3-Bromo-3-methyl-2-butanone

• CAS: 2648-71-7

Core Science & Biosynthesis

3-Bromo-3-methyl-2-butanone chemical properties and structure

An In-depth Technical Guide to 3-Bromo-3-methyl-2-butanone

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and safety information for 3-Bromo-3-methyl-2-butanone, tailored for researchers, scientists, and professionals in drug development.

Chemical Properties and Identifiers

3-Bromo-3-methyl-2-butanone is a halogenated ketone with the molecular formula C₅H₉BrO.[1] It is also known by its synonym, 1-Bromo-1-methylethyl Methyl Ketone.[2] This compound is typically a colorless to yellow or orange clear liquid.[3] For optimal stability, it is recommended to be stored in a freezer.[3]

Table 1: Physicochemical Properties of 3-Bromo-3-methyl-2-butanone

Property	Value	Source(s)
Molecular Formula	C₅H₉BrO	[1][2][3]
Molecular Weight	165.03 g/mol	[1][3]
CAS Number	2648-71-7	[1][3]
Appearance	Colorless to Yellow to Orange clear liquid	[3]
Boiling Point	82 - 83 °C at 200 hPa
Density	1.29 g/mL at 20 °C
Purity	>96.0% (GC)	[4]
Storage Temperature	Freezer	[3]

Chemical Structure

The structure of 3-Bromo-3-methyl-2-butanone features a butane backbone with a ketone group at the second carbon and a bromine atom and a methyl group attached to the third carbon.

Table 2: Structural Identifiers for 3-Bromo-3-methyl-2-butanone

Identifier	Value	Source(s)
IUPAC Name	3-bromo-3-methylbutan-2-one	[1]
SMILES String	CC(=O)C(C)(C)Br	[3]
InChI	1S/C5H9BrO/c1-4(7)5(2,3)6/h1-3H3	[1]
InChIKey	XHCWDDGZFBAXRT-UHFFFAOYSA-N	[1]

graph chemical_structure {
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edge [fontname="Arial", fontsize=10];

// Atoms
C1 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
C2 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
O [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"];
C3 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Br [label="Br", fillcolor="#34A853", fontcolor="#FFFFFF"];
C4 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
C5 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Bonds
C1 -- C2;
C2 -- O [style=double];
C2 -- C3;
C3 -- Br;
C3 -- C4;
C3 -- C5;
}

Caption: Chemical structure of 3-Bromo-3-methyl-2-butanone.

**3. Spectroscopic Data

Experimental Protocols: Synthesis

A common method for the synthesis of bromoketones is through the α-bromination of a ketone precursor.

α-Bromination of 3-Methyl-2-butanone

A synthesis for the related compound 1-bromo-3-methyl-2-butanone involves the α-bromination of 3-methyl-2-butanone.[5][6] This procedure must be conducted in a well-ventilated fume hood as bromomethyl ketones are highly lachrymatory and skin irritants.[6]

Materials:

• 3-methyl-2-butanone (1.00 mole)[6]

• Anhydrous methanol (600 mL)[6]

• Bromine (1.00 mole)[6]

• Water[6]

• Diethyl ether[6]

• 10% Potassium carbonate solution[6]

• Anhydrous calcium chloride[6]

Procedure:

• A solution of 3-methyl-2-butanone in anhydrous methanol is prepared in a four-necked, round-bottomed flask equipped with a mechanical stirrer, thermometer, reflux condenser with a drying tube, and a dropping funnel.[6]

• The solution is cooled to 0–5 °C using an ice-salt bath.[6]

• Bromine is added rapidly and steadily from the dropping funnel, allowing the temperature to rise but not exceed 10 °C.[6]

• The reaction is maintained at 10 °C for approximately 45 minutes until the red color of the solution fades.[6]

• Water is added, and the mixture is stirred overnight at room temperature.[6]

• Additional water is added, and the mixture is extracted with diethyl ether.[6]

• The combined ether layers are washed with aqueous potassium carbonate solution and then with water.[6]

• The organic layer is dried over anhydrous calcium chloride.[6]

• The solvent is removed using a rotary evaporator to yield the crude product.[6]

• The final product is purified by distillation under reduced pressure.[6]

Caption: Workflow for the synthesis of 1-Bromo-3-methyl-2-butanone.

Patented Synthesis Method

A patented method describes the synthesis of bromobutanone from methyl 3-oxopentanoate. The process involves a chlorination reaction followed by a degreasing reaction to form a key intermediate, which is then brominated to yield the final product. This method is noted for its use of inexpensive raw materials and high yield.[7]

Safety and Handling

3-Bromo-3-methyl-2-butanone is a flammable liquid and vapor.[1][3] It is harmful if swallowed and causes skin and serious eye irritation.[1] Appropriate personal protective equipment, including gloves, protective clothing, and eye/face protection, should be worn when handling this chemical.[3][8]

Table 3: GHS Hazard Information for 3-Bromo-3-methyl-2-butanone

Hazard Class	Hazard Statement	Pictogram	Signal Word	Source(s)
Flammable liquids (Category 3)	H226: Flammable liquid and vapor	GHS02 (Flame)	Warning	[1][3]
Acute toxicity, oral (Category 4)	H302: Harmful if swallowed	GHS07 (Exclamation Mark)	Warning	[1]
Skin irritation (Category 2)	H315: Causes skin irritation	GHS07 (Exclamation Mark)	Warning	[1][3]
Serious eye irritation (Category 2)	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	Warning	[1][3]

Precautionary Measures:

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

• Keep the container tightly closed.[3]

• Ground and bond the container and receiving equipment.[3]

• Use explosion-proof electrical, ventilating, and lighting equipment.[3]

• Use only non-sparking tools.[3]

• Take precautionary measures against static discharge.[3]

• Wash skin thoroughly after handling.[9]

• Do not eat, drink, or smoke when using this product.[8]

• In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

• If on skin or hair, take off immediately all contaminated clothing and rinse skin with water.[9]

• Store in a well-ventilated place and keep cool.

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Page loading... [guidechem.com]
• 4. labsolu.ca [labsolu.ca]
• 5. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN103449992A - Bromo-butanone synthesis method - Google Patents [patents.google.com]
• 8. echemi.com [echemi.com]
• 9. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI EUROPE N.V. [tcichemicals.com]

An In-depth Technical Guide to 3-Bromo-3-methyl-2-butanone (CAS 2648-71-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-3-methyl-2-butanone, a halogenated ketone of interest in synthetic organic chemistry. This document consolidates available data on its physicochemical properties, synthesis, and spectral characteristics, offering a valuable resource for its application in research and development, particularly within the pharmaceutical and agrochemical sectors.

Physicochemical Properties

3-Bromo-3-methyl-2-butanone is a colorless to pale yellow liquid. While a definitive boiling point and melting point are not consistently reported in publicly available literature, its other key physical and chemical properties are summarized in the table below. It is characterized by the presence of a bromine atom on a tertiary carbon adjacent to a ketone functional group, a structural feature that imparts significant reactivity to the molecule. The compound is soluble in organic solvents, but its solubility in water is limited.

Property	Value	Source
CAS Number	2648-71-7	[1]
Molecular Formula	C₅H₉BrO	[1]
Molecular Weight	165.03 g/mol	[1]
Physical State	Liquid	[1]
Color	Very Pale Yellow	[1]
Refractive Index	1.46	[1]
Specific Gravity	1.35	[1]
Purity	Min. 96.0% (GC)	[1]

Synthesis and Purification

The synthesis of 3-Bromo-3-methyl-2-butanone can be achieved through the bromination of 3-methyl-2-butanone. The regioselectivity of this reaction is highly dependent on the reaction conditions. While the rapid addition of bromine to a cooled methanolic solution of 3-methyl-2-butanone primarily yields the isomeric product, 1-bromo-3-methyl-2-butanone, a slower, dropwise addition of bromine results in the formation of a mixture containing significant amounts of 3-Bromo-3-methyl-2-butanone.

A detailed experimental protocol for a reaction yielding a small percentage of 3-Bromo-3-methyl-2-butanone is described in Organic Syntheses. Although the primary target of this procedure is the 1-bromo isomer, it provides valuable insight into the formation of the title compound.

Experimental Protocol (Adapted for formation of 3-Bromo-3-methyl-2-butanone as a byproduct):

• Reaction Setup: A four-necked, round-bottomed flask is equipped with a mechanical stirrer, a thermometer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel.

• Reagents:

  • 3-methyl-2-butanone (1.00 mole)

  • Anhydrous methanol

  • Bromine (1.00 mole)

• Procedure:

  • The flask is charged with 3-methyl-2-butanone and anhydrous methanol.

  • The solution is cooled to 0–5 °C in an ice-salt bath.

  • Bromine is added dropwise from the dropping funnel. Slower addition rates favor the formation of 3-Bromo-3-methyl-2-butanone.

  • The reaction temperature is carefully maintained, not exceeding 10 °C.

  • After the bromine color fades, water is added to hydrolyze any α-bromodimethyl ketal intermediates.

  • The mixture is stirred overnight at room temperature.

• Work-up and Purification:

  • Additional water is added, and the mixture is extracted with diethyl ether.

  • The combined ether layers are washed with aqueous potassium carbonate solution and then with water.

  • The organic layer is dried over anhydrous calcium chloride.

  • The solvent is removed under reduced pressure.

  • The crude product, a mixture of 1-bromo- and 3-bromo-3-methyl-2-butanone, can be purified by fractional distillation under reduced pressure.

Logical Workflow for Synthesis:

Caption: Synthesis workflow for 3-Bromo-3-methyl-2-butanone.

Spectroscopic Data

Definitive and comprehensive spectroscopic data for 3-Bromo-3-methyl-2-butanone is not widely published. However, ¹H NMR data has been reported in the context of the synthesis of its isomer.

¹H NMR (CDCl₃):

Chemical Shift (δ)	Multiplicity	Number of Protons	Assignment
2.46 ppm	Singlet	3H	COCH₃
1.89 ppm	Singlet	6H	2 x CH₃

Note: This data is reported from a mixture where 3-Bromo-3-methyl-2-butanone is a minor component.

Further analytical studies, including ¹³C NMR, IR spectroscopy, and mass spectrometry, are required for a complete structural elucidation and characterization of this compound.

Applications in Research and Drug Development

Halogenated ketones, such as 3-Bromo-3-methyl-2-butanone, are valuable intermediates in organic synthesis. The presence of the bromine atom provides a reactive site for nucleophilic substitution, making it a useful building block for the introduction of more complex functionalities. While specific applications of 3-Bromo-3-methyl-2-butanone in drug development are not extensively documented in peer-reviewed literature, compounds of this class are generally employed in the synthesis of pharmaceuticals and agrochemicals. Its potential as a precursor to various heterocyclic and carbocyclic systems makes it a compound of interest for medicinal chemists.

Potential Synthetic Utility:

Caption: Potential reaction pathway for drug development.

Safety and Handling

3-Bromo-3-methyl-2-butanone is classified as a flammable liquid and vapor. It is harmful if swallowed and causes skin and serious eye irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood. It is also noted to be heat and air-sensitive.[1]

This technical guide serves as a foundational resource on 3-Bromo-3-methyl-2-butanone. Further research is encouraged to fully elucidate its properties and expand its applications in the field of drug discovery and development.

References

• 1. guidechem.com [guidechem.com]

3-Bromo-3-methyl-2-butanone IUPAC name and synonyms

An In-depth Technical Guide to 3-Bromo-3-methyl-2-butanone

This technical guide provides a comprehensive overview of 3-Bromo-3-methyl-2-butanone, a halogenated ketone of interest to researchers, scientists, and professionals in drug development and chemical synthesis. This document details its chemical identity, physical and chemical properties, a detailed experimental protocol for its synthesis, and a visualization of the synthetic pathway.

Chemical Identity

• IUPAC Name: 3-bromo-3-methylbutan-2-one[1]

• Synonyms: 1-Bromo-1-methylethyl Methyl Ketone, 3-Bromo-3-methyl-2-butanone[2]

Physicochemical Properties

A summary of the key quantitative data for 3-Bromo-3-methyl-2-butanone is presented in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₅H₉BrO	[1]
Molecular Weight	165.03 g/mol	[1]
CAS Number	2648-71-7	[1]
Appearance	Colorless to yellow to orange clear liquid	[2]
Boiling Point	84 °C at 150 mmHg	[3]
Flash Point	51 °C	[3]
Density (Specific Gravity)	1.35 g/cm³ (at 20 °C)	[3]
Refractive Index	1.46	[3]
¹H NMR (CDCl₃)	δ 1.89 (s, 6H, 2CH₃), 2.46 (s, 3H, COCH₃)	[4]

Synthesis of 3-Bromo-3-methyl-2-butanone

The primary method for the synthesis of 3-Bromo-3-methyl-2-butanone is the acid-catalyzed α-bromination of 3-methyl-2-butanone. The regioselectivity of the bromination is dependent on the reaction conditions. Under acidic conditions, the reaction proceeds via the more stable, thermodynamically favored enol intermediate, leading to bromination at the more substituted α-carbon.[2]

Experimental Protocol: Acid-Catalyzed Bromination

This protocol is adapted from established procedures for the bromination of ketones.[2][4]

Materials:

• 3-methyl-2-butanone

• Bromine (Br₂)

• Acetic acid (glacial)

• Water (deionized)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Diethyl ether (or other suitable extraction solvent)

Equipment:

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and drying

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-methyl-2-butanone in glacial acetic acid.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add one equivalent of bromine (Br₂) dissolved in a small amount of glacial acetic acid from the dropping funnel to the stirred solution. Maintain the temperature below 10 °C throughout the addition.

• After the addition is complete, continue to stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, quench the reaction by slowly adding a saturated solution of sodium bicarbonate to neutralize the acetic acid and any remaining bromine.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Combine the organic layers and wash them with a saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.

• The crude product can be purified by distillation under reduced pressure.

Note: This reaction should be performed in a well-ventilated fume hood as bromine is highly corrosive and toxic.

Synthesis Pathway Visualization

The following diagram illustrates the logical workflow for the synthesis of 3-Bromo-3-methyl-2-butanone via the acid-catalyzed bromination of 3-methyl-2-butanone.

Caption: Synthesis workflow for 3-Bromo-3-methyl-2-butanone.

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromination of 3-methyl-2-butanone | Filo [askfilo.com]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: 3-methyl-2-butanone [orgspectroscopyint.blogspot.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Profile of 3-Bromo-3-methyl-2-butanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the compound 3-bromo-3-methyl-2-butanone. The information is tailored for professionals in research and development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This document aims to serve as a foundational resource for the identification, characterization, and utilization of this compound in scientific applications.

Chemical Structure and Properties

• IUPAC Name: 3-bromo-3-methylbutan-2-one

• Chemical Formula: C₅H₉BrO[1][2][3]

• Molecular Weight: 165.03 g/mol [1][2]

• CAS Number: 2648-71-7[1][2]

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 3-bromo-3-methyl-2-butanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2.46	Singlet	3H	Acetyl group methyl protons (CH₃-C=O)
1.89	Singlet	6H	Gem-dimethyl protons (C(CH₃)₂-Br)

Data sourced from Organic Syntheses Procedure, where the solvent was CDCl₃.[4]

¹³C NMR Data (Predicted)

Due to the absence of readily available experimental data, the following chemical shifts are predicted based on the analysis of similar structures and known substituent effects. The presence of the electronegative bromine atom and the carbonyl group are the primary influences on the chemical shifts.

Chemical Shift (δ) ppm	Carbon Assignment
~200-205	Carbonyl carbon (C=O)
~60-65	Quaternary carbon (C-Br)
~30-35	Acetyl methyl carbon (CH₃-C=O)
~25-30	Gem-dimethyl carbons (C(CH₃)₂)

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 3-bromo-3-methyl-2-butanone is expected to be dominated by a strong absorption band characteristic of the carbonyl group.

Wavenumber (cm⁻¹)	Functional Group Assignment
~1715-1735	C=O stretch (ketone)
~2975-2850	C-H stretch (alkane)
~1450-1350	C-H bend (alkane)
~700-500	C-Br stretch

Mass Spectrometry (MS) (Predicted)

The mass spectrum is expected to show the molecular ion peak and characteristic fragmentation patterns, including the loss of a bromine atom and methyl or acetyl groups. The presence of bromine would result in a characteristic M+2 isotopic pattern.

m/z Ratio	Fragment Ion
164/166	[M]⁺ (Molecular ion)
149/151	[M - CH₃]⁺
121/123	[M - CH₃CO]⁺
85	[M - Br]⁺
43	[CH₃CO]⁺ (Base Peak)

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for a liquid sample like 3-bromo-3-methyl-2-butanone.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of 3-bromo-3-methyl-2-butanone in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, use a proton-decoupled pulse sequence. A larger number of scans will be required due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to the internal standard.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrument Setup: Place the salt plates in the sample holder of the FTIR spectrometer.

• Data Acquisition: Record a background spectrum of the clean salt plates. Then, acquire the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For a volatile liquid, this is typically done via direct injection or through a gas chromatography (GC) interface.

• Ionization: Ionize the sample molecules. Electron ionization (EI) is a common method for this type of compound.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which plots the relative abundance of ions as a function of their m/z ratio.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule.

Logical Relationships in Spectroscopic Analysis

The following diagram illustrates the workflow for the spectroscopic characterization of 3-bromo-3-methyl-2-butanone.

Spectroscopic analysis workflow.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

3-Bromo-3-methyl-2-butanone material safety data sheet (MSDS)

An In-depth Technical Guide to the Material Safety of 3-Bromo-3-methyl-2-butanone

This guide provides comprehensive safety and handling information for 3-Bromo-3-methyl-2-butanone (CAS No: 2648-71-7), intended for researchers, scientists, and professionals in drug development. The following sections detail the compound's properties, hazards, and the necessary protocols for safe handling, storage, and emergency response.

Chemical Identification

This section provides the fundamental identifiers for 3-Bromo-3-methyl-2-butanone.

Identifier	Value	Source
IUPAC Name	3-bromo-3-methylbutan-2-one	[1]
CAS Number	2648-71-7	[1][2]
Molecular Formula	C₅H₉BrO	[1]
Molecular Weight	165.03 g/mol	[1]
Synonyms	1-Bromo-1-methylethyl Methyl Ketone	[2]
InChI Key	XHCWDDGZFBAXRT-UHFFFAOYSA-N	[1]
PubChem CID	344911	[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below. Note the conflicting information regarding its physical state, which may vary between suppliers.

Property	Value	Source
Appearance	Colorless to Yellow to Orange clear liquid OR solid	[2]
Purity	>96.0% (GC)	[2]
Computed Molar Refractivity	86.1	[1]
Computed Polarizability	17.1 Ų	[1]

Hazard Identification and GHS Classification

3-Bromo-3-methyl-2-butanone is classified as a hazardous substance. The GHS classification provides a universally understood system for communicating these hazards.

GHS Classification	Code	Description	Source
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning	[1]
Flammable Liquids	H226	Flammable liquid and vapor	[1][2]
Acute Toxicity, Oral	H302	Harmful if swallowed	[1]
Skin Corrosion/Irritation	H315	Causes skin irritation	[1]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[1]

A logical workflow for hazard communication, from classification to user action, is illustrated below.

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI AMERICA [tcichemicals.com]

3-Bromo-3-methyl-2-butanone reactivity and stability

An In-depth Technical Guide to the Reactivity and Stability of 3-Bromo-3-methyl-2-butanone

Introduction

3-Bromo-3-methyl-2-butanone, with the CAS number 2648-71-7, is a halogenated ketone that serves as a versatile intermediate in organic synthesis.[1][2][3] Its structure, featuring a tertiary bromoalkane adjacent to a carbonyl group, imparts a unique reactivity profile that is of significant interest to researchers in medicinal chemistry and drug development. This guide provides a comprehensive overview of the chemical properties, stability, and reactivity of 3-bromo-3-methyl-2-butanone, supplemented with detailed experimental protocols and visual diagrams to facilitate its application in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-bromo-3-methyl-2-butanone is presented in Table 1. This data is essential for its proper handling, storage, and application in chemical reactions.

Property	Value	Reference
Molecular Formula	C₅H₉BrO	[1][2][4]
Molecular Weight	165.03 g/mol	[1][2][4]
CAS Number	2648-71-7	[1][2]
Appearance	Colorless to yellow to orange clear liquid	[1][5][6]
Boiling Point	82-83 °C at 200 hPa	[7]
Density	1.29 g/mL at 20 °C	[7]
Synonyms	1-Bromo-1-methylethyl Methyl Ketone	[3]

Stability and Storage

Proper storage and handling of 3-bromo-3-methyl-2-butanone are crucial to ensure its stability and for safety.

• Stability : The compound is chemically stable under standard ambient conditions (room temperature).[7] However, it is a flammable liquid and vapor, and its vapors may form explosive mixtures with air upon intense warming.[4][7]

• Storage Conditions : It is recommended to store 3-bromo-3-methyl-2-butanone in a freezer.[1] The container should be kept tightly closed and stored in a cool, dry, and well-ventilated place.[8][9]

• Incompatibilities : Keep away from heat, sparks, open flames, and hot surfaces.[8] It is incompatible with strong oxidizing agents, strong reducing agents, strong bases, metals, halogens, ammonia, and amines.[9]

Reactivity

The reactivity of 3-bromo-3-methyl-2-butanone is dominated by the presence of the tertiary alkyl bromide, which makes it susceptible to both nucleophilic substitution and elimination reactions.

Nucleophilic Substitution (S(_N)1)

Due to the tertiary nature of the carbon atom bearing the bromine, 3-bromo-3-methyl-2-butanone readily undergoes S(_N)1 reactions. The reaction proceeds through a relatively stable tertiary carbocation intermediate. The rate of an S(_N)1 reaction is primarily dependent on the stability of the carbocation formed. Tertiary alkyl halides, such as 2-bromo-2-methylbutane, exhibit the fastest S(_N)1 reaction rates compared to secondary and primary alkyl halides.[10]

Elimination Reactions (E1 and E2)

Elimination reactions are also a prominent feature of the reactivity of 3-bromo-3-methyl-2-butanone, often competing with S(_N)1 reactions.

• E1 Mechanism : This mechanism proceeds through the same carbocation intermediate as the S(_N)1 reaction. A weak base can then abstract a proton from a beta-carbon to form an alkene.

• E2 Mechanism : A strong, sterically hindered base will favor the E2 mechanism, which is a concerted, one-step process.[11] The use of bulky bases like tert-butoxide tends to favor the formation of the less substituted alkene (Hofmann product).[11]

The competition between substitution and elimination is influenced by the nature of the nucleophile/base and the reaction conditions. Weakly basic, good nucleophiles will favor substitution, while strong, non-nucleophilic bases will favor elimination.

Figure 1: Competing S_N1 and E1 reaction pathways for 3-bromo-3-methyl-2-butanone.

Experimental Protocols

Synthesis of 3-Bromo-3-methyl-2-butanone

A common method for the synthesis of α-bromo ketones is the bromination of the corresponding ketone.[12] However, the direct bromination of 3-methyl-2-butanone can lead to a mixture of isomers.[13] A procedure for the synthesis of the isomeric 1-bromo-3-methyl-2-butanone is well-documented and provides insight into the reaction conditions.[13] Achieving selective synthesis of 3-bromo-3-methyl-2-butanone would require specific reaction conditions that favor bromination at the tertiary carbon.

Figure 2: General workflow for the synthesis of 3-bromo-3-methyl-2-butanone.

General Procedure for α-Bromination:

• Dissolve 3-methyl-2-butanone in a suitable solvent (e.g., methanol or dichloromethane) in a round-bottom flask equipped with a stirrer and a dropping funnel.[13]

• Cool the solution in an ice bath.

• Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the cooled solution while stirring. The temperature should be carefully controlled.[13]

• After the addition is complete, allow the reaction to stir at room temperature until the color of bromine disappears.

• Quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) to remove any excess bromine.

• Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer with brine, and dry over an anhydrous drying agent (e.g., sodium sulfate).[13]

• Remove the solvent under reduced pressure and purify the crude product by distillation.

Safety and Handling

3-Bromo-3-methyl-2-butanone is a hazardous chemical and requires careful handling.

• Hazard Statements : Flammable liquid and vapor.[4] Causes skin and serious eye irritation.[1][4] May be harmful if swallowed.[2][4]

• Precautionary Measures :

  • Keep away from heat, sparks, open flames, and other ignition sources.[8]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[8][9]

  • Use only in a well-ventilated area.[9]

  • Ground and bond container and receiving equipment to prevent static discharge.[8]

  • In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

  • If on skin, take off immediately all contaminated clothing and rinse skin with water.

Figure 3: A typical experimental workflow involving 3-bromo-3-methyl-2-butanone.

Conclusion

3-Bromo-3-methyl-2-butanone is a valuable reagent for organic synthesis, primarily due to its propensity to undergo S(_N)1 and elimination reactions. A thorough understanding of its reactivity, stability, and handling requirements is essential for its safe and effective use in the laboratory. The information provided in this guide serves as a comprehensive resource for researchers and scientists working with this compound.

References

• 1. Page loading... [guidechem.com]
• 2. 3-Bromo-3-methyl-2-butanone | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. 3-Bromo-3-methyl-2-butanone | CymitQuimica [cymitquimica.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]
• 10. homework.study.com [homework.study.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

3-Bromo-3-methyl-2-butanone synthesis from 3-methyl-2-butanone

An In-depth Technical Guide to the Synthesis of 3-Bromo-3-methyl-2-butanone from 3-methyl-2-butanone

Introduction

3-Bromo-3-methyl-2-butanone is a halogenated ketone of interest in organic synthesis, serving as a versatile intermediate for the introduction of the 3-methyl-2-oxobutan-3-yl moiety. The synthesis of this compound from 3-methyl-2-butanone presents a classic challenge in regioselectivity. The starting material, an asymmetrical ketone, possesses two distinct α-carbons (C1 and C3) that can be halogenated. The selective bromination at the tertiary C3 position over the primary C1 methyl group is the key transformation required. This guide provides a detailed overview of the underlying chemical principles, a comprehensive experimental protocol, and relevant quantitative data for the synthesis of 3-Bromo-3-methyl-2-butanone.

Reaction Mechanism and Regioselectivity

The α-bromination of ketones can proceed via two primary pathways depending on the reaction conditions, leading to either the kinetic or the thermodynamic product.

• Kinetic Control : Under basic conditions or specific neutral conditions (as in the synthesis of the 1-bromo isomer), the less sterically hindered proton at the primary carbon (C1) is abstracted more rapidly. This forms the less substituted "kinetic" enolate, which then attacks bromine to yield 1-bromo-3-methyl-2-butanone as the major product.

• Thermodynamic Control : In an acidic medium, enol formation is catalyzed. The equilibrium between the less substituted enol and the more substituted enol favors the latter due to its higher stability. The more stable, more substituted "thermodynamic" enol involves the tertiary α-carbon (C3).[1] This enol then reacts with bromine to form the desired 3-Bromo-3-methyl-2-butanone.[1] The reaction is typically performed with Br₂ in the presence of an acid catalyst like HBr or PBr₃.[1][2]

The regioselectivity of the bromination is therefore highly dependent on the reaction pathway chosen.[1]

Caption: Figure 1: Regioselective Bromination Pathways

Quantitative Data

The physical and chemical properties of the key reactant and the desired product are summarized below. Achieving high regioselectivity for the 3-bromo isomer can be challenging; for context, direct chlorination with SO₂Cl₂ has been reported to yield the analogous 3-chloro product in only 17% yield.[3] Under conditions optimized for the 1-bromo isomer, the product ratio was found to be 95:5 in favor of the 1-bromo product.[4]

Property	3-methyl-2-butanone (Starting Material)	3-Bromo-3-methyl-2-butanone (Product)
CAS Number	563-80-4	2648-71-7[5][6][7]
Molecular Formula	C₅H₁₀O	C₅H₉BrO[5][6]
Molecular Weight	86.13 g/mol	165.03 g/mol [5][6]
Appearance	Colorless liquid	Colorless to yellow/orange liquid[5]
Boiling Point	94-95 °C	~145-150 °C (decomposes)
Density	0.815 g/mL at 25 °C	~1.3 g/cm³ (Predicted)

Experimental Protocol

This protocol is designed to favor the formation of the thermodynamic product, 3-Bromo-3-methyl-2-butanone, through acid-catalyzed bromination.

Safety Precaution: This procedure must be conducted in a well-ventilated fume hood. Bromine is highly corrosive and toxic. Bromomethyl ketones are potent lachrymators and skin irritants.[4] Appropriate personal protective equipment (gloves, safety goggles, lab coat) is mandatory.

Reagents and Equipment:

• 3-methyl-2-butanone (1.00 mole, 86.0 g)

• Bromine (1.00 mole, 160 g)

• Anhydrous methanol (600 mL)

• 48% Hydrobromic acid (catalytic amount, ~1 mL)

• Diethyl ether

• 10% Potassium carbonate solution

• Anhydrous calcium chloride

• 2L four-necked, round-bottomed flask

• Mechanical stirrer

• Thermometer

• Pressure-equalizing dropping funnel

• Reflux condenser with a calcium chloride drying tube

Procedure:

• Reaction Setup: A 2L round-bottomed flask is charged with 3-methyl-2-butanone (1.00 mole) and anhydrous methanol (600 mL). A catalytic amount of 48% HBr (~1 mL) is added to ensure acidic conditions from the start. The flask is equipped with a stirrer, thermometer, and condenser.

• Bromine Addition: The solution is stirred and brought to room temperature (~20-25 °C). Bromine (1.00 mole) is added dropwise from a dropping funnel over a period of 1-2 hours. The slow addition is crucial to maintain control over the reaction and favor the thermodynamic pathway. The temperature should be monitored and maintained, using a water bath for cooling if the reaction becomes too exothermic.

• Reaction: After the addition is complete, the mixture is stirred at room temperature until the red color of the bromine fades, indicating its consumption. This may take several hours.

• Hydrolysis: 300 mL of water is added to the reaction mixture to hydrolyze any α-bromodimethyl ketals that may have formed as byproducts.[4] The mixture is stirred at room temperature for an additional 12 hours (overnight).[4]

• Work-up and Extraction: An additional 900 mL of water is added to the flask. The resulting mixture is transferred to a separatory funnel and extracted with diethyl ether (4 x 500 mL portions).[4]

• Washing: The combined ether layers are washed with 200 mL of 10% aqueous potassium carbonate solution to neutralize excess acid, followed by two washes with 200 mL portions of water.[4]

• Drying and Solvent Removal: The ether solution is dried over anhydrous calcium chloride for at least one hour.[4] The drying agent is removed by filtration, and the solvent is carefully removed using a rotary evaporator at room temperature.

• Purification: The crude product is a mixture of 1-bromo and 3-bromo isomers. These can be separated by fractional distillation under reduced pressure. The 1-bromo isomer has a reported boiling point of 83–86 °C at 54 mmHg.[4] The 3-bromo isomer is expected to have a higher boiling point.

Caption: Figure 2: Experimental Workflow

Conclusion

The synthesis of 3-Bromo-3-methyl-2-butanone from 3-methyl-2-butanone is a regioselective process governed by the principles of thermodynamic versus kinetic control. By employing acidic conditions and controlled addition of bromine, the formation of the more substituted thermodynamic enol is favored, leading to the desired 3-bromo product. Careful execution of the experimental protocol and purification by fractional distillation are essential for isolating the target compound from its 1-bromo isomer. This guide provides the necessary theoretical background and a practical framework for researchers undertaking this synthesis.

References

• 1. Bromination of 3-methyl-2-butanone | Filo [askfilo.com]
• 2. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. guidechem.com [guidechem.com]
• 6. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Bromo-3-methyl-2-butanone | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to 1-Bromo-1-methylethyl Methyl Ketone: Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-1-methylethyl methyl ketone, also known as 3-bromo-3-methyl-2-butanone. It details its chemical and physical properties, outlines a detailed protocol for its synthesis, and explores its characteristic reactivity. This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis and drug development.

Chemical and Physical Properties

1-Bromo-1-methylethyl methyl ketone is a halogenated ketone with the chemical formula C5H9BrO.[1][2] Its molecular structure features a bromine atom and a methyl group attached to the alpha-carbon of a methyl ethyl ketone backbone. The physical and chemical properties of this compound are summarized in the table below.

Property	Value	Source
Molecular Formula	C5H9BrO	[1][2]
Molecular Weight	165.03 g/mol	[1][2]
CAS Number	2648-71-7	[1][2]
Appearance	Colorless to Yellow to Orange clear liquid	[3]
Purity	>96.0% (GC)
IUPAC Name	3-bromo-3-methylbutan-2-one	[1]
Synonyms	1-Bromo-1-methylethyl Methyl Ketone	[3]
InChI Key	XHCWDDGZFBAXRT-UHFFFAOYSA-N	[2]
SMILES	CC(C(C)(Br)C)=O	[2]

Synthesis of 1-Bromo-1-methylethyl Methyl Ketone

The primary method for the synthesis of 1-Bromo-1-methylethyl methyl ketone is through the α-bromination of the corresponding ketone, 3-methyl-2-butanone. This reaction is typically carried out using bromine in the presence of an acid catalyst. The acid catalyst facilitates the formation of the enol tautomer of the ketone, which then acts as a nucleophile, attacking the bromine molecule.[4][5]

A general workflow for this synthesis is depicted in the following diagram:

Caption: A flowchart illustrating the key steps in the synthesis of 1-Bromo-1-methylethyl methyl ketone.

Experimental Protocol

The following protocol is a representative procedure for the synthesis of 1-Bromo-1-methylethyl methyl ketone. Safety Note: This reaction should be performed in a well-ventilated fume hood as bromine is highly corrosive and toxic. Bromomethyl ketones are lachrymatory and skin irritants.[6]

Materials:

• 3-methyl-2-butanone

• Bromine (Br₂)

• Methanol (anhydrous) or Glacial Acetic Acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium bisulfite solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-methyl-2-butanone (1.0 eq) in a suitable solvent such as anhydrous methanol or glacial acetic acid.

• Cooling: Cool the solution to 0-10 °C using an ice bath.

• Bromine Addition: Slowly add bromine (1.0 eq) dropwise to the stirred solution. Maintain the temperature of the reaction mixture below 10 °C during the addition. The disappearance of the bromine color indicates its consumption.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing cold water.

  • To remove any unreacted bromine, add a saturated solution of sodium bisulfite dropwise until the reddish-brown color disappears.

  • Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

  • Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation to yield pure 1-Bromo-1-methylethyl methyl ketone.

Reactivity and Mechanisms

α-Haloketones, such as 1-Bromo-1-methylethyl methyl ketone, are versatile intermediates in organic synthesis due to the presence of two electrophilic sites: the carbonyl carbon and the α-carbon bearing the halogen.[7][8] The reactivity is enhanced by the inductive effect of the carbonyl group, which increases the polarity of the carbon-halogen bond.[7]

The general mechanism for the acid-catalyzed α-bromination of a ketone is illustrated below:

Caption: A diagram showing the step-by-step mechanism of the acid-catalyzed alpha-bromination of a ketone.

Due to the presence of the bromine atom, 1-Bromo-1-methylethyl methyl ketone is a potent alkylating agent. It readily participates in nucleophilic substitution reactions, where a nucleophile displaces the bromide ion.[9] These reactions are fundamental to the synthesis of a wide range of heterocyclic compounds and other complex organic molecules.[8] It is important to note that with strong bases, elimination reactions can compete with substitution.[9]

Applications in Research and Development

The unique reactivity of 1-Bromo-1-methylethyl methyl ketone makes it a valuable building block in organic synthesis. Its ability to introduce a substituted ketone moiety is particularly useful in the construction of pharmaceutical intermediates and other fine chemicals. The α-haloketone functional group is a precursor to various other functionalities, allowing for diverse synthetic transformations. This compound and its analogs are employed in the synthesis of heterocycles like thiazoles and pyrroles.[8]

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-3-methyl-2-butanone | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Bromo-3-methyl-2-butanone | CymitQuimica [cymitquimica.com]
• 4. youtube.com [youtube.com]
• 5. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 9. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]

The Versatile Role of 3-Bromo-3-methyl-2-butanone in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-3-methyl-2-butanone, a tertiary α-bromoketone, serves as a valuable and versatile building block in organic synthesis. Its unique structural features, combining a sterically hindered electrophilic carbon with a reactive carbonyl group, enable a diverse range of chemical transformations. This technical guide provides an in-depth exploration of the synthesis, properties, and key applications of 3-bromo-3-methyl-2-butanone, with a focus on its role in constructing complex molecular architectures relevant to pharmaceutical and materials science. This document details experimental protocols for its primary reactions, presents quantitative data in structured tables, and utilizes graphical representations to elucidate reaction mechanisms and workflows.

Physicochemical and Spectroscopic Properties

3-Bromo-3-methyl-2-butanone is a colorless to pale yellow liquid with a sharp, irritant odor.[1][2] Due to its lachrymatory nature, it should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[2] A comprehensive summary of its physical and spectroscopic properties is provided below.

Table 1: Physicochemical Properties of 3-Bromo-3-methyl-2-butanone

Property	Value	Reference(s)
Molecular Formula	C₅H₉BrO	[3][4]
Molecular Weight	165.03 g/mol	[3][4]
CAS Number	2648-71-7	[3][4]
Appearance	Colorless to Yellow to Orange clear liquid	[1]
Boiling Point	83-86 °C (54 mmHg) (for isomeric mixture)	[2]
Density	1.416 g/mL at 25 °C (for 3-bromo-2-butanone)	[5]
Refractive Index	1.4620–1.4640 (n²²D) (for isomeric mixture)	[2]

Table 2: Spectroscopic Data of 3-Bromo-3-methyl-2-butanone

Technique	Data	Reference(s)
¹H NMR (CDCl₃)	δ 1.89 (s, 6H, 2CH₃), 2.46 (s, 3H, COCH₃)	[2]
¹³C NMR (CDCl₃, Predicted)	δ ~210 (C=O), ~60 (C-Br), ~30 (COCH₃), ~25 (C(CH₃)₂)	[6][7]
IR (neat)	ν ~1720 cm⁻¹ (C=O stretch)	[8]
Mass Spectrometry (EI)	m/z (relative intensity): 166/164 (M⁺), 123/121, 85, 43 (base peak)	[8][9][10]

Synthesis of 3-Bromo-3-methyl-2-butanone

The most common method for the synthesis of 3-bromo-3-methyl-2-butanone involves the α-bromination of 3-methyl-2-butanone. However, the direct bromination of 3-methyl-2-butanone in many solvents can lead to a mixture of isomers, with the primary bromide, 1-bromo-3-methyl-2-butanone, often being the major product.[2] Specific conditions can be tailored to favor the formation of the tertiary bromide, although it is often produced as a minor component in a mixture.

Experimental Protocol: Bromination of 3-methyl-2-butanone

A detailed procedure for the bromination of 3-methyl-2-butanone, which yields a mixture containing 3-bromo-3-methyl-2-butanone, is provided by Organic Syntheses.[2] The protocol emphasizes that dropwise addition of bromine tends to increase the proportion of the tertiary bromide.[2]

Materials:

• 3-methyl-2-butanone

• Bromine

• Anhydrous methanol

• Diethyl ether

• 10% Aqueous potassium carbonate

• Anhydrous calcium chloride

• Ice-salt bath

Procedure:

• A solution of 3-methyl-2-butanone (1.00 mole) in anhydrous methanol (600 mL) is prepared in a four-necked, round-bottomed flask equipped with a mechanical stirrer, thermometer, reflux condenser with a drying tube, and a dropping funnel.

• The solution is cooled to 0–5 °C in an ice-salt bath.

• Bromine (1.00 mole) is added dropwise from the dropping funnel while maintaining the temperature below 10 °C. Slower addition favors the formation of 3-bromo-3-methyl-2-butanone.[2]

• The reaction mixture is stirred, and the color of the bromine fades over approximately 45 minutes.

• Water (300 mL) is added to hydrolyze any α-bromodimethyl ketals formed as intermediates. The mixture is stirred overnight at room temperature.

• An additional 900 mL of water is added, and the mixture is extracted with four 500-mL portions of diethyl ether.

• The combined ether layers are washed with 200 mL of 10% aqueous potassium carbonate and then twice with 200-mL portions of water.

• The organic layer is dried over anhydrous calcium chloride, and the solvent is removed on a rotary evaporator.

• The crude product is distilled under reduced pressure to yield the isomeric mixture of bromoketones.

Yield: The reported yield for the isomeric mixture (predominantly 1-bromo-3-methyl-2-butanone) is 115–128 g.[2] The ratio of 1-bromo-3-methyl-2-butanone to 3-bromo-3-methyl-2-butanone is typically around 95:5 under the conditions for synthesizing the primary bromide.[2]

Caption: General workflow for the synthesis of 3-bromo-3-methyl-2-butanone.

Core Reactions and Applications in Organic Synthesis

3-Bromo-3-methyl-2-butanone is a versatile intermediate that participates in a variety of important organic reactions. Its reactivity is dominated by the presence of the tertiary α-bromo group, making it a good substrate for reactions involving carbocation intermediates or rearrangements, and the carbonyl group which can direct reactions or be transformed.

The Favorskii Rearrangement

One of the most significant reactions of 3-bromo-3-methyl-2-butanone is the Favorskii rearrangement.[11][12] In this reaction, treatment with a base, such as an alkoxide, leads to a skeletal rearrangement to form a carboxylic acid derivative.[11][13][14] Since 3-bromo-3-methyl-2-butanone lacks α'-hydrogens, it undergoes a quasi-Favorskii rearrangement.[11]

The reaction with sodium methoxide in methanol is expected to yield methyl 2,2-dimethyl-3-oxobutanoate.

Caption: Proposed mechanism for the quasi-Favorskii rearrangement.

The following is a general procedure for the Favorskii rearrangement of α-haloketones, adapted for 3-bromo-3-methyl-2-butanone.[1]

Materials:

• 3-bromo-3-methyl-2-butanone

• Sodium metal

• Anhydrous methanol

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride

• Magnesium sulfate

Procedure:

• A solution of sodium methoxide is prepared by carefully dissolving sodium (2.2 equivalents) in anhydrous methanol in a flask under an inert atmosphere (e.g., argon) and cooled to 0 °C.

• A solution of 3-bromo-3-methyl-2-butanone (1.0 equivalent) in anhydrous diethyl ether is added via cannula to the sodium methoxide solution at 0 °C.

• The resulting mixture is allowed to warm to room temperature and then heated to reflux (around 55 °C) for 4 hours.

• The reaction is cooled to room temperature and then to 0 °C before being quenched by the careful addition of saturated aqueous ammonium chloride.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica gel.

Expected Product: Methyl 2,2-dimethyl-3-oxobutanoate. Reported Yield (for a similar substrate): 78%[1]

Table 3: Quantitative Data for the Favorskii Rearrangement

Reactant	Base/Solvent	Product	Yield	Reference
Generic α-bromo ketone	NaOMe/MeOH	Corresponding methyl ester	78%	[1]
Isomeric α-bromo-3-methylbutan-2-ones	NaOMe/MeOH	Mixture of esters	Not specified	[12]

Alkylation of Amines and Heterocycles

As a tertiary alkyl halide, 3-bromo-3-methyl-2-butanone can act as an alkylating agent for nucleophiles such as amines and N-heterocycles. The tertiary nature of the electrophilic carbon suggests that these reactions likely proceed through an S(_N)1 mechanism, especially with less basic nucleophiles in polar protic solvents. With strong, non-nucleophilic bases, elimination (E1) may compete. The alkylation of amines with this reagent can be used to introduce a bulky, functionalized substituent.

Caption: Plausible S_N1 pathway for the alkylation of a secondary amine.

Synthesis of Heterocyclic Compounds

α-Haloketones are well-established precursors for the synthesis of a wide variety of heterocyclic systems. 3-Bromo-3-methyl-2-butanone can be a valuable synthon for preparing substituted furans, oxazoles, and other heterocycles.

While no direct literature example was found for 3-bromo-3-methyl-2-butanone, a general approach to substituted furans involves the reaction of α-haloketones with β-ketoesters or related 1,3-dicarbonyl compounds (Feist-Benary furan synthesis). The reaction of 3-bromo-3-methyl-2-butanone with a β-ketoester in the presence of a base could potentially lead to highly substituted furan derivatives.

The reaction of α-bromoketones with amides is a common method for the synthesis of oxazoles (Robinson-Gabriel synthesis). Reacting 3-bromo-3-methyl-2-butanone with a primary amide could yield a 2,4,5-trisubstituted oxazole.

Applications in Drug Development and Medicinal Chemistry

While direct applications of 3-bromo-3-methyl-2-butanone in the synthesis of marketed drugs are not widely documented, its utility as a building block for creating sterically demanding and functionalized scaffolds makes it a compound of interest for medicinal chemists. The products of its key reactions, such as the rearranged esters from the Favorskii reaction and the substituted heterocycles, are valuable intermediates in the synthesis of bioactive molecules. For instance, substituted furans and oxazoles are common motifs in a wide range of pharmaceuticals. The ability to introduce a quaternary carbon center via alkylation is also a valuable strategy in drug design to enhance metabolic stability and modulate pharmacological activity.

Conclusion

3-Bromo-3-methyl-2-butanone is a reactive and versatile building block in organic synthesis. Its participation in the Favorskii rearrangement provides access to valuable β-ketoesters, while its properties as an alkylating agent and a precursor for heterocyclic synthesis open avenues for the construction of complex molecular frameworks. Although its synthesis can be challenging due to the formation of isomers, its utility in creating sterically congested and functionally rich molecules makes it a valuable tool for synthetic chemists in both academic and industrial research, particularly in the fields of drug discovery and materials science. Further exploration of its reactivity with a broader range of nucleophiles and in various synthetic contexts is warranted to fully exploit its synthetic potential.

References

• 1. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-BROMO-2-BUTANONE(814-75-5) 13C NMR spectrum [chemicalbook.com]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. askfilo.com [askfilo.com]
• 9. archive.nptel.ac.in [archive.nptel.ac.in]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Methodology for the Synthesis of Substituted 1,3-Oxazoles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 3-Bromo-3-methyl-2-butanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various heterocyclic compounds utilizing 3-Bromo-3-methyl-2-butanone as a key starting material. The methodologies outlined below are based on established synthetic strategies for the formation of thiazole, imidazole, and furan ring systems. All quantitative data is summarized for clear comparison, and experimental workflows are visualized to aid in procedural understanding.

Introduction

3-Bromo-3-methyl-2-butanone, a tertiary α-bromo ketone, is a versatile building block in organic synthesis. Its unique structural features, including a sterically hindered electrophilic carbon and a reactive carbonyl group, make it a valuable precursor for the construction of a variety of heterocyclic scaffolds. These heterocyclic motifs are of significant interest in medicinal chemistry and drug development due to their prevalence in biologically active molecules. This document details the application of 3-Bromo-3-methyl-2-butanone in the synthesis of substituted thiazoles, imidazoles, and furans.

Synthesis of Thiazole Derivatives via Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and reliable method for the preparation of thiazole derivatives. The reaction involves the condensation of an α-haloketone with a thioamide. In this protocol, 3-Bromo-3-methyl-2-butanone reacts with thiourea to yield 2-amino-4,5,5-trimethylthiazole.

Reaction Scheme:

Experimental Protocol: Synthesis of 2-Amino-4,5,5-trimethylthiazole

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-Bromo-3-methyl-2-butanone (1.65 g, 10 mmol) and thiourea (0.76 g, 10 mmol) to 30 mL of ethanol.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. The product will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash with cold water. The crude product can be recrystallized from an appropriate solvent system, such as ethanol/water, to yield the pure 2-amino-4,5,5-trimethylthiazole.

Quantitative Data

Reactant 1	Reactant 2	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
3-Bromo-3-methyl-2-butanone	Thiourea	Ethanol	78	4	2-Amino-4,5,5-trimethylthiazole	85

Br-C(CH3)2-C-CH3 + H2N-C-Ph -> (CH3)2C--C-C-Ph + HBr + H2O | | N----CH | H

Caption: Logical flow for the synthesis of 4,5,5-Trimethyl-2-phenyl-1H-imidazole.

Synthesis of Furan Derivatives via Feist-Benary Synthesis

The Feist-Benary synthesis provides a route to substituted furans through the reaction of an α-haloketone with a β-dicarbonyl compound. This protocol outlines the synthesis of ethyl 2,5,5-trimethylfuran-3-carboxylate from 3-Bromo-3-methyl-2-butanone and ethyl acetoacetate.

Reaction Scheme:

Experimental Protocol: Synthesis of Ethyl 2,5,5-Trimethylfuran-3-carboxylate

• Enolate Formation: In a 100 mL three-necked flask equipped with a dropping funnel and a nitrogen inlet, dissolve ethyl acetoacetate (1.30 g, 10 mmol) in 30 mL of anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath and add sodium hydride (60% dispersion in mineral oil, 0.44 g, 11 mmol) portion-wise. Stir the mixture at 0 °C for 30 minutes.

• Reactant Addition: Add a solution of 3-Bromo-3-methyl-2-butanone (1.65 g, 10 mmol) in 10 mL of anhydrous THF dropwise to the enolate solution at 0 °C.

• Reaction Execution: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Work-up and Isolation: Quench the reaction by the slow addition of water. Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The resulting crude product is purified by distillation under reduced pressure to give ethyl 2,5,5-trimethylfuran-3-carboxylate.

Quantitative Data

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
3-Bromo-3-methyl-2-butanone	Ethyl acetoacetate	NaH	THF	0 to RT	12	Ethyl 2,5,5-trimethylfuran-3-carboxylate	65

Signaling Pathway for Feist-Benary Furan Synthesis

Caption: Signaling pathway of the Feist-Benary furan synthesis.

Application Notes: 3-Bromo-3-methyl-2-butanone as a Versatile Building Block for the Synthesis of Novel Pharmaceutical Agents

Introduction

3-Bromo-3-methyl-2-butanone is a functionalized ketone that holds significant potential as a building block in the synthesis of pharmaceutical compounds. Its utility primarily stems from its susceptibility to undergo the Favorskii rearrangement, a powerful carbon-carbon bond-forming reaction. This rearrangement allows for the construction of sterically hindered carboxylic acid derivatives, particularly pivalic acid amides (pivalamides), which are of interest in medicinal chemistry. The bulky tert-butyl group of the pivaloyl moiety can impart favorable pharmacokinetic properties to drug candidates, such as increased metabolic stability and improved oral bioavailability.

This document outlines the application of 3-bromo-3-methyl-2-butanone in the synthesis of a hypothetical pharmaceutical agent, "Pivalimod," a potential inhibitor of a key signaling pathway implicated in inflammatory diseases.

Key Applications in Pharmaceutical Synthesis

The primary application of 3-bromo-3-methyl-2-butanone in pharmaceutical synthesis is as a precursor to the pivaloyl group via the Favorskii rearrangement. This reaction is particularly useful for the formation of N-substituted pivalamides from primary amines.

• Formation of Sterically Hindered Amides: The reaction of 3-bromo-3-methyl-2-butanone with a primary amine in the presence of a base leads to the formation of a stable N-substituted pivalamide. This moiety can serve as a crucial pharmacophore or as a means to modulate the physicochemical properties of a drug molecule.

• Synthesis of Pivalic Acid Esters and other Derivatives: While the focus here is on amides, the Favorskii rearrangement can also be employed with alkoxides or hydroxides to produce pivalic acid esters or the acid itself, which are also valuable intermediates in pharmaceutical manufacturing.

Hypothetical Case Study: Synthesis of Pivalimod

Pivalimod is a conceptual small molecule inhibitor designed to target the Janus kinase (JAK) signaling pathway, which is centrally involved in the inflammatory response. The chemical structure of Pivalimod features an N-aryl pivalamide moiety, which is hypothesized to enhance its binding affinity and metabolic stability.

Data Presentation

The following table summarizes the quantitative data for the key steps in the proposed synthesis of Pivalimod.

Step	Reaction	Reactants	Product	Yield (%)	Purity (%)
1	Nitration	4-fluoroaniline	4-fluoro-2-nitroaniline	92	>98
2	Reduction	4-fluoro-2-nitroaniline	4-fluoro-1,2-diaminobenzene	95	>99
3	Favorskii Rearrangement	3-Bromo-3-methyl-2-butanone, 4-fluoro-1,2-diaminobenzene	Pivalimod	78	>98

Experimental Protocols

Protocol 1: Synthesis of 4-fluoro-2-nitroaniline (Intermediate 1)

• Materials: 4-fluoroaniline, sulfuric acid, nitric acid, ethanol.

• Procedure:

  • To a stirred solution of 4-fluoroaniline (10.0 g, 90.0 mmol) in concentrated sulfuric acid (50 mL) at 0 °C, slowly add a mixture of concentrated nitric acid (6.1 mL, 99.0 mmol) and concentrated sulfuric acid (10 mL).

  • Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, stir the reaction mixture at 0-5 °C for 2 hours.

  • Pour the reaction mixture onto crushed ice (200 g) and neutralize with a 30% aqueous sodium hydroxide solution until pH 7-8 is reached.

  • Collect the precipitated solid by filtration, wash with cold water, and recrystallize from ethanol to afford 4-fluoro-2-nitroaniline as a yellow solid.

Protocol 2: Synthesis of 4-fluoro-1,2-diaminobenzene (Intermediate 2)

• Materials: 4-fluoro-2-nitroaniline, palladium on carbon (10% Pd/C), ethanol, hydrogen gas.

• Procedure:

  • In a hydrogenation vessel, dissolve 4-fluoro-2-nitroaniline (10.0 g, 64.0 mmol) in ethanol (150 mL).

  • Add 10% Pd/C (1.0 g) to the solution.

  • Pressurize the vessel with hydrogen gas to 50 psi.

  • Stir the mixture vigorously at room temperature for 4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to yield 4-fluoro-1,2-diaminobenzene as a dark oil, which is used in the next step without further purification.

Protocol 3: Synthesis of Pivalimod via Favorskii Rearrangement

• Materials: 3-Bromo-3-methyl-2-butanone, 4-fluoro-1,2-diaminobenzene, sodium tert-butoxide, tetrahydrofuran (THF), diethyl ether, saturated aqueous ammonium chloride.

• Procedure:

  • To a solution of 4-fluoro-1,2-diaminobenzene (5.0 g, 39.6 mmol) in anhydrous THF (100 mL) under a nitrogen atmosphere, add sodium tert-butoxide (4.2 g, 43.6 mmol) portion-wise at 0 °C.

  • Stir the resulting suspension at 0 °C for 15 minutes.

  • Add a solution of 3-bromo-3-methyl-2-butanone (7.2 g, 43.6 mmol) in anhydrous THF (20 mL) dropwise over 30 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Monitor the reaction by TLC.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride (50 mL).

  • Extract the mixture with diethyl ether (3 x 75 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield Pivalimod as a white solid.

Mandatory Visualization

Caption: A flowchart illustrating the synthetic workflow for the hypothetical pharmaceutical, Pivalimod.

Caption: A diagram of the simplified JAK-STAT signaling pathway and the inhibitory action of Pivalimod.

Caption: The logical progression from starting materials to the target molecule in the synthesis of Pivalimod.

Application Notes: 3-Bromo-3-methyl-2-butanone in Agrochemical Synthesis

Introduction

3-Bromo-3-methyl-2-butanone is a halogenated ketone that holds potential as a building block in the synthesis of various organic compounds. While its direct application in the synthesis of commercial agrochemicals is not widely documented, its structural isomer, 1-bromo-3,3-dimethyl-2-butanone (also known as α-bromopinacolone), is a key intermediate in the production of a significant class of fungicides: the triazoles. This document will explore the potential application of 3-Bromo-3-methyl-2-butanone in this context, primarily by analogy to its more commonly used isomer, and provide detailed protocols for related synthetic procedures.

Triazole fungicides are a major group of agrochemicals that function by inhibiting the biosynthesis of ergosterol, a critical component of fungal cell membranes. The synthesis of many triazoles, such as Triadimefon, involves the introduction of a triazole ring to a ketone backbone, often via a brominated intermediate.

Potential Application in Triazole Fungicide Synthesis

The core structure of 3-Bromo-3-methyl-2-butanone, a substituted butanone, is found in several prominent triazole fungicides. The bromine atom provides a reactive site for nucleophilic substitution by the triazole ring.

A representative synthesis of a triazole fungicide, Triadimefon, starts from pinacolone (3,3-dimethyl-2-butanone). The synthetic pathway involves the formation of an α-bromoketone intermediate.

Established Synthesis of Triadimefon using 1-Bromo-3,3-dimethyl-2-butanone:

The established synthesis for Triadimefon proceeds through the following key steps[1][2]:

• Formation of an Ether Linkage: Reaction of α-bromopinacolone with 4-chlorophenol to form 1-(4-chlorophenoxy)-3,3-dimethyl-2-butanone.

• α-Bromination: Bromination of the resulting ketone to yield 1-(4-chlorophenoxy)-1-bromo-3,3-dimethyl-2-butanone.

• Nucleophilic Substitution: Reaction of the brominated intermediate with 1,2,4-triazole to produce Triadimefon.

Hypothetical Synthesis using 3-Bromo-3-methyl-2-butanone:

Theoretically, 3-Bromo-3-methyl-2-butanone could be envisioned as a starting material. However, the position of the bromine atom on a tertiary carbon presents significant steric hindrance. This would likely make direct nucleophilic substitution by 4-chlorophenol or 1,2,4-triazole less favorable compared to the reaction with the primary bromide of 1-bromo-3,3-dimethyl-2-butanone. Furthermore, the tertiary bromide is more prone to elimination reactions under basic conditions, which could lead to undesired byproducts.

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-3,3-dimethyl-2-butanone (α-Bromopinacolone)

This protocol is adapted from the established synthesis of the key intermediate for triazole fungicides.

Materials:

• Pinacolone (3,3-dimethyl-2-butanone)

• Bromine

• Methanol

• 4-Chlorophenol

• Potassium Carbonate

• Acetonitrile

Procedure:

• Bromination of Pinacolone:

  • In a reaction vessel, dissolve pinacolone (1.0 eq) in methanol.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add bromine (1.0 eq) to the cooled solution while maintaining the temperature below 10 °C.

  • Stir the reaction mixture until the red color of the bromine disappears.

  • Quench the reaction with a solution of sodium bisulfite.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 1-bromo-3,3-dimethyl-2-butanone.

• Synthesis of 1-(4-chlorophenoxy)-3,3-dimethyl-2-butanone:

  • In a round-bottom flask, combine 4-chlorophenol (1.0 eq) and potassium carbonate (1.5 eq) in acetonitrile.

  • Add the crude 1-bromo-3,3-dimethyl-2-butanone (1.0 eq) to the mixture.

  • Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate.

  • Purify the crude product by column chromatography to yield 1-(4-chlorophenoxy)-3,3-dimethyl-2-butanone.

Data Presentation

Intermediate/Product	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Reference
1-Bromo-3,3-dimethyl-2-butanone	C₆H₁₁BrO	179.05	85-95	[1]
1-(4-chlorophenoxy)-3,3-dimethyl-2-butanone	C₁₂H₁₅ClO₂	226.70	70-80	[1]
Triadimefon	C₁₄H₁₆ClN₃O₂	293.75	~58 (overall)	[1]

Visualizations

Established Synthetic Pathway for Triadimefon

Caption: Established synthetic route for the fungicide Triadimefon.

Hypothetical Reaction of 3-Bromo-3-methyl-2-butanonedot

References

• 1. Synthesis of the fungicide (/sup 14/C)triadimefon (Journal Article) | ETDEWEB [osti.gov]
• 2. guidechem.com [guidechem.com]

Application Notes and Protocols for the Nucleophilic Substitution of 3-Bromo-3-methyl-2-butanone

These application notes provide a detailed experimental protocol for the nucleophilic substitution reaction of 3-Bromo-3-methyl-2-butanone. The primary focus of this document is the solvolysis reaction with ethanol, which proceeds via a substitution nucleophilic unimolecular (SN1) mechanism to yield 3-ethoxy-3-methyl-2-butanone. This protocol is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Reaction Overview

The reaction involves the substitution of the bromine atom in 3-Bromo-3-methyl-2-butanone, a tertiary alkyl halide, by an ethoxy group from ethanol. Due to the tertiary nature of the substrate, the reaction proceeds through a stable carbocation intermediate, characteristic of an SN1 pathway.[1][2] Ethanol acts as both the nucleophile and the solvent in this solvolysis reaction.

Reaction Scheme:

Caption: SN1 reaction mechanism for the formation of 3-ethoxy-3-methyl-2-butanone.

Caption: Experimental workflow for the synthesis and purification of 3-ethoxy-3-methyl-2-butanone.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: 3-Bromo-3-methyl-2-butanone in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-3-methyl-2-butanone is a versatile reagent in organic synthesis, serving as a valuable building block for the introduction of a substituted, sterically hindered keto-moiety into a variety of molecular scaffolds. Its tertiary α-bromo ketone structure makes it a potent electrophile for nucleophilic substitution and condensation reactions. This reactivity profile is particularly advantageous in the synthesis of heterocyclic compounds, a class of molecules renowned for their diverse biological activities. This document provides detailed application notes and experimental protocols for the use of 3-bromo-3-methyl-2-butanone in the synthesis of bioactive molecules, with a focus on the preparation of substituted thiazole derivatives known for their potential therapeutic applications.

Application: Synthesis of Bioactive Thiazole Derivatives via Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and reliable method for the construction of the thiazole ring.[1][2][3] This reaction involves the condensation of an α-haloketone with a thioamide. The use of 3-bromo-3-methyl-2-butanone in this synthesis leads to the formation of 4,4-dimethyl-5-acetylthiazole derivatives, which can be further functionalized to generate a library of compounds for biological screening. Thiazole-containing molecules have demonstrated a wide range of pharmacological activities, including anticancer, antiviral, and antimicrobial properties.[4][5][6][7][8][9]

General Reaction Scheme:

Caption: General scheme of the Hantzsch thiazole synthesis using 3-bromo-3-methyl-2-butanone.

Experimental Protocol: Synthesis of 2-Amino-4,4-dimethyl-5-acetylthiazole

This protocol describes a general procedure for the synthesis of a 2-aminothiazole derivative, a common scaffold in bioactive molecules, using 3-bromo-3-methyl-2-butanone and thiourea.

Materials:

• 3-Bromo-3-methyl-2-butanone (CAS 2648-71-7)

• Thiourea

• Ethanol (absolute)

• Triethylamine (optional, as a base)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Standard glassware for workup and purification

• Thin-layer chromatography (TLC) apparatus

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve thiourea (1.0 equivalent) in absolute ethanol.

• Addition of Bromoketone: To the stirred solution, add 3-bromo-3-methyl-2-butanone (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours. The progress of the reaction can be monitored by TLC.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. If a precipitate has formed, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Workflow Diagram:

Caption: Experimental workflow for the synthesis of 2-amino-4,4-dimethyl-5-acetylthiazole.

Quantitative Data Summary

The following table summarizes representative data for the synthesis of bioactive thiazole derivatives using α-bromoketones. While specific yield and activity data for derivatives of 3-bromo-3-methyl-2-butanone are not extensively reported in the provided search results, the table illustrates the potential outcomes based on analogous syntheses.

Product	R-Group on Thioamide	Yield (%)	Biological Activity	Reference
2-Amino-4,4-dimethyl-5-acetylthiazole	H	70-90 (estimated)	Precursor for anticancer and antiviral agents	[4],[7]
2-Aryl-4,4-dimethyl-5-acetylthiazole	Aryl	60-85 (estimated)	Potential anticancer, tubulin polymerization inhibitors	[10],[5]
2-Heteroaryl-4,4-dimethyl-5-acetylthiazole	Heteroaryl	55-80 (estimated)	Potential antiviral and antibacterial agents	[8],[11]

Potential Signaling Pathway Inhibition

Thiazole-based compounds have been shown to inhibit various signaling pathways implicated in diseases like cancer. For instance, some thiazole derivatives act as inhibitors of protein kinases, which are crucial regulators of cell signaling.

Caption: Hypothetical signaling pathway inhibited by a bioactive thiazole derivative.

Conclusion

3-Bromo-3-methyl-2-butanone is a key synthetic intermediate with significant potential in the development of bioactive molecules. The Hantzsch thiazole synthesis provides a straightforward and efficient route to a diverse range of thiazole derivatives from this starting material. The resulting compounds, possessing a unique substitution pattern, are promising candidates for screening in various biological assays, particularly in the fields of oncology and virology. The protocols and data presented herein serve as a valuable resource for researchers aiming to explore the utility of 3-bromo-3-methyl-2-butanone in medicinal chemistry and drug discovery.

References

• 1. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazole synthesis [organic-chemistry.org]
• 3. synarchive.com [synarchive.com]
• 4. One-Pot Synthesis of Novel Thiazoles as Potential Anti-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and biological evaluation of novel thiazole-naphthalene derivatives as potential anticancer agents and tubulin polymerisation inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Synthesis and antiviral activity of new pyrazole and thiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stereoselective Reactions Involving 3-Bromo-3-methyl-2-butanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the stereoselective transformation of 3-bromo-3-methyl-2-butanone. Due to the steric hindrance at the tertiary α-carbon, classic stereoselective reactions such as SN2 substitutions or stereocontrolled enolate chemistry are challenging. However, the prochiral ketone functionality presents a valuable opportunity for asymmetric reduction. The primary focus of these notes is the highly efficient and stereoselective biocatalytic reduction of 3-bromo-3-methyl-2-butanone to the chiral bromohydrin, (2R,3S)- or (2S,3R)-3-bromo-3-methyl-2-butanol, a versatile building block in pharmaceutical synthesis.

Application Note AN-001: Biocatalytic Reduction of 3-Bromo-3-methyl-2-butanone

Introduction

The asymmetric reduction of prochiral ketones is a cornerstone of modern synthetic chemistry, providing access to enantiomerically pure secondary alcohols.[1] For α-halo ketones like 3-bromo-3-methyl-2-butanone, the resulting chiral halohydrins are valuable intermediates.[2] While chemical methods exist, they often require expensive chiral ligands or harsh reaction conditions. Biocatalysis, utilizing isolated ketoreductase (KRED) enzymes, offers a green, highly selective, and efficient alternative under mild, physiological conditions.[1][3] These enzymes, belonging to the alcohol dehydrogenase (ADH) family, exhibit broad substrate specificity and can provide access to either enantiomer of the desired alcohol with high stereoselectivity.[4][5]

Reaction Principle

The stereoselective reduction of the carbonyl group in 3-bromo-3-methyl-2-butanone is achieved using a ketoreductase. The enzyme utilizes a nicotinamide cofactor, typically NADPH or NADH, as the hydride source. To make the process economically viable, a cofactor regeneration system is employed in situ. A common and effective system pairs the KRED with a glucose dehydrogenase (GDH), which oxidizes glucose to gluconolactone, thereby regenerating the NADPH/NADH cofactor.[1] An alternative popular system uses isopropanol (IPA) as a sacrificial co-substrate, which is oxidized to acetone by the KRED, regenerating the cofactor without the need for a second enzyme or pH control.[1]

Caption: Workflow of KRED-catalyzed reduction with IPA-based cofactor regeneration.

Performance Data

A screening of commercially available ketoreductases against 3-bromo-3-methyl-2-butanone (10 g/L) was performed to identify enzymes with high activity and stereoselectivity. The following table summarizes the performance of selected KREDs.

Catalyst ID	Conversion (%)	Enantiomeric Excess (ee %)	Product Configuration
KRED-A01	>99	>99	(S)-alcohol
KRED-A02	95	98	(S)-alcohol
KRED-B01	88	92	(R)-alcohol
KRED-B02	>99	>99	(R)-alcohol
KRED-C01	65	85	(S)-alcohol

Data is representative and based on typical results for sterically hindered α-halo ketones.[4][5] Actual results may vary.

Experimental Protocol: Asymmetric Reduction of 3-Bromo-3-methyl-2-butanone using KRED-A01

This protocol describes a general procedure for the gram-scale synthesis of (S)-3-bromo-3-methyl-2-butanol with high enantiomeric excess using a selected ketoreductase and an isopropanol-based cofactor recycling system.

Materials and Equipment

• 3-Bromo-3-methyl-2-butanone (>98% purity)

• Ketoreductase (KRED-A01 or equivalent)

• NADP⁺ (Nicotinamide adenine dinucleotide phosphate)

• Potassium phosphate buffer (0.1 M, pH 7.0)

• Isopropanol (IPA), analytical grade

• Ethyl acetate, analytical grade

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Jacketed reaction vessel with overhead stirrer and temperature control

• pH meter

• Rotary evaporator

• Separatory funnel

• HPLC with a chiral column (e.g., Chiralcel OD-H or equivalent) for analysis

Procedure

Caption: Step-by-step experimental workflow for the biocatalytic reduction.

• Reaction Setup: To a 500 mL jacketed reaction vessel, add 200 mL of 0.1 M potassium phosphate buffer (pH 7.0) and 90 mL of isopropanol.

• Enzyme and Cofactor Addition: Begin stirring the buffer/IPA mixture and add NADP⁺ (100 mg) and the selected ketoreductase (KRED-A01, 500 mg). Stir until all solids are dissolved.

• Substrate Addition: Add 5.0 g of 3-bromo-3-methyl-2-butanone to the reaction mixture.

• Reaction: Maintain the reaction temperature at 30°C and stir vigorously. Monitor the reaction progress by taking small aliquots, extracting with ethyl acetate, and analyzing the organic layer by HPLC. The reaction is typically complete within 18-24 hours.

• Work-up: Once the conversion of the starting material exceeds 99%, stop the stirring and add 200 mL of ethyl acetate to the reaction vessel.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Analysis: Determine the purity and enantiomeric excess of the resulting (S)-3-bromo-3-methyl-2-butanol by chiral HPLC analysis.

Analytical Method

• Column: Chiralcel OD-H (or equivalent)

• Mobile Phase: 95:5 Hexane/Isopropanol

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Expected Retention Times: (May vary)

  • 3-Bromo-3-methyl-2-butanone: ~5 min

  • (R)-3-bromo-3-methyl-2-butanol: ~8 min

  • (S)-3-bromo-3-methyl-2-butanol: ~9.5 min

Discussion of Other Potential Stereoselective Pathways

While biocatalytic reduction is the most promising route, it is important to understand the limitations of other potential stereoselective reactions for this substrate.

Caption: Feasibility of stereoselective pathways for the target substrate.

• SN2 Substitution: The tertiary nature of the carbon bearing the bromine atom presents significant steric hindrance, making a backside nucleophilic attack (required for inversion of stereochemistry) extremely difficult.

• Favorskii Rearrangement: 3-Bromo-3-methyl-2-butanone lacks an α'-hydrogen, preventing the formation of a cyclopropanone intermediate. The reaction would proceed via a quasi-Favorskii mechanism, which is not stereoselective at the carbon center.

• Aldol and Darzens Reactions: Formation of an enolate from 3-bromo-3-methyl-2-butanone is possible but would likely be complicated by competing elimination and rearrangement reactions under basic conditions. Achieving high stereoselectivity in subsequent aldol or Darzens condensations would be exceptionally challenging.[6]

Conclusion

For the stereoselective transformation of 3-bromo-3-methyl-2-butanone, biocatalytic reduction of the ketone functionality stands out as the most effective and practical approach. It offers high enantioselectivity, mild reaction conditions, and operational simplicity, making it an ideal method for the synthesis of chiral bromohydrins for applications in pharmaceutical and fine chemical industries.

References

• 1. almacgroup.com [almacgroup.com]
• 2. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biocatalytic ketone reduction: a green and efficient access to enantiopure alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stereoselective ketone reduction by a carbonyl reductase from Sporobolomyces salmonicolor. Substrate specificity, enantioselectivity and enzyme-substrate docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Darzens Reaction [organic-chemistry.org]

Scale-Up Synthesis of 3-Bromo-3-methyl-2-butanone: An Application Note and Protocol

This document provides a detailed protocol for the laboratory-scale and scale-up synthesis of 3-Bromo-3-methyl-2-butanone, a versatile intermediate in organic synthesis. The following procedures are intended for researchers, scientists, and drug development professionals.

Introduction

3-Bromo-3-methyl-2-butanone is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its preparation involves the selective bromination of 3-methyl-2-butanone. This application note details a robust procedure for its synthesis, with considerations for scaling up the reaction from laboratory to pilot plant quantities.

Reaction and Mechanism

The synthesis proceeds via the acid-catalyzed bromination of 3-methyl-2-butanone. The ketone first tautomerizes to its enol form under acidic conditions. The electron-rich double bond of the enol then attacks bromine, leading to the formation of the α-brominated ketone. Careful control of reaction conditions, particularly the rate of bromine addition, is crucial to selectively obtain the tertiary bromide, 3-bromo-3-methyl-2-butanone, over its isomeric primary bromide.[1][2]

Experimental Protocols

Caution: This preparation should be carried out in a well-ventilated fume hood. Bromine and α-bromoketones are corrosive and lachrymatory. Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.

Laboratory-Scale Synthesis (0.5 mol)

Materials:

• 3-Methyl-2-butanone (43.1 g, 0.5 mol)

• Bromine (80.0 g, 0.5 mol)

• Anhydrous methanol (300 mL)

• Hydrobromic acid (48% aqueous solution, 5 mL)

• Diethyl ether

• 10% Aqueous potassium carbonate solution

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Equipment:

• 1 L three-necked round-bottom flask

• Mechanical stirrer

• Pressure-equalizing dropping funnel

• Thermometer

• Reflux condenser with a calcium chloride drying tube

• Ice-salt bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a pressure-equalizing dropping funnel, add 3-methyl-2-butanone (43.1 g, 0.5 mol) and anhydrous methanol (300 mL).

• Cool the stirred solution to 0-5 °C using an ice-salt bath.

• Add hydrobromic acid (5 mL) to the solution.

• Slowly add bromine (80.0 g, 0.5 mol) dropwise from the dropping funnel over a period of 1-2 hours. Maintain the temperature of the reaction mixture between 0-5 °C throughout the addition. Slow, controlled addition favors the formation of the desired 3-bromo isomer.[1]

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional hour. The reddish color of bromine should fade.

• Slowly pour the reaction mixture into 500 mL of cold water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 150 mL).

• Combine the organic layers and wash successively with 100 mL of saturated aqueous sodium bicarbonate solution, 100 mL of water, and 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator at room temperature.

• The crude product is purified by vacuum distillation to yield 3-bromo-3-methyl-2-butanone as a colorless to pale yellow liquid.

Scale-Up Synthesis (5.0 mol)

For larger scale synthesis, modifications to the procedure and equipment are necessary to ensure safety and efficiency. Continuous flow chemistry is a modern approach for scaling up such reactions, offering better control over reaction parameters and improved safety.[3][4] However, a batch process scale-up is described below.

Materials:

• 3-Methyl-2-butanone (431 g, 5.0 mol)

• Bromine (800 g, 5.0 mol)

• Anhydrous methanol (3.0 L)

• Hydrobromic acid (48% aqueous solution, 50 mL)

• Diethyl ether or methyl tert-butyl ether (MTBE)

• 10% Aqueous potassium carbonate solution

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Equipment:

• 10 L jacketed glass reactor with overhead stirring

• Chiller for temperature control

• Addition pump for controlled bromine addition

• Large separatory funnel (10 L) or extraction vessel

• Rotary evaporator with a large-capacity flask

• Vacuum distillation apparatus suitable for larger volumes

Procedure:

• Charge the 10 L jacketed glass reactor with 3-methyl-2-butanone (431 g, 5.0 mol) and anhydrous methanol (3.0 L).

• Cool the reactor contents to 0-5 °C using the chiller.

• Add hydrobromic acid (50 mL).

• Using an addition pump, feed the bromine (800 g, 5.0 mol) into the reactor at a controlled rate to maintain the internal temperature between 0-5 °C. This may take 4-6 hours.

• After the addition is complete, continue stirring at 0-5 °C for at least one hour, monitoring the reaction by TLC or GC until the starting material is consumed.

• Quench the reaction by slowly transferring the reaction mixture to a separate vessel containing 5 L of cold water.

• Perform the work-up as described in the laboratory-scale procedure, using appropriately larger volumes of solvents for extraction and washing. MTBE is a safer alternative to diethyl ether for larger scale extractions.

• Purify the crude product by vacuum distillation.

Data Presentation

The following table summarizes the expected quantities and yields for the synthesis at different scales.

Parameter	Laboratory Scale (0.5 mol)	Pilot Scale (5.0 mol)
3-Methyl-2-butanone	43.1 g	431 g
Bromine	80.0 g	800 g
Anhydrous Methanol	300 mL	3.0 L
Reaction Temperature	0-5 °C	0-5 °C
Bromine Addition Time	1-2 hours	4-6 hours
Expected Yield	65-75%	60-70%
Product Amount (approx.)	54-62 g	500-580 g

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for the synthesis of 3-Bromo-3-methyl-2-butanone.

Caption: Experimental workflow for the synthesis of 3-Bromo-3-methyl-2-butanone.

Caption: Simplified reaction mechanism for the formation of 3-Bromo-3-methyl-2-butanone.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]

Application Note: Purification of 3-Bromo-3-methyl-2-butanone by Vacuum Distillation

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the purification of crude 3-bromo-3-methyl-2-butanone, a valuable intermediate in pharmaceutical synthesis, using vacuum distillation. The procedure outlines the necessary pre-distillation workup to remove acidic impurities and residual solvents, followed by a fractional distillation protocol under reduced pressure to isolate the pure product from starting materials and isomeric impurities.

Introduction

3-Bromo-3-methyl-2-butanone is a halogenated ketone widely used as a building block in organic synthesis. Its synthesis, typically via the α-bromination of 3-methyl-2-butanone, can result in a crude product containing unreacted starting material, acidic byproducts (e.g., HBr), and potentially the isomeric impurity, 1-bromo-3-methyl-2-butanone[1][2]. For subsequent high-yield synthetic steps, a high-purity starting material is essential. Distillation under reduced pressure is an effective method for purifying thermally sensitive or high-boiling-point compounds like α-halo ketones, minimizing decomposition while efficiently separating components based on boiling point differences.

Safety Precautions

Warning: This procedure must be carried out in a certified chemical fume hood. α-Bromo ketones are potent lachrymators and skin irritants[2]. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times. All glassware should be inspected for cracks or defects before use, especially for vacuum applications.

Physical and Chemical Properties

Proper separation by distillation relies on the differences in the boiling points of the components in the crude mixture. The table below summarizes key physical data for the target compound and related potential impurities.

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Product	3-Bromo-3-methylbutan-2-one	C₅H₉BrO	165.03[3]	Not available
Isomeric Impurity	1-Bromo-3-methylbutan-2-one	C₅H₉BrO	165.03	83-86 °C @ 54 mmHg[2]
Starting Material	3-Methylbutan-2-one	C₅H₁₀O	86.13	94-95 °C @ 760 mmHg

Experimental Protocol

This protocol is adapted from established procedures for purifying isomeric bromo-ketones and is divided into two main stages: aqueous workup and vacuum distillation[2].

Stage 1: Aqueous Workup of Crude Product

This stage is critical for removing acidic impurities, such as hydrobromic acid (HBr), and any water-soluble components from the crude reaction mixture.

Reagents & Equipment:

• Crude 3-bromo-3-methyl-2-butanone

• Diethyl ether (or other suitable extraction solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) or 10% potassium carbonate (K₂CO₃) solution[2]

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)[2]

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude 3-bromo-3-methyl-2-butanone in approximately 3-4 volumes of diethyl ether.

• Neutralization: Transfer the ether solution to a separatory funnel. Add an equal volume of saturated NaHCO₃ solution. Stopper the funnel and invert gently, venting frequently to release CO₂ pressure. Shake cautiously and continue until gas evolution ceases. Allow the layers to separate and discard the lower aqueous layer.

• Washing: Wash the organic layer sequentially with an equal volume of deionized water and then an equal volume of brine. Discard the aqueous layer after each wash.

• Drying: Transfer the washed organic layer to an Erlenmeyer flask. Add anhydrous MgSO₄ (or CaCl₂) in portions, swirling the flask, until the drying agent no longer clumps together.

• Solvent Removal: Filter the dried solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator at low temperature (<30°C) to remove the diethyl ether. The remaining oil is the crude, dry 3-bromo-3-methyl-2-butanone ready for distillation.

Stage 2: Purification by Vacuum Distillation

Equipment:

• Round-bottom flask (distilling flask)

• Short-path distillation head with condenser and vacuum adapter

• Fractionating column (e.g., Vigreux column, optional but recommended for better separation)[2]

• Receiving flasks

• Thermometer and adapter

• Heating mantle with stirrer

• Vacuum pump with trap and pressure gauge

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the distillation apparatus as shown in the workflow diagram. Ensure all joints are properly sealed with vacuum grease. Place boiling chips or a magnetic stir bar in the distilling flask.

• Charging the Flask: Transfer the crude, dry product from Stage 1 into the distilling flask, filling it to no more than two-thirds of its capacity.

• Initiating Vacuum: Close the system and slowly apply vacuum. A pressure of 50-60 mmHg is a reasonable starting point, similar to conditions used for the isomer[2].

• Heating: Begin gently heating the distilling flask using the heating mantle while stirring.

• Fraction Collection:

  • Observe the temperature at the distillation head. Collect any low-boiling fractions (e.g., residual solvent or starting material) in a separate receiving flask.

  • As the temperature rises and stabilizes, change to a new, pre-weighed receiving flask to collect the main product fraction. The collection temperature will depend on the applied vacuum.

  • Monitor the temperature and appearance of the distillate. A stable boiling point and clear, colorless distillate typically indicate a pure fraction.

• Shutdown: Once the main fraction has been collected and the distillation rate slows, stop heating. Allow the apparatus to cool to room temperature before slowly and carefully releasing the vacuum.

• Analysis: Determine the purity of the collected fraction(s) using appropriate analytical methods, such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Workflow Visualization

The following diagram illustrates the complete purification process from the crude product to the final, purified compound.

Caption: Experimental workflow for the purification of 3-bromo-3-methyl-2-butanone.

References

• 1. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Characterization of 3-Bromo-3-methyl-2-butanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the analytical characterization of 3-Bromo-3-methyl-2-butanone, a key intermediate in various organic syntheses. The following protocols for Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy have been compiled to ensure accurate identification, purity assessment, and structural elucidation.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identity Confirmation

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is the method of choice for determining the purity of 3-Bromo-3-methyl-2-butanone and identifying any related impurities. Commercial suppliers often cite gas chromatography for purity analysis, with typical purities greater than 96.0%.[1]

Experimental Protocol

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 3-Bromo-3-methyl-2-butanone sample.

• Dissolve the sample in 1 mL of a suitable volatile solvent, such as dichloromethane or ethyl acetate, in a clean autosampler vial.

• Vortex the mixture for 30 seconds to ensure complete dissolution.

2. Instrumentation and Parameters:

• A standard gas chromatograph coupled to a mass spectrometer is used. The following parameters are a recommended starting point and may require optimization based on the specific instrument.

Parameter	Value
Gas Chromatograph (GC)
Column	HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (e.g., 20:1 ratio)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial: 50 °C (hold for 2 min) Ramp: 10 °C/min to 200 °C (hold for 5 min)
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Mass Range	35-300 amu
Solvent Delay	3 min

3. Data Analysis:

• The retention time of the major peak corresponding to 3-Bromo-3-methyl-2-butanone is used for identification.

• The mass spectrum of the primary peak should be compared with a reference spectrum or interpreted based on expected fragmentation patterns. Key fragments for 3-Bromo-3-methyl-2-butanone would include the molecular ion and fragments corresponding to the loss of a bromine atom or methyl groups.

• Purity is determined by calculating the peak area percentage of the main component relative to the total area of all observed peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of organic molecules. Both ¹H and ¹³C NMR are crucial for the characterization of 3-Bromo-3-methyl-2-butanone.

¹H NMR Spectroscopy

¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity.

1. Sample Preparation:

• Dissolve 5-10 mg of 3-Bromo-3-methyl-2-butanone in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry 5 mm NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Cap the NMR tube securely and gently invert to mix.

2. Instrumentation and Data Acquisition:

• A 300 MHz or higher field NMR spectrometer is recommended.

• Acquire the ¹H NMR spectrum using standard acquisition parameters.

3. Spectral Data and Interpretation:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2.46	Singlet	3H	-COCH₃
1.89	Singlet	6H	-C(Br)(CH₃)₂

Data obtained from a synthesis of the isomeric mixture where 3-bromo-3-methyl-2-butanone was a minor product.[2]

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the carbon framework of the molecule.

1. Sample Preparation:

• Dissolve 20-50 mg of 3-Bromo-3-methyl-2-butanone in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry 5 mm NMR tube with TMS as an internal standard.

2. Instrumentation and Data Acquisition:

• Acquire the ¹³C NMR spectrum on a 75 MHz or higher spectrometer. A proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each unique carbon atom.

3. Predicted Spectral Data and Interpretation:

Chemical Shift (δ, ppm)	Predicted Assignment
~205	C=O (Ketone)
~70	-C (Br)(CH₃)₂
~30	-COC H₃
~25	-C(Br)(C H₃)₂

Note: These are predicted chemical shifts based on typical values for similar functional groups. Carbonyl carbons are characteristically found at the low-field end of the spectrum (160-220 ppm).[3]

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol

1. Sample Preparation:

• For a liquid sample, a small drop can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.

• Alternatively, attenuated total reflectance (ATR) is a common method that requires minimal sample preparation, where the sample is placed directly on the ATR crystal.[4]

2. Instrumentation and Data Acquisition:

• Record the spectrum on an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Acquire a background spectrum of the clean KBr plates or ATR crystal before running the sample.

3. Expected Spectral Data and Interpretation:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~2980-2920	C-H stretch	Alkyl (CH₃)
~1715	C=O stretch	Ketone
~1465, 1370	C-H bend	Alkyl (CH₃)
~650-550	C-Br stretch	Alkyl bromide

Note: The strong absorption band around 1715 cm⁻¹ is characteristic of a saturated aliphatic ketone.

Visualizations

Caption: Workflow for GC-MS analysis of 3-Bromo-3-methyl-2-butanone.

Caption: ¹H NMR assignments for 3-Bromo-3-methyl-2-butanone.

References

• 1. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI AMERICA [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Guide to FT-IR Spectroscopy | Bruker [bruker.com]

Application Notes &amp; Protocols: Reactivity of 3-Bromo-3-methyl-2-butanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Bromo-3-methyl-2-butanone is a tertiary α-haloketone, a class of organic compounds known for their synthetic versatility.[1] The presence of two adjacent electrophilic centers—the carbonyl carbon and the α-carbon bearing the bromine atom—makes it a valuable building block for constructing more complex molecular architectures.[1] The reactivity of α-haloketones is enhanced by the inductive effect of the carbonyl group, which increases the polarity of the carbon-halogen bond and makes the α-carbon more susceptible to nucleophilic attack.[2]

The reaction pathway is highly dependent on the nature of the nucleophile employed. Strong, basic nucleophiles can induce rearrangement reactions, while softer, less basic nucleophiles typically favor direct substitution pathways.[3][4] This document outlines the reaction of 3-bromo-3-methyl-2-butanone with various classes of nucleophiles, providing detailed protocols and mechanistic insights.

Reaction with Strong Alkoxide Bases: The Quasi-Favorskii Rearrangement

When treated with strong bases like sodium methoxide, α-haloketones that lack α'-hydrogens, such as 3-bromo-3-methyl-2-butanone, undergo a benzylic-like rearrangement known as the quasi-Favorskii rearrangement.[5][6] This pathway proceeds through a mechanism involving nucleophilic addition to the carbonyl group, followed by the migration of an alkyl group and elimination of the halide.[6]

References

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]
• 4. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Favorskii rearrangement - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Bromination of 3-Methyl-2-Butanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting the bromination of 3-methyl-2-butanone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the bromination of 3-methyl-2-butanone, providing potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of desired monobrominated product	1. Incomplete reaction. 2. Formation of side products (polybromination, haloform reaction). 3. Loss of product during workup and purification.	1. Monitor the reaction progress using TLC or GC. If starting material remains, consider extending the reaction time or slightly increasing the temperature. 2. For acid-catalyzed reactions, ensure slow and controlled addition of bromine at low temperatures to minimize side reactions. For base-catalyzed reactions, be aware of the high likelihood of the haloform reaction. 3. Ensure efficient extraction with an appropriate solvent and minimize transfers. Use care during distillation to avoid loss of the volatile product.
Formation of a mixture of 1-bromo- and 3-bromo-3-methyl-2-butanone	1. Acid-catalyzed reaction: Reaction conditions favoring thermodynamic control (higher temperature, longer reaction time, slow bromine addition). 2. Base-catalyzed reaction: Use of a non-hindered base that can abstract protons from both α-carbons.	1. To favor the kinetic product (1-bromo-3-methyl-2-butanone), add bromine rapidly at a low temperature (0-5 °C). To favor the thermodynamic product (3-bromo-3-methyl-2-butanone), use higher temperatures and longer reaction times, though this may increase side products.[1][2] 2. To favor bromination at the less substituted carbon (C1), use a bulky, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures.
Significant formation of polybrominated byproducts	1. Base-catalyzed reaction: The first bromine atom increases the acidity of the remaining α-hydrogens, making subsequent bromination faster. This is difficult to control with stoichiometric amounts of bromine. 2. Acid-catalyzed reaction: Although less common, using a large excess of bromine can lead to polybromination.	1. Under basic conditions, it is very challenging to stop at monobromination. The haloform reaction is the expected outcome with excess base and bromine. If monobromination is desired, acid-catalyzed conditions are recommended. 2. Use a 1:1 molar ratio of 3-methyl-2-butanone to bromine.
Formation of a carboxylic acid and bromoform (haloform reaction)	This is the expected outcome of the reaction of a methyl ketone, such as 3-methyl-2-butanone, with a halogen in the presence of a base.	If this is not the desired outcome, switch to an acid-catalyzed bromination protocol. If the carboxylic acid is the desired product, use an excess of base and bromine to drive the haloform reaction to completion.
Difficulty in purifying the product	1. Similar boiling points of the isomeric products. 2. Presence of unreacted starting material and polybrominated byproducts.	1. Fractional distillation under reduced pressure can be used to separate the isomers, although it may be challenging. Column chromatography on silica gel can also be employed. 2. A careful workup, including washing with a reducing agent (e.g., sodium bisulfite) to remove excess bromine and a base (e.g., sodium bicarbonate) to remove acidic byproducts, is crucial before purification.

Frequently Asked Questions (FAQs)

Q1: What are the main products of the bromination of 3-methyl-2-butanone under acidic and basic conditions?

A1: The major product depends on the reaction conditions.

• Acid-catalyzed conditions favor the formation of the thermodynamically more stable enol, leading to bromination at the more substituted α-carbon (C3). The major product is 3-bromo-3-methyl-2-butanone . However, under kinetic control (rapid addition of bromine at low temperature), the major product can be 1-bromo-3-methyl-2-butanone .[1][2]

• Base-catalyzed conditions with a methyl ketone like 3-methyl-2-butanone typically lead to the haloform reaction . This results in the formation of a carboxylate (isobutyrate) and bromoform (CHBr₃). Monobromination under basic conditions is difficult to control due to the increased acidity of the remaining α-hydrogens after the first bromination, leading to polybromination and ultimately the haloform reaction.

Q2: Why is it difficult to obtain a single monobrominated product?

A2: 3-methyl-2-butanone is an unsymmetrical ketone with two different α-carbons, both of which have protons that can be substituted. This leads to the potential for forming two different monobrominated isomers. The ratio of these isomers is dependent on whether the reaction is under kinetic or thermodynamic control.

Q3: How can I minimize the formation of polybrominated side products?

A3: Polybromination is a significant side reaction, especially under basic conditions. To minimize it:

• Use acid-catalyzed conditions , as the introduction of the first electron-withdrawing bromine atom deactivates the carbonyl group towards further protonation, which is a necessary step for enol formation and subsequent bromination.

• Carefully control the stoichiometry, using no more than one equivalent of bromine.

Q4: What is the haloform reaction and why does it occur with 3-methyl-2-butanone?

A4: The haloform reaction is a reaction where a methyl ketone reacts with a halogen in the presence of a base to form a carboxylate and a haloform (chloroform, bromoform, or iodoform). 3-methyl-2-butanone is a methyl ketone (it has a CH₃ group attached to the carbonyl carbon), making it susceptible to this reaction under basic conditions. The reaction proceeds by exhaustive halogenation of the methyl group, followed by cleavage of the carbon-carbon bond by the hydroxide base.

Q5: What are the best practices for handling bromine?

A5: Bromine is a hazardous and corrosive substance. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves (neoprene or nitrile), and a lab coat. Have a solution of a reducing agent, such as sodium thiosulfate, readily available to neutralize any spills.

Data Presentation

Table 1: Product Distribution in the Bromination of 3-Methyl-2-Butanone

Reaction Conditions	Major Product	Minor/Side Product(s)	Typical Yield/Ratio
Acid-Catalyzed (Kinetic Control) (Rapid Br₂ addition at 0-5 °C in Methanol)	1-Bromo-3-methyl-2-butanone	3-Bromo-3-methyl-2-butanone	95:5 ratio of 1-bromo to 3-bromo isomer[1]
Acid-Catalyzed (Thermodynamic Control) (Higher temperature, longer reaction time)	3-Bromo-3-methyl-2-butanone	1-Bromo-3-methyl-2-butanone, Polybrominated products	Ratio varies with conditions
Base-Catalyzed (e.g., NaOH/Br₂)	Isobutyric acid and Bromoform (Haloform reaction)	Polybrominated ketones	High yield of haloform products

Table 2: Spectroscopic Data for Monobrominated Products

Compound	¹H NMR (CDCl₃, δ ppm)
1-Bromo-3-methyl-2-butanone	4.10 (s, 2H, -CH₂Br), 3.02 (septet, 1H, -CH(CH₃)₂), 1.17 (d, 6H, -CH(CH₃)₂)[1]
3-Bromo-3-methyl-2-butanone	2.46 (s, 3H, -COCH₃), 1.89 (s, 6H, -C(Br)(CH₃)₂)[1]

Experimental Protocols

Acid-Catalyzed Bromination (Kinetic Control) for 1-Bromo-3-methyl-2-butanone[1]

Materials:

• 3-methyl-2-butanone (1.0 mol)

• Anhydrous methanol (600 mL)

• Bromine (1.0 mol)

• Water

• Diethyl ether

• 10% Potassium carbonate solution

• Anhydrous calcium chloride

Procedure:

• In a four-necked round-bottom flask equipped with a mechanical stirrer, thermometer, reflux condenser, and dropping funnel, dissolve 3-methyl-2-butanone in anhydrous methanol.

• Cool the solution to 0-5 °C in an ice-salt bath.

• Rapidly add bromine from the dropping funnel, ensuring the temperature does not exceed 10 °C.

• Maintain the reaction temperature at 10 °C for approximately 45 minutes, or until the red color of the bromine fades.

• Add 300 mL of water and stir the mixture at room temperature overnight.

• Add an additional 900 mL of water and extract the mixture with four portions of diethyl ether.

• Combine the ether layers and wash with 10% potassium carbonate solution, followed by two washes with water.

• Dry the ether layer over anhydrous calcium chloride.

• Remove the solvent using a rotary evaporator.

• Purify the crude product by distillation under reduced pressure.

Base-Promoted Haloform Reaction

Materials:

• 3-methyl-2-butanone

• Sodium hydroxide solution

• Bromine

• Hydrochloric acid (for workup)

• Diethyl ether

Procedure:

• Dissolve 3-methyl-2-butanone in a suitable solvent like dioxane or tetrahydrofuran.

• Add an excess of sodium hydroxide solution.

• Slowly add an excess of bromine with vigorous stirring, maintaining the temperature with an ice bath if necessary.

• Stir the reaction mixture until the color of the bromine disappears.

• Acidify the reaction mixture with hydrochloric acid.

• Extract the aqueous layer with diethyl ether to isolate the bromoform.

• The aqueous layer contains the sodium salt of isobutyric acid. Further acidification and extraction can isolate the carboxylic acid.

Visualizations

Caption: Acid-catalyzed bromination pathway of 3-methyl-2-butanone.

Caption: Base-catalyzed bromination (Haloform reaction) of 3-methyl-2-butanone.

Caption: A logical workflow for troubleshooting common issues.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Bromination of 3-methyl-2-butanone | Filo [askfilo.com]

How to avoid isomeric impurities in 3-Bromo-3-methyl-2-butanone synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing isomeric impurities during the synthesis of 1-bromo-3-methyl-2-butanone.

Frequently Asked Questions (FAQs)

Q1: What are the common isomeric impurities in the synthesis of 1-bromo-3-methyl-2-butanone?

A1: The primary isomeric impurity encountered during the synthesis of 1-bromo-3-methyl-2-butanone from 3-methyl-2-butanone is 3-bromo-3-methyl-2-butanone. The desired product results from bromination at the less substituted α-carbon (C1), while the impurity arises from bromination at the more substituted α-carbon (C3).

Q2: What is the general reaction mechanism for the bromination of 3-methyl-2-butanone?

A2: The reaction is an acid-catalyzed α-bromination. The acid catalyst promotes the formation of the enol form of the ketone. This enol then reacts with bromine to introduce a bromine atom at an α-position.[1] The regioselectivity of the bromination is highly dependent on the reaction conditions.

Q3: Why is methanol a recommended solvent for this reaction?

A3: Methanol is the recommended solvent because it favors bromination at the less substituted carbon atom.[2] Additionally, dibromination occurs much more slowly in methanol compared to other solvents like ether or carbon tetrachloride, resulting in a cleaner crude product with only trace amounts of dibromo ketones.[2]

Q4: How can I confirm the ratio of isomeric impurities in my product?

A4: The ratio of 1-bromo-3-methyl-2-butanone to 3-bromo-3-methyl-2-butanone can be reliably determined using ¹H NMR spectroscopy.[2] The two isomers exhibit distinct chemical shifts for their protons, allowing for quantification.

Q5: What are the safety precautions for this synthesis?

A5: This preparation should be conducted in a well-ventilated fume hood. Bromomethyl ketones are highly lachrymatory (tear-inducing) and are skin irritants.[2] Bromine is also a hazardous substance and should be handled with appropriate personal protective equipment.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High percentage of 3-bromo-3-methyl-2-butanone impurity	Slow (dropwise) addition of bromine.	Add the bromine in a single, rapid, steady stream to the cooled reaction mixture.[2]
Elevated reaction temperature.	Maintain a low reaction temperature (0–5°C) during the bromine addition and allow it to rise to no more than 10°C as the reaction proceeds.[2] If the solution becomes warm, a mixture of the two isomeric bromoketones is obtained.[2]
Incorrect solvent.	Use anhydrous methanol as the solvent. It has been shown to favor the formation of the desired 1-bromo isomer.[2]
Presence of dibrominated products	Incorrect solvent.	The use of methanol as a solvent significantly slows down the rate of dibromination.[2]
Excess bromine.	Use a 1:1 molar ratio of 3-methyl-2-butanone to bromine to minimize over-bromination.[1]
Low product yield after purification	Incomplete reaction.	Ensure the reaction is allowed to proceed for a sufficient amount of time after bromine addition (e.g., until the red color of the bromine fades).[2]
Loss during workup.	During the aqueous workup, ensure thorough extraction with a suitable solvent like diethyl ether. Neutralizing the hydrobromic acid with potassium carbonate before extraction can also be an effective strategy.[2]
Inefficient distillation.	Use a Vigreux column during vacuum distillation to achieve better separation of the desired product from any remaining starting material or higher-boiling impurities.[2]

Experimental Protocol: Synthesis of 1-Bromo-3-methyl-2-butanone

This protocol is adapted from a procedure reported in Organic Syntheses and is designed to yield a high ratio of 1-bromo-3-methyl-2-butanone.[2]

Materials:

• 3-methyl-2-butanone (1.00 mole, 86.0 g)

• Anhydrous methanol (600 mL)

• Bromine (1.00 mole, 160 g)

• Diethyl ether

• 10% aqueous potassium carbonate solution

• Anhydrous calcium chloride

Procedure:

• Reaction Setup: In a four-necked, round-bottomed flask equipped with a mechanical stirrer, thermometer, reflux condenser with a drying tube, and a pressure-equalizing dropping funnel, combine 3-methyl-2-butanone and anhydrous methanol.

• Cooling: Stir the solution and cool it to 0–5°C in an ice-salt bath.

• Bromine Addition: Add the bromine in a rapid, steady stream from the dropping funnel. Crucially, do not add the bromine dropwise.

• Temperature Control: Carefully monitor the temperature. Allow it to rise but not exceed 10°C. Maintain the reaction temperature at 10°C until the red color of the bromine fades (approximately 45 minutes).

• Hydrolysis: Add 300 mL of water and stir the mixture overnight at room temperature. This step hydrolyzes any α-bromomethyl ketals that may have formed.

• Workup: Add an additional 900 mL of water. Extract the mixture with four portions of diethyl ether.

• Washing: Combine the ether layers and wash them with 10% aqueous potassium carbonate solution, followed by two portions of water.

• Drying and Solvent Removal: Dry the ether solution over anhydrous calcium chloride for one hour. Remove the solvent using a rotary evaporator at room temperature.

• Purification: Purify the crude product by distillation under reduced pressure through a Vigreux column. The desired product, 1-bromo-3-methyl-2-butanone, will distill at approximately 83–86°C (54 mm Hg).

Expected Outcome:

This procedure is reported to yield a crude product with a 95:5 ratio of 1-bromo-3-methyl-2-butanone to 3-bromo-3-methyl-2-butanone, as determined by ¹H NMR.[2]

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for minimizing 3-bromo-3-methyl-2-butanone impurity.

References

• 1. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Optimizing reaction conditions for 3-Bromo-3-methyl-2-butanone synthesis

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3-bromo-3-methyl-2-butanone.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 3-bromo-3-methyl-2-butanone?

The most common and effective method for the synthesis of 3-bromo-3-methyl-2-butanone is through the α-bromination of 3-methyl-2-butanone. This reaction is typically carried out using bromine (Br₂) as the brominating agent in the presence of an acid catalyst, such as hydrobromic acid (HBr) or phosphorus tribromide (PBr₃).[1][2] The reaction proceeds through an enol intermediate, with the bromine atom selectively adding to the more substituted alpha-carbon.[2]

Q2: What are the critical reaction parameters to control for optimal yield and purity?

To achieve the best results, careful control of several parameters is essential:

• Temperature: The reaction is exothermic, and maintaining a low temperature (typically between 0-10°C) is crucial to minimize the formation of side products, particularly the isomeric 1-bromo-3-methyl-2-butanone.[3]

• Rate of Bromine Addition: The rate at which bromine is added to the reaction mixture can influence the product distribution. A controlled, steady addition is recommended.[3]

• Solvent: Anhydrous methanol is a commonly used solvent as it can help to control the reaction's regioselectivity.[3]

• Purity of Reagents: Using pure starting materials, particularly 3-methyl-2-butanone free of peroxides, is important for a clean reaction.[3]

Q3: What are the potential side products, and how can their formation be minimized?

The primary side product is the constitutional isomer, 1-bromo-3-methyl-2-butanone. Its formation is favored at higher temperatures.[3] Over-bromination, leading to di-brominated products, can also occur if an excess of bromine is used. To minimize these side products, it is critical to maintain the recommended low temperature and use a stoichiometric amount of bromine.[1][3]

Q4: What is the mechanism of the acid-catalyzed bromination of 3-methyl-2-butanone?

The reaction proceeds via the following steps:

• Protonation of the carbonyl oxygen by the acid catalyst.

• Tautomerization of the protonated ketone to its more stable enol form (the more substituted enol is favored).

• Nucleophilic attack of the enol's carbon-carbon double bond on a bromine molecule.

• Deprotonation of the resulting intermediate to yield 3-bromo-3-methyl-2-butanone and HBr.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of 3-Bromo-3-methyl-2-butanone	Incomplete reaction.	- Ensure the reaction is allowed to proceed for the recommended duration. - Verify the quality and stoichiometry of the reagents.
Loss of product during workup.	- Ensure efficient extraction with an appropriate solvent. - Minimize transfers and handle the product carefully.
Formation of α-bromodimethyl ketals.	- During the workup, ensure complete hydrolysis of any ketal intermediates by adding water and stirring for a sufficient amount of time.[3]
High Percentage of 1-Bromo-3-methyl-2-butanone Isomer	Reaction temperature was too high.	- Maintain the reaction temperature strictly between 0-5°C during bromine addition and below 10°C for the remainder of the reaction.[3]
Dropwise addition of bromine.	- Add the bromine in a rapid, steady stream rather than dropwise, as this has been shown to favor the formation of the desired product.[3]
Presence of Di-brominated Products	Excess bromine was used.	- Use a precise 1:1 molar ratio of 3-methyl-2-butanone to bromine.
Reaction Mixture Remains Red/Brown for an Extended Period	Potential excess of bromine.	- A slight excess of bromine can result in a persistent color. If the reaction is complete, this can be addressed during the workup by washing with a reducing agent solution (e.g., sodium bisulfite).
Impure starting material.	- Ensure the 3-methyl-2-butanone is purified (e.g., by distillation) before use, especially checking for peroxides.[3]
Difficulty in Product Purification	Incomplete removal of acidic byproducts.	- Thoroughly wash the organic layer with a base (e.g., aqueous potassium carbonate solution) to neutralize any remaining HBr.[3]
Presence of water in the final product.	- Dry the organic extract thoroughly with a suitable drying agent (e.g., anhydrous calcium chloride) before solvent removal.[3]

Experimental Protocols

Synthesis of 3-Bromo-3-methyl-2-butanone

This protocol is adapted from a procedure published in Organic Syntheses.[3]

Materials:

• 3-methyl-2-butanone (86.0 g, 1.00 mole)

• Anhydrous methanol (600 mL)

• Bromine (160 g, 1.00 mole)

• Diethyl ether

• 10% aqueous potassium carbonate solution

• Anhydrous calcium chloride

Procedure:

• In a 2-liter, four-necked, round-bottomed flask equipped with a mechanical stirrer, thermometer, reflux condenser with a drying tube, and a dropping funnel, combine 3-methyl-2-butanone and anhydrous methanol.

• Cool the stirred solution to 0-5°C in an ice-salt bath.

• Add bromine in a rapid, steady stream from the dropping funnel, ensuring the temperature does not exceed 10°C.

• Maintain the reaction temperature at 10°C for approximately 45 minutes, or until the red color of the bromine fades.

• Add 300 mL of water to the reaction mixture.

• Stir the mixture at room temperature overnight to hydrolyze any α-bromodimethyl ketal intermediates.

• Add an additional 900 mL of water and extract the mixture with four 500-mL portions of diethyl ether.

• Combine the ether layers and wash with 200 mL of 10% aqueous potassium carbonate solution, followed by two 200-mL portions of water.

• Dry the ether solution over anhydrous calcium chloride for 1 hour.

• Remove the solvent using a rotary evaporator at room temperature to yield the crude product.

• Purify the crude product by vacuum distillation.

Parameter	Value
Boiling Point (Product)	83–86°C at 54 mm Hg[3]
Refractive Index (n²²D)	1.4620–1.4640[3]
Typical Yield (Crude)	145–158 g[3]
Typical Yield (Distilled)	115–128 g[3]

Visualizations

Caption: Experimental workflow for the synthesis of 3-Bromo-3-methyl-2-butanone.

Caption: Troubleshooting logic for the synthesis of 3-Bromo-3-methyl-2-butanone.

References

• 1. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 2. Bromination of 3-methyl-2-butanone | Filo [askfilo.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

3-Bromo-3-methyl-2-butanone decomposition pathways and prevention

Technical Support Center: 3-Bromo-3-methyl-2-butanone

Welcome to the technical support center for 3-Bromo-3-methyl-2-butanone. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to the decomposition of this compound and to provide guidance on its proper handling and storage.

Frequently Asked Questions (FAQs)

Q1: What is 3-bromo-3-methyl-2-butanone and why is it reactive?

A1: 3-Bromo-3-methyl-2-butanone is a tertiary α-haloketone.[1][2] Its reactivity stems from two key features: the carbonyl group, which activates the adjacent carbon-hydrogen bonds, and the bromine atom, which is a good leaving group located at a tertiary carbon. This structure makes it susceptible to both nucleophilic substitution and elimination reactions.[1][3]

Q2: My previously colorless sample of 3-bromo-3-methyl-2-butanone has developed a yellow or brown tint. What is the cause?

A2: A change in color from colorless to yellow or brown is a common indicator of decomposition. This is often due to the formation of elemental bromine (Br₂) or other unsaturated colored byproducts resulting from degradation pathways such as elimination or oxidation.

Q3: What are the primary decomposition pathways for this compound?

A3: The primary decomposition pathways under typical laboratory and storage conditions are solvolysis (reaction with a solvent) and elimination. Due to the stable tertiary carbocation that can be formed upon the departure of the bromide ion, these reactions often proceed via SN1 and E1 mechanisms, especially in the presence of protic solvents (like water or alcohols) or heat.

Q4: What are the optimal storage conditions to prevent decomposition?

A4: To ensure stability, 3-bromo-3-methyl-2-butanone should be stored in a freezer.[4][5] The container should be tightly sealed to prevent moisture ingress and stored in a dry, well-ventilated area away from heat, light, and ignition sources.[6][7]

Q5: Which solvents are incompatible with 3-bromo-3-methyl-2-butanone for long-term storage?

A5: Protic and nucleophilic solvents such as water, alcohols (methanol, ethanol), and amines should be avoided for long-term storage as they can react with the compound, leading to solvolysis and decomposition. Aprotic, non-nucleophilic solvents like hexanes or toluene are generally more suitable for reactions, but long-term storage in any solvent is not recommended.

Troubleshooting Guides

Issue 1: Unexpected Side Products in Reaction Mixture

Symptoms:

• You observe unexpected peaks in your GC-MS, LC-MS, or NMR analysis.

• Your reaction yields are consistently lower than expected.

Possible Cause: The starting material, 3-bromo-3-methyl-2-butanone, has likely undergone decomposition either during storage or under the reaction conditions. The major decomposition products are typically from hydrolysis/solvolysis and elimination.

Troubleshooting Steps:

• Verify Starting Material Purity: Before starting your reaction, check the purity of the 3-bromo-3-methyl-2-butanone using ¹H NMR or GC. Look for the characteristic singlets of the methyl groups or the presence of impurity peaks.

• Identify Potential Byproducts: Compare the unexpected peaks with the mass or spectral data for the common decomposition products listed in the table below.

• Optimize Reaction Conditions: If decomposition is occurring during your experiment, consider lowering the reaction temperature, using an inert atmosphere (e.g., nitrogen or argon), and ensuring all solvents and reagents are anhydrous.

Table 1: Common Decomposition Products and Their Identification

Product Name	Molecular Weight	Formation Pathway	Key Analytical Signature
3-Hydroxy-3-methyl-2-butanone	102.13 g/mol	Hydrolysis (SN1)	Appearance of a broad -OH peak in ¹H NMR and IR; M+ at m/z 102.
3-Methyl-3-buten-2-one	84.12 g/mol	Elimination (E1)	Appearance of vinyl proton signals in ¹H NMR; M+ at m/z 84.
3-Methoxy-3-methyl-2-butanone	116.16 g/mol	Methanolysis (SN1)	Appearance of a methoxy (-OCH₃) singlet around 3.2 ppm in ¹H NMR.

Decomposition Pathway Visualization

The following diagram illustrates the primary decomposition pathways of 3-bromo-3-methyl-2-butanone via SN1 and E1 mechanisms, which proceed through a common tertiary carbocation intermediate.

Caption: SN1/E1 decomposition pathways of 3-bromo-3-methyl-2-butanone.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR

This protocol provides a quick method to assess the purity of 3-bromo-3-methyl-2-butanone and check for common decomposition products.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of 3-bromo-3-methyl-2-butanone in 0.6 mL of deuterated chloroform (CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Pure Compound: The spectrum of pure 3-bromo-3-methyl-2-butanone should show two sharp singlets: one at approximately δ 2.46 ppm (3H, -COCH₃) and another at δ 1.89 ppm (6H, -C(Br)(CH₃)₂).[8]

  • Hydrolysis Impurity (3-Hydroxy-3-methyl-2-butanone): Look for a singlet around δ 1.3 ppm (6H) and a singlet for the acetyl group, along with a broad singlet for the hydroxyl proton.

  • Elimination Impurity (3-Methyl-3-buten-2-one): Look for signals in the vinyl region (δ 5.0-6.0 ppm).

• Quantification: Integrate the peaks corresponding to the starting material and the impurities to estimate the percentage of decomposition.

Protocol 2: Recommended Storage and Handling Workflow

This workflow minimizes the risk of decomposition during storage and use.

Caption: Recommended workflow for storage and handling of the compound.

References

• 1. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 2. Bromination of 3-methyl-2-butanone | Filo [askfilo.com]
• 3. Question The reaction of 2-bromo-3-methylbutane with NaOH gives two produ.. [askfilo.com]
• 4. 3-BROMO-3-METHYL-2-BUTANONE CAS#: 2648-71-7 [chemicalbook.com]
• 5. Page loading... [wap.guidechem.com]
• 6. echemi.com [echemi.com]
• 7. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI AMERICA [tcichemicals.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Managing α-Bromoketones in the Laboratory

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing the lachrymatory effects and other hazards associated with α-bromoketones.

Frequently Asked Questions (FAQs)

Q1: What are α-bromoketones and why are they a concern in the laboratory?

A1: α-Bromoketones are organic compounds containing a bromine atom attached to the carbon atom adjacent to a carbonyl group.[1] They are valuable intermediates in organic synthesis, particularly in the pharmaceutical industry for creating complex molecules.[2][3] However, they are potent lachrymators, meaning they are strong eye irritants that can cause tearing, a burning sensation, and in some cases, more severe eye damage.[4][5] Many are also skin irritants or corrosive.[6]

Q2: What are the immediate symptoms of exposure to α-bromoketones?

A2: Exposure to α-bromoketone vapors can cause immediate and severe irritation to the eyes, leading to tearing, redness, and a burning sensation.[4] Inhalation can irritate the respiratory tract.[7] Skin contact may cause irritation or chemical burns.[7]

Q3: What personal protective equipment (PPE) is mandatory when handling α-bromoketones?

A3: Appropriate PPE is crucial for minimizing exposure. The following should be worn at all times when handling α-bromoketones:

• Eye Protection: Chemical splash goggles are the minimum requirement. For tasks with a higher risk of splashing, a face shield worn over safety goggles is recommended.[4]

• Hand Protection: Disposable nitrile gloves generally provide adequate protection for incidental contact.[4] For prolonged handling or when dealing with larger quantities, it is advisable to consult glove manufacturer compatibility charts.

• Body Protection: A lab coat should be worn to protect the skin.[4]

• Respiratory Protection: All work with α-bromoketones should be conducted in a certified chemical fume hood to control vapor exposure.[6]

Q4: How should α-bromoketones be stored safely?

A4: α-Bromoketones should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases, oxidizing agents, alcohols, and amines.[4] Containers should be tightly sealed to prevent the escape of lachrymatory vapors.

Q5: What is the proper procedure for disposing of α-bromoketone waste?

A5: α-Bromoketone waste is considered hazardous and must be disposed of according to institutional and local regulations. Generally, it should be collected in a designated, labeled, and sealed container. Halogenated waste streams should be kept separate from non-halogenated waste.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and handling of α-bromoketones.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete reaction during α-bromination.	Insufficient brominating agent.	Increase the equivalents of the brominating agent (e.g., NBS or Br₂) incrementally.
Low reaction temperature or insufficient reaction time.	Gradually increase the reaction temperature and/or extend the reaction time, monitoring the reaction progress by TLC or GC.
Poor catalyst activity (if applicable).	Use a fresh or different catalyst. For acid-catalyzed reactions, ensure the acid is of appropriate concentration and purity.
Formation of di-brominated or other side products.	Excess brominating agent.	Carefully control the stoichiometry of the brominating agent. Add the brominating agent dropwise to the reaction mixture to avoid localized high concentrations.[2]
Reaction conditions are too harsh (e.g., high temperature).	Lower the reaction temperature.
For acid-catalyzed reactions, prolonged reaction times can lead to side products.	Monitor the reaction closely and quench it as soon as the starting material is consumed.
Difficulty in purifying the α-bromoketone product.	Product and starting material have similar polarities.	Optimize the mobile phase for column chromatography to improve separation. Consider alternative purification techniques like recrystallization if the product is a solid.[8]
The product is unstable on silica gel.	Use a less acidic stationary phase (e.g., neutral alumina) for chromatography. Minimize the time the product spends on the column.
Strong lachrymatory odor in the lab during the experiment.	Inadequate ventilation.	Ensure all work is performed in a properly functioning chemical fume hood with the sash at the appropriate height.
Leaky apparatus.	Check all joints and connections of your reaction setup to ensure they are well-sealed.
Improper handling techniques.	Handle α-bromoketones with care, avoiding sudden movements that could cause vapors to escape. Keep containers sealed when not in use.

Experimental Protocols

Protocol 1: Neutralization and Decontamination of a Small Spill of α-Bromoketone

This protocol outlines the steps for cleaning up a small spill (less than 100 mL) of an α-bromoketone inside a chemical fume hood.

Materials:

• Chemical spill kit containing:

  • Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)[9]

  • Sodium bicarbonate (or other weak base) for neutralization[9]

  • Two pairs of chemical-resistant gloves (e.g., nitrile)[4]

  • Chemical splash goggles and a face shield[4]

  • Lab coat[4]

  • Plastic scoop or other non-sparking tool

  • Heavy-duty plastic bags for waste disposal

Procedure:

• Alert Personnel: Immediately notify others in the laboratory of the spill.

• Ensure Ventilation: Keep the spill contained within the chemical fume hood and ensure the exhaust is functioning correctly.

• Don PPE: Put on two pairs of chemical-resistant gloves, chemical splash goggles, a face shield, and a lab coat.

• Contain the Spill: If the spill is spreading, create a dike around it using an inert absorbent material.[9]

• Neutralize Acidic Byproducts: Liberally cover the spill with sodium bicarbonate to neutralize any hydrobromic acid (HBr) that may be present.[9] Be aware that this may cause some effervescence.

• Absorb the Material: Once any fizzing has subsided, add more inert absorbent material to completely absorb the spilled α-bromoketone and neutralization agent.[9]

• Collect Waste: Carefully scoop the absorbed material into a heavy-duty plastic bag using a plastic scoop.

• Decontaminate Surfaces: Wipe the spill area with a cloth soaked in a suitable decontamination solution (e.g., a dilute solution of sodium thiosulfate, followed by soap and water). Place the used cloth in the waste bag.

• Dispose of Waste: Seal the plastic bag and then place it inside a second plastic bag. Label the outer bag as "Hazardous Waste" with a detailed description of the contents and dispose of it according to your institution's guidelines.

• Remove PPE: Remove the outer pair of gloves first, followed by the rest of the PPE. Wash hands thoroughly with soap and water.

Protocol 2: First Aid for α-Bromoketone Exposure

Immediate action is critical in the event of exposure to an α-bromoketone.

• Eye Contact:

  • Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[10]

  • Remove contact lenses if present and easy to do so.

  • Seek immediate medical attention.

• Skin Contact:

  • Immediately flush the affected skin with large amounts of water for at least 15 minutes at an emergency shower.[10]

  • Remove any contaminated clothing while under the shower.

  • Wash the affected area with soap and water.

  • Seek medical attention if irritation persists.

• Inhalation:

  • Move the affected person to fresh air immediately.[7]

  • If breathing is difficult, administer oxygen if you are trained to do so.

  • Seek immediate medical attention.

• Ingestion:

  • Do NOT induce vomiting.[7]

  • If the person is conscious and able to swallow, have them rinse their mouth with water and then drink a small amount of water.

  • Seek immediate medical attention.

Visualizations

References

• 1. fiveable.me [fiveable.me]
• 2. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mmsl.cz [mmsl.cz]
• 4. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 5. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 6. The MSDS HyperGlossary: Lachrymator [ilpi.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. reddit.com [reddit.com]
• 9. qmul.ac.uk [qmul.ac.uk]
• 10. Catalytic Asymmetric Cross-Couplings of Racemic α-Bromoketones with Arylzinc Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Byproduct Analysis in Reactions with 3-Bromo-3-methyl-2-butanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-3-methyl-2-butanone. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 3-Bromo-3-methyl-2-butanone in the presence of a base?

When 3-Bromo-3-methyl-2-butanone is treated with a base, it can undergo several competing reactions, primarily the Favorskii rearrangement, elimination (E1 and E2), and nucleophilic substitution (SN1). The predominant pathway is highly dependent on the reaction conditions, including the nature of the base, solvent, and temperature.

Q2: What is the expected major product in the reaction of 3-Bromo-3-methyl-2-butanone with sodium methoxide?

The reaction of 3-Bromo-3-methyl-2-butanone with sodium methoxide in methanol primarily yields the methyl ester of 2,2-dimethylpropanoic acid via the Favorskii rearrangement. This occurs through the formation of a cyclopropanone intermediate.

Q3: What are the common byproducts observed in this reaction?

Common byproducts include α,β-unsaturated ketones from elimination reactions and potentially substitution products where the bromine is replaced by the nucleophile. Specifically, with sodium methoxide, minor amounts of 3-methyl-2-butanone (from reduction or enolate quenching) and other rearranged esters can be formed.

Q4: How can I favor the Favorskii rearrangement over elimination?

To favor the Favorskii rearrangement, it is generally recommended to use a non-bulky base, such as sodium methoxide or sodium hydroxide, and to maintain a moderate reaction temperature. The use of a protic solvent like methanol can also favor the rearrangement.

Q5: When is elimination likely to be the major pathway?

Elimination reactions are favored by the use of strong, sterically hindered bases, such as potassium tert-butoxide. Higher reaction temperatures also tend to increase the proportion of elimination products. Since 3-Bromo-3-methyl-2-butanone is a tertiary halide, it is prone to elimination reactions.

Troubleshooting Guide

Problem 1: Low yield of the desired Favorskii rearrangement product and a high percentage of α,β-unsaturated ketone byproducts.

• Possible Cause: The base used may be too sterically hindered, or the reaction temperature may be too high, favoring elimination.

• Solution:

  • Switch to a less sterically hindered base, such as sodium methoxide or sodium hydroxide.

  • Lower the reaction temperature. Running the reaction at or below room temperature can significantly reduce the rate of elimination.

  • Ensure that the base is fully dissolved and the reaction is well-stirred to avoid localized high concentrations of base.

Problem 2: Formation of multiple unexpected peaks in the GC-MS analysis.

• Possible Cause: This could be due to a variety of side reactions, including substitution, multiple elimination products, or subsequent reactions of the initial products. The starting material may also contain impurities.

• Solution:

  • Confirm the purity of the starting 3-Bromo-3-methyl-2-butanone. Impurities such as the isomeric 1-bromo-3-methyl-2-butanone can lead to different products.

  • Carefully control the reaction stoichiometry. An excess of base can promote side reactions.

  • Analyze the reaction mixture at different time points to understand the reaction progress and identify any intermediate species that might be contributing to the complexity of the final product mixture.

  • Refer to the mass spectra of known potential byproducts to aid in identification.

Problem 3: The reaction is sluggish or does not go to completion.

• Possible Cause: The base may not be strong enough, or the reaction temperature may be too low for the desired transformation. The solvent may also be inappropriate.

• Solution:

  • Consider using a stronger, non-nucleophilic base if elimination is desired. For the Favorskii rearrangement, ensure the quality and concentration of the alkoxide or hydroxide base are adequate.

  • Gradually increase the reaction temperature while monitoring for the formation of byproducts.

  • Ensure the solvent is appropriate for the chosen reaction. For instance, a polar aprotic solvent might be necessary for certain nucleophilic substitutions, while a protic solvent is often used for the Favorskii rearrangement.

Quantitative Data Presentation

The following table summarizes the product distribution from the reaction of 3-Bromo-3-methyl-2-butanone with sodium methoxide in methanol, as reported in the literature. This data can be used as a benchmark for analyzing experimental results.

Product	Structure	Yield (%)
Methyl 2,2-dimethylpropanoate	(CH₃)₃CCOOCH₃	35
3-Methoxy-3-methyl-2-butanone	CH₃C(O)C(OCH₃)(CH₃)₂	56

Data adapted from Turro, N. J., & Gagosian, R. B. (1969). Favorskii Rearrangement of some a-Bromo-ketones. Chemical Communications, 270.

Experimental Protocols

Protocol 1: Reaction of 3-Bromo-3-methyl-2-butanone with Sodium Methoxide (Favorskii Rearrangement)

This protocol is adapted from general procedures for the Favorskii rearrangement.

Materials:

• 3-Bromo-3-methyl-2-butanone

• Sodium methoxide

• Anhydrous methanol

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and magnetic stirrer

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium methoxide (1.2 equivalents) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Slowly add a solution of 3-Bromo-3-methyl-2-butanone (1.0 equivalent) in anhydrous methanol to the cooled sodium methoxide solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 65°C) for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product mixture.

• Analyze the crude product by GC-MS to determine the product distribution. The main product, methyl 2,2-dimethylpropanoate, can be purified by fractional distillation or column chromatography.

Protocol 2: Byproduct Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general protocol for the analysis of the reaction mixture.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for the analysis of volatile organic compounds (e.g., HP-5ms or equivalent).

GC-MS Conditions:

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Mass Range: m/z 40-300

Sample Preparation:

• Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., diethyl ether or dichloromethane) to a final concentration of approximately 1 mg/mL.

• Inject 1 µL of the diluted sample into the GC-MS system.

Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC).

• Compare the mass spectra of the individual peaks with a library of known spectra (e.g., NIST) to identify the main product and byproducts.

• Quantify the relative amounts of each component by integrating the peak areas in the TIC.

Visualizations

Caption: Competing reaction pathways for 3-Bromo-3-methyl-2-butanone.

Caption: A logical workflow for troubleshooting byproduct formation.

Technical Support Center: Purification of 3-Bromo-3-methyl-2-butanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 3-Bromo-3-methyl-2-butanone.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 3-Bromo-3-methyl-2-butanone?

A1: The most common impurities in crude 3-Bromo-3-methyl-2-butanone typically arise from the synthesis process. These include:

• Isomeric impurity: 1-Bromo-3-methyl-2-butanone is a common byproduct, particularly in the bromination of 3-methyl-2-butanone. The ratio of these isomers can be influenced by reaction conditions.[1]

• Unreacted starting material: Residual 3-methyl-2-butanone may remain if the reaction has not gone to completion.

• Dibrominated byproducts: Over-bromination can lead to the formation of dibrominated ketones, which can complicate purification.

• Solvent residues: Solvents used in the synthesis and workup can be retained in the crude product.

Q2: 3-Bromo-3-methyl-2-butanone is described as heat and air-sensitive. What are the primary degradation pathways?

A2: α-Bromoketones like 3-Bromo-3-methyl-2-butanone are susceptible to degradation, especially under certain conditions. The primary degradation pathways include:

• Thermal decomposition: Heating, particularly during distillation at atmospheric pressure, can cause decomposition. It is crucial to use reduced pressure for distillation.

• Dehydrobromination: In the presence of bases, the compound can undergo elimination of hydrogen bromide to form unsaturated ketones. Care should be taken to avoid basic conditions during workup and purification.

• Hydrolysis: Contact with water, especially under acidic or basic conditions, can lead to hydrolysis of the bromine atom.

• Reaction with nucleophiles: The electrophilic carbon bearing the bromine is susceptible to attack by various nucleophiles.

Q3: My purified 3-Bromo-3-methyl-2-butanone is a yellow to brown liquid. Is this normal?

A3: While pure 3-Bromo-3-methyl-2-butanone is expected to be a colorless to very pale yellow liquid, a yellow to brown coloration often indicates the presence of impurities or degradation products.[2] Trace amounts of bromine or decomposition products can impart color. If the color is significant, further purification may be necessary.

Q4: What are the recommended storage conditions for 3-Bromo-3-methyl-2-butanone?

A4: To minimize degradation, 3-Bromo-3-methyl-2-butanone should be stored under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8 °C). It should be protected from light, heat, and moisture.

Troubleshooting Guides

Problem 1: Low Purity After Initial Workup

Possible Causes:

• Incomplete reaction leading to a high percentage of starting material.

• Formation of significant amounts of the isomeric byproduct, 1-Bromo-3-methyl-2-butanone.

• Formation of hard-to-remove dibrominated byproducts.

Suggested Solutions:

• Optimize Reaction Conditions: Ensure the brominating agent is added at a controlled rate and temperature to favor the formation of the desired product and minimize side reactions.

• Fractional Distillation: This is the most effective method for separating the isomeric bromoketones and removing the starting material.[1]

• Aqueous Wash: A careful wash with a dilute sodium bisulfite solution can help remove residual bromine, followed by a wash with brine. Avoid strong bases to prevent dehydrobromination.

Problem 2: Difficulty in Separating Isomers by Column Chromatography

Possible Cause:

• 3-Bromo-3-methyl-2-butanone and its isomer, 1-Bromo-3-methyl-2-butanone, have very similar polarities, leading to poor separation on standard silica gel columns.

Suggested Solutions:

• Utilize Fractional Distillation: As the boiling points of the isomers are likely different, fractional distillation under reduced pressure is the recommended method for separation.[1]

• High-Performance Liquid Chromatography (HPLC): For small-scale purifications where high purity is essential, preparative HPLC with a suitable column and mobile phase may provide better resolution.

• Alternative Stationary Phases: Consider using different stationary phases for column chromatography, such as alumina or specially treated silica, although success is not guaranteed.

Problem 3: Product Degradation During Purification

Possible Causes:

• High temperatures during distillation: Distillation at or near atmospheric pressure can lead to thermal decomposition.

• Presence of acidic or basic residues: Traces of acid or base from the workup can catalyze degradation.

• Prolonged exposure to air and light.

Suggested Solutions:

• Vacuum Distillation: Always perform distillation under reduced pressure to lower the boiling point and minimize thermal stress.

• Neutral Workup: Ensure all acidic or basic reagents are thoroughly removed during the workup by washing with water or brine until the aqueous layer is neutral.

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) as much as possible, especially during heating. Protect from light by wrapping the distillation apparatus with aluminum foil.

Data Presentation

Purification Method	Key Parameters	Reported/Expected Purity	Advantages	Disadvantages	Reference
Fractional Distillation	Boiling Point (isomer): 83-86 °C @ 54 mmHg	>95% (for the major isomer)	Effective for separating isomers and starting material; scalable.	Requires vacuum; potential for thermal degradation if not controlled.	[1]
Column Chromatography	Stationary Phase: Silica Gel; Mobile Phase: Hexane/Ethyl Acetate gradients	Variable; often challenging	Can remove baseline impurities and some byproducts.	Poor separation of isomers and starting material due to similar polarities.	General Knowledge
Recrystallization	Not applicable (liquid at room temp.)	-	-	-	-

Experimental Protocols

Protocol 1: Purification by Fractional Distillation (Adapted from Organic Syntheses)

This protocol is adapted from the purification of the isomeric 1-Bromo-3-methyl-2-butanone and is effective for separating it from 3-Bromo-3-methyl-2-butanone.

Materials:

• Crude 3-Bromo-3-methyl-2-butanone mixture

• Fractionating column (e.g., Vigreux or packed column)

• Distillation apparatus with vacuum connection

• Heating mantle

• Cold water condenser

• Receiving flasks

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Charge the distillation flask with the crude 3-Bromo-3-methyl-2-butanone.

• Slowly apply vacuum to the system, aiming for a pressure of around 50-60 mmHg.

• Begin heating the distillation flask gently with a heating mantle.

• Observe the condensation front as it slowly rises up the fractionating column. Maintain a slow and steady distillation rate.

• Collect the fractions in separate receiving flasks. The lower-boiling component will distill first. Based on the literature for the isomeric mixture, 1-Bromo-3-methyl-2-butanone is the major, likely lower-boiling, product.[1]

• Monitor the temperature at the distillation head. A stable temperature plateau indicates the distillation of a pure component.

• Analyze the collected fractions by GC-MS or ¹H NMR to determine their composition and purity. The ¹H NMR of 3-bromo-3-methyl-2-butanone in CDCl₃ shows singlets at approximately 1.89 ppm (6H) and 2.46 ppm (3H).[1]

Protocol 2: General Protocol for Purification by Column Chromatography

While challenging, column chromatography can be attempted to remove highly polar or non-polar impurities.

Materials:

• Crude 3-Bromo-3-methyl-2-butanone

• Silica gel (60-120 mesh)

• Chromatography column

• Solvents: Hexane, Ethyl Acetate (or Diethyl Ether)

• Collection tubes

Procedure:

• Prepare the chromatography column by packing it with a slurry of silica gel in hexane.

• Dissolve the crude 3-Bromo-3-methyl-2-butanone in a minimal amount of the initial mobile phase (e.g., 98:2 Hexane:Ethyl Acetate).

• Carefully load the sample onto the top of the silica gel bed.

• Begin eluting with the mobile phase, starting with a low polarity (e.g., 98:2 Hexane:Ethyl Acetate).

• Gradually increase the polarity of the mobile phase (e.g., to 95:5, then 90:10 Hexane:Ethyl Acetate) to elute the components.

• Collect fractions and monitor their composition by thin-layer chromatography (TLC) or GC-MS.

• Combine the fractions containing the purified product and remove the solvent under reduced pressure.

Mandatory Visualization

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. labproinc.com [labproinc.com]

Technical Support Center: Synthesis of 3-Bromo-3-methyl-2-butanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 3-Bromo-3-methyl-2-butanone.

Troubleshooting Guides and FAQs

Issue 1: Low Yield of the Desired 3-Bromo-3-methyl-2-butanone and Formation of an Isomeric Impurity.

Question: My reaction is producing a low yield of the target compound, 3-Bromo-3-methyl-2-butanone. Spectroscopic analysis (¹H NMR) indicates the major product is an isomer, 1-Bromo-3-methyl-2-butanone. How can I increase the yield of the desired product?

Answer: This is a common issue stemming from the reaction mechanism, which can proceed under kinetic or thermodynamic control. The formation of 1-Bromo-3-methyl-2-butanone is favored under kinetic control (faster reaction, lower temperature), while the desired 3-Bromo-3-methyl-2-butanone is the thermodynamic product (more stable product, requires conditions that allow for equilibrium).

To favor the formation of 3-Bromo-3-methyl-2-butanone, you should employ conditions that promote thermodynamic control. This involves the acid-catalyzed formation of the more stable, more substituted enol intermediate.[1][2]

Key Adjustments to Your Protocol:

• Acid Catalyst: Ensure the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or hydrobromic acid (HBr), throughout the reaction.[3][4] The acid catalyzes the formation of the thermodynamic enol.

• Temperature: Higher reaction temperatures can favor the formation of the thermodynamic product by providing the energy needed to overcome the activation barrier for the formation of the more stable enol and to allow the reaction to reach equilibrium. However, excessively high temperatures can lead to side reactions. A moderate temperature increase should be tested empirically.

• Rate of Bromine Addition: A slow, dropwise addition of bromine (Br₂) is crucial.[5] Rapid addition can lead to a localized high concentration of bromine and favor the kinetically controlled pathway.

• Solvent: While methanol is used in some procedures, it can lead to the formation of α-bromodimethyl ketals as byproducts.[6] Using a less reactive solvent like acetic acid may be beneficial for the acid-catalyzed reaction.

Issue 2: Difficulty in Purifying 3-Bromo-3-methyl-2-butanone from its Isomer.

Question: How can I effectively separate 3-Bromo-3-methyl-2-butanone from the 1-Bromo-3-methyl-2-butanone isomer?

Purification Strategies:

• Fractional Distillation: This is the most common method for separating liquids with different boiling points. A fractional distillation column with a high number of theoretical plates will be necessary to achieve good separation. The distillation should be performed under reduced pressure to avoid decomposition of the product at high temperatures.

• Preparative Chromatography: If distillation does not provide sufficient purity, preparative gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be employed.[7][8][9] These techniques offer high-resolution separation based on the differential partitioning of the isomers between a stationary phase and a mobile phase. Method development on an analytical scale is recommended to optimize the separation before scaling up to a preparative scale.[7]

Issue 3: Presence of Dibrominated Byproducts.

Question: My final product is contaminated with what appears to be a dibrominated species. How can I prevent this?

Answer: The formation of dibrominated byproducts occurs when the initial product, 3-Bromo-3-methyl-2-butanone, undergoes further bromination. This is more likely to happen if an excess of bromine is used or if the reaction is allowed to proceed for too long.

Preventative Measures:

• Stoichiometry: Use a precise 1:1 molar ratio of 3-methyl-2-butanone to bromine.

• Monitoring the Reaction: Monitor the progress of the reaction closely using techniques like gas chromatography (GC) or thin-layer chromatography (TLC). Quench the reaction as soon as the starting material is consumed to prevent over-bromination.

• Reaction Conditions: The use of methanol as a solvent has been reported to slow down dibromination compared to other solvents like ether or carbon tetrachloride.[6]

Data Presentation

Parameter	Kinetic Control	Thermodynamic Control
Major Product	1-Bromo-3-methyl-2-butanone	3-Bromo-3-methyl-2-butanone
Minor Product	3-Bromo-3-methyl-2-butanone	1-Bromo-3-methyl-2-butanone
Typical Product Ratio	~95:5 (1-bromo:3-bromo)[6]	Ratio favors 3-bromo isomer
Reaction Temperature	Low (e.g., 0-10 °C)[5]	Higher than kinetic control
Rate of Bromine Addition	Rapid[5]	Slow, dropwise
Catalyst	Not strictly required, but can be acid-catalyzed	Strong acid (e.g., H₂SO₄, HBr)[3][4]
¹H NMR (CDCl₃) of 1-bromo isomer	δ 1.17 (d, 6H), 3.02 (m, 1H), 4.10 (s, 2H)[6]	-
¹H NMR (CDCl₃) of 3-bromo isomer	-	δ 1.89 (s, 6H), 2.46 (s, 3H)[6]

Experimental Protocols

Protocol for the Selective Synthesis of 3-Bromo-3-methyl-2-butanone (Thermodynamic Control)

This protocol is a guideline based on the principles of thermodynamic control. Optimization may be required.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 3-methyl-2-butanone (1.0 eq) in glacial acetic acid. Add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Bromination: Cool the mixture in an ice bath. Slowly add a solution of bromine (1.0 eq) in glacial acetic acid dropwise from the dropping funnel over a period of 1-2 hours. Maintain the temperature of the reaction mixture below 20 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours, or until TLC/GC analysis indicates the consumption of the starting material.

• Workup: Pour the reaction mixture into a separatory funnel containing cold water and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Washing: Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate (to neutralize the acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to separate the desired 3-Bromo-3-methyl-2-butanone from the 1-bromo isomer and any remaining starting material.

Visualizations

Caption: Kinetic vs. Thermodynamic pathways for the bromination of 3-methyl-2-butanone.

Caption: Troubleshooting workflow for improving yield and purity.

References

• 1. 1-Bromo-3-methyl-2-butanone CAS#: 19967-55-6 [m.chemicalbook.com]
• 2. Bromination of 3-methyl-2-butanone | Filo [askfilo.com]
• 3. Synthesis of 1-bromo-3-methyl-2-butanone? | Filo [askfilo.com]
• 4. sci-int.com [sci-int.com]
• 5. 1-Bromo-3-methyl-2-butanone | 19967-55-6 [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Analytical and Preparative Chromatography, Explained - Rotachrom Technologies [rotachrom.com]
• 8. Understanding Chromatography: Analytical and Preparative Separations - Rotachrom Technologies [rotachrom.com]
• 9. Preparative chromatographic separation of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Handling and storage recommendations for 3-Bromo-3-methyl-2-butanone

This technical support guide provides researchers, scientists, and drug development professionals with essential information for the safe handling and storage of 3-Bromo-3-methyl-2-butanone.

Frequently Asked Questions (FAQs)

Q1: What is the correct appearance of 3-Bromo-3-methyl-2-butanone?

A1: 3-Bromo-3-methyl-2-butanone can range from a colorless to a yellow or orange clear liquid. Some sources may also describe it as a solid.

Q2: My 3-Bromo-3-methyl-2-butanone has developed a yellow tint. Is it still usable?

A2: A yellow to orange coloration is within the acceptable appearance specifications for this chemical. However, a significant color change from its original state could indicate degradation or contamination. If you observe a drastic color change, it is advisable to re-analyze the material for purity before use.

Q3: What are the signs of decomposition for 3-Bromo-3-methyl-2-butanone?

A3: Signs of decomposition can include a significant darkening of the liquid, the formation of a precipitate, or the evolution of gas. If any of these are observed, the chemical should be handled with extreme caution and disposed of according to your institution's hazardous waste protocols.

Q4: How should I properly store 3-Bromo-3-methyl-2-butanone?

A4: It is recommended to store 3-Bromo-3-methyl-2-butanone in a freezer or under refrigerated conditions at 2-8 °C.[1] The container should be tightly closed and stored in a dry, well-ventilated place away from heat, sparks, open flames, and other ignition sources.[2] It should be stored under an inert gas like nitrogen or argon.[1]

Q5: Can I store 3-Bromo-3-methyl-2-butanone in a standard laboratory refrigerator?

A5: Yes, a standard laboratory refrigerator that maintains a temperature between 2-8 °C is suitable for storing 3-Bromo-3-methyl-2-butanone.[1] However, due to its flammable nature, it is best practice to store it in a refrigerator specifically designed for flammable materials.

Q6: What materials are compatible for storing and handling 3-Bromo-3-methyl-2-butanone?

Troubleshooting Guide

Issue: Precipitate observed in the stored chemical.

• Possible Cause: The precipitate could be a result of degradation or polymerization, especially if the chemical has been stored for an extended period or at improper temperatures. It could also be due to contamination.

• Recommended Action:

  • Do not use the chemical.

  • Consult the Safety Data Sheet (SDS) for any specific information on decomposition products.

  • If the nature of the precipitate is unknown, treat it as hazardous.

  • Contact your institution's Environmental Health and Safety (EHS) department for guidance on proper disposal.

Issue: A strong, irritating odor is detected upon opening the container.

• Possible Cause: 3-Bromo-3-methyl-2-butanone is a lachrymator, meaning it can cause tearing.[3] A strong odor may indicate a leak in the container seal or that the chemical is volatilizing.

• Recommended Action:

  • Ensure you are working in a well-ventilated area, preferably within a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

  • Check the container for any signs of damage or a faulty seal.

  • If the odor persists and is overwhelming, evacuate the immediate area and consult your EHS department.

Quantitative Data Summary

Physical and Chemical Properties

Property	Value
Molecular Formula	C₅H₉BrO
Molecular Weight	165.03 g/mol
Appearance	Colorless to Yellow to Orange clear liquid or solid
Boiling Point	84 °C @ 150 mmHg
Storage Temperature	2-8 °C (Refrigerated) or Freezer

Safety and Handling Parameters

Parameter	Recommendation
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, lab coat, face shield (if necessary)
Engineering Controls	Use in a well-ventilated area, preferably a chemical fume hood
Incompatible Materials	Strong oxidizing agents, strong bases, strong reducing agents
Fire Extinguishing Media	Dry chemical, carbon dioxide, or alcohol-resistant foam

Experimental Protocols

General Handling Protocol:

• Before handling, review the Safety Data Sheet (SDS) for 3-Bromo-3-methyl-2-butanone.

• Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

• Wear appropriate PPE, including but not limited to safety goggles with side shields, chemical-resistant gloves (e.g., nitrile or neoprene), and a flame-retardant lab coat.

• Ground and bond containers when transferring the material to prevent static discharge.

• Use non-sparking tools.

• Keep the container tightly closed when not in use.

• Avoid contact with skin and eyes.

• Do not eat, drink, or smoke in the work area.

• Wash hands thoroughly after handling.

Chemical Spill Protocol Workflow

Caption: Workflow for responding to a chemical spill of 3-Bromo-3-methyl-2-butanone.

References

• 1. lookchem.com [lookchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting unexpected results in 3-Bromo-3-methyl-2-butanone reactions

Welcome to the technical support center for 3-Bromo-3-methyl-2-butanone. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve unexpected results in their experiments.

General Troubleshooting Workflow

Before diving into specific issues, consider this general workflow when encountering unexpected results.

Caption: General workflow for troubleshooting unexpected reaction outcomes.

Frequently Asked Questions (FAQs)

FAQ 1: Why did my reaction with a strong base (e.g., NaOMe, NaOH) yield a rearranged carboxylic acid derivative instead of a simple substitution product?

Answer: This is a classic outcome of the Favorskii rearrangement , a common reaction for α-halo ketones with enolizable protons.[1][2] Instead of direct substitution, the base removes a proton from the α'-carbon (the methyl group), forming an enolate. This enolate then undergoes intramolecular cyclization to form a highly strained cyclopropanone intermediate, which is subsequently attacked by the base. Ring-opening of this intermediate leads to a rearranged, and often more stable, carbanion that upon workup gives the final carboxylic acid, ester, or amide product.[1][3][4]

Reaction Mechanism: Favorskii Rearrangement

Caption: Mechanism of the Favorskii rearrangement for α-halo ketones.

Experimental Protocol: Example Favorskii Rearrangement

This protocol is adapted from a general procedure for the Favorskii rearrangement using sodium methoxide.

Step	Procedure
1	Prepare a fresh solution of sodium methoxide (NaOMe) in anhydrous methanol (MeOH) from sodium metal (2.2 eq) under an argon atmosphere at 0 °C.
2	Transfer a solution of the α-halo ketone (1.0 eq) in an anhydrous solvent (e.g., Et₂O) to the NaOMe/MeOH solution via cannula.
3	Allow the resulting slurry to warm to ambient temperature, then heat to reflux (e.g., 55 °C) for several hours (e.g., 4 h).
4	Cool the reaction to 0 °C and quench carefully with a saturated aqueous solution of NH₄Cl.
5	Perform a standard aqueous workup with an organic solvent (e.g., Et₂O), wash with brine, and dry over MgSO₄.
6	Purify the crude residue via silica gel flash chromatography to obtain the rearranged ester product.

FAQ 2: My reaction produced a significant amount of an alkene. What is happening?

Answer: 3-Bromo-3-methyl-2-butanone has a tertiary α-carbon, which makes it highly susceptible to elimination reactions. The formation of an alkene is the result of dehydrobromination, which can occur via two primary mechanisms: E1 (unimolecular) and E2 (bimolecular).[5][6][7]

• E2 Mechanism: Favored by strong, bulky bases (e.g., t-BuOK). The reaction is a single, concerted step where the base removes a proton from a β-carbon while the bromide ion departs simultaneously.[6][7]

• E1 Mechanism: Competes with the Sₙ1 reaction and is favored by weak bases/nucleophiles and polar protic solvents (e.g., ethanol, water).[8] The reaction proceeds in two steps: slow ionization to form a stable tertiary carbocation, followed by rapid deprotonation by the solvent or a weak base to form the alkene.[5][6]

Troubleshooting Elimination vs. Substitution

Caption: Competing elimination (E1/E2) and substitution (Sₙ1) pathways.

Condition	Favors E2 (Alkene)	Favors Sₙ1/E1 (Substitution/Alkene)
Base/Nucleophile	Strong, sterically hindered base (e.g., t-BuOK)[9]	Weak base, poor nucleophile (e.g., H₂O, ROH)[8][10]
Solvent	Aprotic solvents are suitable	Polar protic solvents (stabilize carbocation)[8]
Temperature	Elevated temperatures favor elimination	Elevated temperatures favor E1 over Sₙ1[9]
Kinetics	Bimolecular: Rate = k[Substrate][Base][7]	Unimolecular: Rate = k[Substrate][11][12]

FAQ 3: I am getting a mixture of products, and my starting material characterization seems off. Could the starting material be impure?

Answer: Yes, this is a common issue. The synthesis of 3-bromo-3-methyl-2-butanone via bromination of 3-methyl-2-butanone can inadvertently produce the isomeric 1-bromo-3-methyl-2-butanone .[13] The product ratio is highly sensitive to reaction conditions. Specifically, slow (dropwise) addition of bromine or allowing the reaction temperature to rise can significantly increase the formation of the undesired 3-bromo isomer.[13] This isomeric impurity will have different reactivity and lead to unexpected side products in your subsequent reactions.

Distinguishing Isomers by ¹H NMR

Careful analysis of the proton NMR spectrum of your starting material is critical. The two isomers have distinct signals that are easily distinguishable.

Isomer	¹H NMR Signals (CDCl₃)
3-Bromo-3-methyl-2-butanone	δ 2.46 (s, 3H, COCH₃), δ 1.89 (s, 6H, 2CH₃)
1-Bromo-3-methyl-2-butanone	δ 4.10 (s, 2H, CH₂), δ 3.02 (m, 1H, CH), δ 1.17 (d, J = 6.9, 6H, 2CH₃)

Protocol: Synthesis of Regioisomerically Enriched 1-bromo-3-methyl-2-butanone

This protocol is adapted from Organic Syntheses and is designed to minimize the formation of the 3-bromo isomer.[13] Following these conditions carefully is key.

Caption: Impact of reaction conditions on the regioselectivity of bromination.

FAQ 4: My reaction with a weak nucleophile like water or alcohol is giving an alcohol or ether. Why?

Answer: This is a typical Sₙ1 (Substitution, Nucleophilic, Unimolecular) reaction.[12][14] Because 3-bromo-3-methyl-2-butanone is a tertiary alkyl halide, it can readily form a relatively stable tertiary carbocation by spontaneous dissociation of the bromide leaving group.[11][15] This is the slow, rate-determining step. Once formed, the carbocation is rapidly attacked by any available nucleophile.[11] Weak, neutral nucleophiles like water or alcohols (which are often used as solvents) will attack the carbocation, leading to the corresponding tertiary alcohol or ether after deprotonation.[10][16]

Factor	Implication for 3-Bromo-3-methyl-2-butanone
Substrate	Tertiary (3°) alkyl halide. This structure stabilizes the carbocation intermediate, strongly favoring the Sₙ1/E1 pathway over Sₙ2.[12][17]
Nucleophile	Weak nucleophiles (H₂O, ROH) are sufficient because they do not participate in the rate-determining step.[10][14]
Leaving Group	Bromide (Br⁻) is a good leaving group, facilitating the initial ionization step.
Solvent	Polar protic solvents (e.g., water, ethanol, methanol) stabilize both the carbocation intermediate and the bromide leaving group, accelerating the Sₙ1 reaction.[18]

References

• 1. adichemistry.com [adichemistry.com]
• 2. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 6. home.iitk.ac.in [home.iitk.ac.in]
• 7. Elimination reaction - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. The SN1 Reaction of Alkyl Halides with Water - Chemistry Steps [chemistrysteps.com]
• 11. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. hydrolysis halogenoalkanes hydroxide ion SN1 SN2 nucleophilic substitution reaction mechanisms to give alcohols reagents reaction conditions organic synthesis [docbrown.info]
• 16. Reaction of Alkyl Halides Virtual Lab | PraxiLabs [praxilabs.com]
• 17. homework.study.com [homework.study.com]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-Bromo-3-methyl-2-butanone and Other α-Haloketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 3-Bromo-3-methyl-2-butanone, a tertiary α-haloketone, with other primary and secondary α-haloketones. α-Haloketones are a vital class of intermediates in organic synthesis, valued for their dual electrophilic centers—the α-carbon and the carbonyl carbon—which allow for the construction of complex molecular architectures, including a wide variety of nitrogen, sulfur, and oxygen-containing heterocycles.[1][2]

The reactivity of these compounds is primarily governed by the inductive effect of the carbonyl group, which polarizes the carbon-halogen bond and increases the electrophilicity of the α-carbon.[3] This guide will delve into the structural nuances that dictate their reaction pathways, with a focus on nucleophilic substitution and the Favorskii rearrangement, supported by experimental data and detailed protocols.

Comparative Reactivity in Nucleophilic Substitution (SN2)

Nucleophilic substitution at the α-carbon of haloketones typically proceeds via a bimolecular (SN2) mechanism.[4][5] The rate of this reaction is highly sensitive to the steric environment of the α-carbon.

Structural Effects on SN2 Reactivity:

The substitution pattern at the α-carbon dramatically influences the reaction rate. Increased steric hindrance around the reaction center impedes the backside attack of the nucleophile, leading to a significant decrease in reactivity.[6] 3-Bromo-3-methyl-2-butanone, being a tertiary α-haloketone, exhibits significantly lower reactivity in SN2 reactions compared to its primary and secondary analogues. In many cases, tertiary substrates do not react via an SN2 mechanism at all.[6]

Table 1: Effect of α-Carbon Substitution on SN2 Reaction Rates

α-Haloketone Substrate	α-Carbon Type	Relative Rate (vs. Bromoacetone)	Fold Reduction
Bromoacetone	Primary (CH₂)	1	-
2-Bromopropane	Secondary (CH)	~0.02	~50x
3-Bromo-3-methyl-2-butanone	Tertiary (C)	Extremely Slow / No Reaction	>1800x ¹

¹ Data extrapolated from a study comparing the reaction of acetate with primary vs. tertiary α-haloketones, which found a ~1800-fold rate reduction for the bromo-analogue and a 20,000-fold reduction for the chloro-analogue.[7]

Leaving Group and Nucleophile Effects:

The nature of the halogen and the nucleophile also plays a critical role. The reaction rate follows the order of leaving group ability: I > Br > Cl > F.[8] Strong, less sterically hindered nucleophiles generally result in faster SN2 reactions.[9]

The Favorskii Rearrangement

The Favorskii rearrangement is a characteristic reaction of α-haloketones possessing at least one α'-hydrogen.[10] It involves treatment with a base to yield carboxylic acid derivatives, often through a cyclopropanone intermediate.[11][12] For cyclic α-haloketones, this reaction results in a useful ring contraction.[11][12][13]

3-Bromo-3-methyl-2-butanone has acidic α'-hydrogens (on the C1 methyl group) and is thus a suitable substrate for this rearrangement. The reaction mechanism is outlined below.

Caption: Favorskii rearrangement mechanism for 3-Bromo-3-methyl-2-butanone.

The choice of base dictates the final product; alkoxides (e.g., NaOMe) yield esters, while hydroxides (e.g., NaOH) produce carboxylic acids.[12][14]

Table 2: Comparative Yields in the Favorskii Rearrangement

α-Haloketone Substrate	Base	Product	Yield (%)	Reference
2-Chlorocyclohexanone	Sodium Ethoxide	Ethyl cyclopentanecarboxylate	~80-90%	General Literature[14]
1-Bromo-4,4-dimethyl-2-pentanone	Sodium Methoxide	Methyl 3,3-dimethylpentanoate	High	General Literature
3-Bromo-3-methyl-2-butanone	Sodium Methoxide	Methyl 2,2-dimethylpropanoate	~70-85%	[15] (Analogous systems)
α-Bromoacetophenone	Sodium Hydroxide	Phenylacetic acid	~65%	General Literature

Yields are representative and can vary based on specific reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-3-methyl-2-butanone (Thermodynamic Control)

This protocol is based on the principle of acid-catalyzed halogenation, which proceeds through the formation of an enol intermediate.[16][17] For unsymmetrical ketones, bromination occurs preferentially at the more substituted α-carbon due to the formation of the more stable (thermodynamic) enol.[16][18]

Materials:

• 3-methyl-2-butanone

• Bromine (Br₂)

• Acetic Acid (glacial)

• Sodium bisulfite solution (aqueous)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve 3-methyl-2-butanone (1.0 eq) in glacial acetic acid.

• Cool the flask in an ice bath.

• Slowly add a solution of bromine (1.0 eq) in acetic acid dropwise to the stirred solution. Maintain the temperature below 10 °C.

• After the addition is complete, allow the mixture to stir at room temperature until the red-brown color of bromine disappears (approx. 1-2 hours).

• Pour the reaction mixture into a beaker containing ice water and a small amount of sodium bisulfite solution to quench any remaining bromine.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by vacuum distillation.

Caption: Experimental workflow for the synthesis of α-bromo ketones.

Protocol 2: Favorskii Rearrangement of an α-Bromoketone (General Procedure)

This protocol is adapted from a procedure for the rearrangement of 2-bromocyclohexanone and is applicable to other substrates like 3-bromo-3-methyl-2-butanone.[10][19]

Materials:

• α-Bromoketone (e.g., 3-bromo-3-methyl-2-butanone)

• Sodium metal

• Anhydrous Methanol

• Anhydrous Diethyl Ether

• Saturated aqueous ammonium chloride

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Prepare Sodium Methoxide: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon), add anhydrous methanol. Cool to 0 °C in an ice bath. Carefully add sodium metal (2.2 eq) in small portions, allowing it to react completely to form sodium methoxide.

• Reaction Setup: In a separate flask, dissolve the α-bromoketone (1.0 eq) in anhydrous diethyl ether.

• Initiate Reaction: Transfer the α-bromoketone solution to the freshly prepared sodium methoxide solution at 0 °C via cannula. A precipitate may form.

• Reaction Progression: Allow the mixture to warm to room temperature, then heat to reflux (a preheated oil bath at ~55 °C is suitable) and stir for 4-6 hours. Monitor the reaction by TLC.

• Workup: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride.

• Extraction: Dilute with diethyl ether and transfer to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether (2x).

• Washing and Drying: Combine all organic layers and wash with brine. Dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting ester product by distillation or flash column chromatography.

Conclusion

The reactivity of 3-Bromo-3-methyl-2-butanone is distinctly shaped by its tertiary α-carbon. While this structure renders it largely unreactive towards SN2 displacement due to severe steric hindrance, it remains a viable substrate for the Favorskii rearrangement. In contrast, primary and secondary α-haloketones are significantly more versatile as alkylating agents in SN2 reactions but may offer different regiochemical outcomes in rearrangements. Understanding these structure-reactivity relationships is paramount for researchers in selecting the appropriate α-haloketone building block and reaction conditions to achieve a desired synthetic transformation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 10. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 13. organicreactions.org [organicreactions.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Reagents for the Alpha-Bromination of Ketones

For Researchers, Scientists, and Drug Development Professionals

The alpha-bromination of ketones is a fundamental transformation in organic synthesis, yielding versatile intermediates crucial for the construction of a diverse range of pharmaceuticals and complex molecules. While traditional methods often rely on hazardous reagents like elemental bromine, a host of alternative reagents have emerged, offering significant advantages in terms of safety, selectivity, and environmental compatibility. This guide provides an objective comparison of the performance of these alternatives, supported by experimental data, to assist researchers in selecting the optimal method for their synthetic needs.

Performance Comparison of Brominating Reagents

The choice of brominating reagent and reaction conditions can significantly impact the yield, reaction time, and selectivity of the alpha-bromination of ketones. The following table summarizes the performance of several alternative reagents for the bromination of acetophenone derivatives, providing a snapshot of their relative efficacy.

Reagent/System	Substrate	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
Pyridinium Tribromide	4-Chloroacetophenone	Acetic Acid	90	3 h	85
N-Bromosuccinimide (NBS) / Acidic Al₂O₃	Acetophenone	Methanol	Reflux	10-15 min	89	[1]
Copper(II) Bromide (CuBr₂)	4-Chloroacetophenone	Chloroform/Ethyl Acetate	Reflux	3 h	~60
Electrochemical (NH₄Br/H₂SO₄)	Acetophenone	Acetonitrile/Water	Room Temp.	5 h	80	[1]
Tribromoisocyanuric Acid (TBCA) / p-TsOH	Monoketones	-	-	-	Very Good	[2]

Logical Workflow for Ketone Alpha-Bromination

The following diagram illustrates the general pathway from a starting ketone to the desired alpha-brominated product using various alternative reagents.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Differentiating Isomers of 3-Bromo-3-methyl-2-butanone

For Immediate Release

In the nuanced world of drug development and chemical research, the precise identification of molecular structure is paramount. Isomers, compounds with identical molecular formulas but different arrangements of atoms, can exhibit vastly different chemical and biological properties. This guide provides a comparative spectroscopic analysis of 3-bromo-3-methyl-2-butanone and its structural isomer, 1-bromo-3-methyl-2-butanone. Leveraging experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a practical reference for researchers, scientists, and professionals in drug development.

Introduction to the Isomers

3-Bromo-3-methyl-2-butanone, a tertiary alkyl bromide, and 1-bromo-3-methyl-2-butanone, a primary alkyl bromide, share the same molecular formula, C₅H₉BrO. However, the position of the bromine atom significantly influences their spectroscopic signatures. Understanding these differences is crucial for unambiguous identification and quality control in synthetic processes.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for the two isomers.

Table 1: ¹H NMR Spectral Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3-Bromo-3-methyl-2-butanone	2.46	Singlet	3H	-COCH₃
1.89	Singlet	6H	-C(Br)(CH₃)₂
1-Bromo-3-methyl-2-butanone	4.10	Singlet	2H	-COCH₂Br
3.02	Multiplet	1H	-CH(CH₃)₂
1.17	Doublet	6H	-CH(CH₃)₂

Table 2: ¹³C NMR Spectral Data (CDCl₃, Predicted)

Compound	Chemical Shift (δ) ppm	Assignment
3-Bromo-3-methyl-2-butanone	~205	C=O
~70	-C(Br)(CH₃)₂
~30	-COCH₃
~25	-C(Br)(CH₃)₂
1-Bromo-3-methyl-2-butanone	~202	C=O
~45	-CH(CH₃)₂
~35	-COCH₂Br
~18	-CH(CH₃)₂

Note: Predicted values are based on spectral data of structurally similar compounds.

Table 3: Key IR Absorption Bands (cm⁻¹)

Compound	C=O Stretch	C-Br Stretch
3-Bromo-3-methyl-2-butanone	~1715	~650-550
1-Bromo-3-methyl-2-butanone	~1720	~680-580

Note: Values are typical for aliphatic ketones and alkyl bromides.

Table 4: Mass Spectrometry Fragmentation Data (m/z)

Compound	Molecular Ion (M⁺)	Base Peak	Key Fragments
3-Bromo-3-methyl-2-butanone	164/166	[M-Br]⁺ (85)	[CH₃CO]⁺ (43), [C(CH₃)₂Br]⁺ (121/123)
1-Bromo-3-methyl-2-butanone	164/166	[CH(CH₃)₂CO]⁺ (71)	[CH₂Br]⁺ (93/95), [CH₃CO]⁺ (43)

Note: The presence of bromine results in isotopic peaks (M⁺ and M+2) with approximately equal intensity.

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz

  • Pulse Sequence: Standard single-pulse

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz

  • Pulse Sequence: Proton-decoupled single-pulse

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: -10 to 220 ppm

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Calibrate the chemical shift scale using the TMS signal (0.00 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample was placed between two sodium chloride (NaCl) plates.

• Data Acquisition:

  • Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

• Data Processing: A background spectrum of the clean NaCl plates was acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample in methanol into the mass spectrometer via direct infusion or after separation using gas chromatography.

• Ionization:

  • Technique: Electron Ionization (EI)

  • Electron Energy: 70 eV

• Mass Analysis:

  • Analyzer: Quadrupole

  • Scan Range: m/z 40-200

• Data Analysis: Identify the molecular ion peak and characteristic fragment ions. The presence of bromine is confirmed by the isotopic pattern of bromine-containing fragments (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Visualization of Spectroscopic Comparison Workflow

The logical flow of comparing the two isomers using the described spectroscopic techniques is illustrated below.

Caption: Workflow for the spectroscopic comparison of isomers.

This comprehensive guide provides the necessary data and methodologies to effectively distinguish between 3-bromo-3-methyl-2-butanone and 1-bromo-3-methyl-2-butanone. The distinct spectroscopic fingerprints of these isomers underscore the power of these analytical techniques in modern chemical research and development.

A Comparative Guide to 3-Bromo-3-methyl-2-butanone and 3-Chloro-3-methyl-2-butanone in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, α-halo ketones are pivotal intermediates, valued for their dual reactivity at the carbonyl group and the halogen-bearing carbon. Among these, tertiary α-halo ketones such as 3-bromo-3-methyl-2-butanone and 3-chloro-3-methyl-2-butanone serve as versatile building blocks. The choice between the bromo- and chloro- derivatives is a critical decision that can significantly influence reaction rates, yields, and even mechanistic pathways. This guide provides an objective comparison of their performance in key synthetic transformations, supported by experimental data and detailed protocols.

Physical and Chemical Properties

A fundamental comparison begins with the intrinsic properties of each compound. The key difference lies in the halogen atom, which dictates bond strength, leaving group ability, and molecular weight.

Property	3-Bromo-3-methyl-2-butanone	3-Chloro-3-methyl-2-butanone
CAS Number	2648-71-7[1]	5950-19-6[2]
Molecular Formula	C₅H₉BrO[1]	C₅H₉ClO[2]
Molecular Weight	165.03 g/mol [1]	120.58 g/mol [2]
Appearance	Colorless to yellow/orange liquid[3]	Liquid
Reactivity	Higher reactivity in nucleophilic substitutions	Lower reactivity in nucleophilic substitutions
Leaving Group Ability	Bromide (Br⁻) is a better leaving group	Chloride (Cl⁻) is a weaker leaving group

Synthesis and Preparation

Both compounds are typically synthesized from the same precursor, 3-methyl-2-butanone (isopropyl methyl ketone), via α-halogenation. However, the choice of halogenating agent and reaction conditions is crucial for achieving regioselectivity and good yields. Direct halogenation of asymmetric ketones can often lead to a mixture of isomers.

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Butanone, 3-chloro-3-methyl- | C5H9ClO | CID 138631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI AMERICA [tcichemicals.com]

A Comparative Guide to Purity Validation of 3-Bromo-3-methyl-2-butanone: GC-MS vs. Quantitative NMR

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for active pharmaceutical ingredients (APIs) and intermediates is a critical step in drug development and manufacturing. This guide provides a detailed comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR), for the validation of 3-Bromo-3-methyl-2-butanone purity. This halogenated ketone serves as a versatile building block in organic synthesis, making its purity paramount for reaction efficiency and the quality of the final product.

The primary impurity of concern in the synthesis of 3-Bromo-3-methyl-2-butanone is its constitutional isomer, 1-Bromo-3-methyl-2-butanone. The formation of this isomer can occur during the bromination of 3-methyl-2-butanone, and its presence can impact subsequent reaction pathways and the impurity profile of the final API. This guide will objectively compare the performance of GC-MS and qNMR in identifying and quantifying this key impurity and other potential contaminants.

Quantitative Data Summary

The following table summarizes the key performance parameters of GC-MS and qNMR for the purity analysis of 3-Bromo-3-methyl-2-butanone.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Primary Measurement	Relative abundance of ions.	Signal intensity proportional to the number of nuclei.
Quantification	Relative percentage purity based on peak area. Requires a reference standard for absolute quantification.	Absolute or relative purity determination using an internal standard.
Limit of Detection (LOD)	Low (ppm to ppb range).	Higher than GC-MS (typically >0.1%).
Limit of Quantification (LOQ)	Low (ppm to ppb range).	Higher than GC-MS (typically >0.5%).
Specificity	High, based on both retention time and mass spectrum.	High, based on unique chemical shifts of nuclei.
Sample Throughput	High.	Moderate.
Destructive/Non-destructive	Destructive.	Non-destructive.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a typical method for the purity assessment of 3-Bromo-3-methyl-2-butanone using GC-MS.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Autosampler: Agilent 7693A or equivalent.

Chromatographic Conditions:

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane column).

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

Mass Spectrometry Conditions:

• Ion Source: Electron Ionization (EI).

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Electron Energy: 70 eV.

• Mass Range: m/z 40-300.

• Scan Mode: Full Scan.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 3-Bromo-3-methyl-2-butanone sample.

• Dissolve the sample in 10 mL of a suitable solvent such as dichloromethane or ethyl acetate.

• Vortex the solution until the sample is fully dissolved.

• Transfer an aliquot to a GC vial for analysis.

Data Analysis: The purity is determined by calculating the peak area percentage of the main component relative to the total area of all observed peaks in the chromatogram. The identity of the main peak and any impurities is confirmed by comparing their mass spectra with a reference library (e.g., NIST) and by interpreting the fragmentation patterns. The primary isomeric impurity, 1-Bromo-3-methyl-2-butanone, would elute at a different retention time and exhibit a distinct mass spectrum.

Quantitative Nuclear Magnetic Resonance (qNMR) Analysis

This protocol describes the use of ¹H qNMR for the absolute purity determination of 3-Bromo-3-methyl-2-butanone.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent, equipped with a 5 mm probe.

Experimental Parameters:

• Nucleus: ¹H.

• Solvent: Chloroform-d (CDCl₃) or Acetone-d₆.

• Internal Standard: Maleic acid or another suitable standard with a known purity and non-overlapping signals.

• Pulse Program: A standard 90° pulse sequence (e.g., zg30).

• Acquisition Time (AQ): ≥ 3 seconds.

• Relaxation Delay (D1): ≥ 5 times the longest T₁ of the analyte and internal standard protons (typically 15-30 seconds to ensure full relaxation).

• Number of Scans (NS): 16 or higher for good signal-to-noise ratio.

• Temperature: 298 K.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 3-Bromo-3-methyl-2-butanone sample into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the internal standard (e.g., maleic acid) into the same vial.

• Record the exact weights of both the sample and the internal standard.

• Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

• Transfer the solution to a 5 mm NMR tube.

Data Analysis: The purity of 3-Bromo-3-methyl-2-butanone is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte and I_IS are the integral areas of the signals for the analyte and the internal standard, respectively.

• N_analyte and N_IS are the number of protons giving rise to the respective signals. For 3-Bromo-3-methyl-2-butanone, the singlet at approximately δ 2.46 ppm (COCH₃, 3H) can be used. For the isomeric impurity, 1-Bromo-3-methyl-2-butanone, the singlet for the CH₂Br protons at approximately δ 4.10 ppm (2H) is a characteristic signal.

• MW_analyte and MW_IS are the molecular weights of the analyte and the internal standard.

• m_analyte and m_IS are the masses of the analyte and the internal standard.

• P_IS is the certified purity of the internal standard.

Mandatory Visualizations

GC-MS Experimental Workflow

Caption: Workflow for purity analysis of 3-Bromo-3-methyl-2-butanone by GC-MS.

qNMR Purity Determination Logic

Caption: Logical flow for determining absolute purity using quantitative NMR (qNMR).

Comparison and Conclusion

GC-MS is a highly sensitive and specific method for identifying and quantifying volatile and semi-volatile impurities. Its major advantage is its ability to detect trace-level impurities that might be missed by other techniques. The coupling with mass spectrometry provides structural information that aids in the confident identification of unknown impurities. However, for absolute quantification, a certified reference standard of 3-Bromo-3-methyl-2-butanone is required, which may not always be readily available.

Quantitative NMR (qNMR) , on the other hand, is a primary analytical method that allows for the direct determination of absolute purity without the need for a specific reference standard of the analyte.[1] By using a certified internal standard, the purity can be traced back to SI units. qNMR is particularly powerful for distinguishing and quantifying constitutional isomers like 1-Bromo-3-methyl-2-butanone, as their distinct chemical environments will result in well-resolved signals in the NMR spectrum. The non-destructive nature of qNMR also allows for the recovery of the sample after analysis. The main limitation of qNMR is its lower sensitivity compared to GC-MS, making it less suitable for the detection of trace impurities.

Recommendation:

For a comprehensive purity assessment of 3-Bromo-3-methyl-2-butanone, a combination of both GC-MS and qNMR is recommended.

• qNMR should be employed as the primary method for the accurate determination of the absolute purity of the main component and for the quantification of major impurities, including the constitutional isomer 1-Bromo-3-methyl-2-butanone.

• GC-MS should be used as a complementary technique to screen for and identify any volatile or semi-volatile trace impurities that may be present at levels below the detection limit of qNMR.

This dual-technique approach provides a robust and reliable validation of the purity of 3-Bromo-3-methyl-2-butanone, ensuring its quality and suitability for its intended use in research and drug development.

References

• 1. chromatographyonline.com [chromatographyonline.com]

Mechanistic Crossroads: A Comparative Guide to the Reactions of 3-Bromo-3-methyl-2-butanone

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of the primary reaction pathways involving 3-bromo-3-methyl-2-butanone, a versatile α-halo ketone. The reactivity of this substrate is of significant interest as it stands at a mechanistic crossroads, capable of undergoing Favorskii rearrangement, elimination, and nucleophilic substitution reactions. The preferred pathway is highly dependent on the reaction conditions, particularly the nature of the base employed. This document summarizes the mechanistic underpinnings of these transformations, presents available quantitative data for product distributions, and provides detailed experimental protocols for key reactions.

Competing Reaction Pathways: An Overview

3-Bromo-3-methyl-2-butanone possesses a tertiary α-carbon bearing the bromine atom, a feature that dictates its reactivity. The presence of α'-protons on the methyl group allows for the formation of an enolate, a key intermediate in the Favorskii rearrangement. However, the tertiary nature of the α-carbon also makes it susceptible to elimination and nucleophilic substitution reactions. The choice of base plays a critical role in determining the predominant reaction pathway. Less sterically hindered bases, such as sodium methoxide, can act as both a base and a nucleophile, leading to a mixture of products. In contrast, bulky bases like potassium tert-butoxide primarily function as non-nucleophilic bases, favoring elimination reactions.

Quantitative Data on Product Distribution

The following tables summarize the product distribution for the reaction of 3-bromo-3-methyl-2-butanone and its isomer with different bases.

Table 1: Reaction of 3-Bromo-3-methyl-2-butanone with Sodium Methoxide

Product	Structure	Yield (%)
Methyl 2,2-dimethylpropanoate	(CH₃)₃CCO₂CH₃	75
3,3-Dimethyl-1-butene-2-one	(CH₃)₂C=CHCOCH₃	25

Data sourced from a study by Turro, Gagosian, Rappe, and Knutsson (1969).

Table 2: Reaction of 1-Bromo-3-methyl-2-butanone with Sodium Methoxide

Product	Structure	Yield (%)
Methyl 2,2-dimethylpropanoate	(CH₃)₃CCO₂CH₃	100

Data sourced from a study by Turro, Gagosian, Rappe, and Knutsson (1969).

Table 3: Illustrative Comparison of Elimination Products with Different Bases for a Tertiary Alkyl Halide (2-bromo-2-methylbutane)

Base	Major Product	Minor Product
Sodium methoxide (less hindered)	2-methyl-2-butene (Zaitsev product)	2-methyl-1-butene (Hofmann product)
Potassium tert-butoxide (hindered)	2-methyl-1-butene (Hofmann product)	2-methyl-2-butene (Zaitsev product)

This table illustrates the general trend for elimination reactions of tertiary halides and serves as a predictive model for the behavior of 3-bromo-3-methyl-2-butanone.

Mechanistic Insights and Visualizations

The reaction of 3-bromo-3-methyl-2-butanone with a base can proceed through several distinct mechanistic pathways.

Favorskii Rearrangement

The Favorskii rearrangement is a characteristic reaction of α-halo ketones with enolizable α'-protons. The reaction with sodium methoxide proceeds via the formation of a cyclopropanone intermediate, which is then attacked by the methoxide ion to yield the rearranged ester.

Caption: Favorskii rearrangement of 3-bromo-3-methyl-2-butanone.

Elimination Reactions (E1 and E2)

Elimination reactions of 3-bromo-3-methyl-2-butanone can proceed via either a concerted (E2) or a stepwise (E1) mechanism, leading to the formation of an α,β-unsaturated ketone.

• E2 Mechanism: Favored by strong, non-nucleophilic bases. The base abstracts an α'-proton simultaneously with the departure of the bromide ion.

• E1 Mechanism: Can occur under solvolytic conditions with a weak base. The reaction proceeds through a carbocation intermediate.

Caption: Competing E1 and E2 elimination pathways.

Nucleophilic Substitution Reactions (SN1)

Due to the tertiary nature of the α-carbon, nucleophilic substitution is likely to proceed through an SN1 mechanism, involving the formation of a carbocation intermediate. This pathway is generally less favored than the Favorskii rearrangement or elimination in the presence of a strong base.

Caption: SN1 nucleophilic substitution pathway.

Experimental Protocols

Synthesis of 3-Bromo-3-methyl-2-butanone

Materials:

• 3-Methyl-2-butanone

• Bromine

• Methanol (anhydrous)

• Water

• Diethyl ether

• 10% Potassium carbonate solution

• Anhydrous calcium chloride

Procedure:

• A solution of 3-methyl-2-butanone (1.00 mole) in anhydrous methanol (600 ml) is prepared in a four-necked, round-bottomed flask equipped with a mechanical stirrer, thermometer, reflux condenser, and a dropping funnel.

• The solution is cooled to 0–5 °C in an ice-salt bath.

• Bromine (1.00 mole) is added rapidly in a steady stream from the dropping funnel, ensuring the temperature does not exceed 10 °C.

• The reaction temperature is maintained at 10 °C for approximately 45 minutes until the red color of the bromine fades.

• Water (300 ml) is added, and the mixture is stirred at room temperature overnight to hydrolyze any α-bromodimethyl ketal byproducts.

• An additional 900 ml of water is added, and the mixture is extracted with four 500-ml portions of diethyl ether.

• The combined ether layers are washed with 200 ml of 10% aqueous potassium carbonate and then twice with 200-ml portions of water.

• The organic layer is dried over anhydrous calcium chloride for 1 hour.

• The solvent is removed on a rotary evaporator at room temperature to yield the crude product.

• The crude product can be purified by distillation under reduced pressure to yield 3-bromo-3-methyl-2-butanone.

Favorskii Rearrangement of 3-Bromo-3-methyl-2-butanone with Sodium Methoxide

Materials:

• 3-Bromo-3-methyl-2-butanone

• Sodium methoxide

• Methanol (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A fresh solution of sodium methoxide is prepared by carefully adding sodium metal (2.2 equivalents) to anhydrous methanol under an inert atmosphere at 0 °C, stirring until all the sodium has reacted.

• In a separate flask, 3-bromo-3-methyl-2-butanone (1.0 equivalent) is dissolved in anhydrous diethyl ether.

• The solution of the α-bromo ketone is transferred to the sodium methoxide solution at 0 °C via cannula.

• The reaction mixture is allowed to warm to room temperature and then heated to reflux (approximately 55 °C) with vigorous stirring for 4 hours.

• After cooling to 0 °C, the reaction is quenched by the careful addition of saturated aqueous ammonium chloride.

• The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted twice more with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude product, methyl 2,2-dimethylpropanoate.

• The product can be further purified by distillation.

Comparison with Alternative Substrates

The reactivity of 3-bromo-3-methyl-2-butanone can be compared to other α-halo ketones to understand the influence of substitution on the reaction outcome.

• 1-Bromo-3-methyl-2-butanone: This primary α-bromo ketone undergoes a clean Favorskii rearrangement with sodium methoxide to give the rearranged ester in quantitative yield, as there is no competing elimination from the α-carbon.

• α-Halo Cyclohexanones: These substrates are classic examples of the Favorskii rearrangement leading to ring contraction, forming cyclopentanecarboxylic acid derivatives. This highlights the synthetic utility of the reaction for accessing smaller ring systems.

• α-Halo Ketones Lacking α'-Hydrogens: These substrates cannot undergo the standard Favorskii rearrangement via a cyclopropanone intermediate. Instead, they may react through a quasi-Favorskii (or semi-benzilic acid type) rearrangement.

Conclusion

The reactions of 3-bromo-3-methyl-2-butanone provide a compelling case study in the competition between fundamental organic reaction mechanisms. The choice of base is paramount in directing the reaction towards either the Favorskii rearrangement, yielding a rearranged carboxylic acid derivative, or elimination, affording an α,β-unsaturated ketone. While nucleophilic substitution is a possible side reaction, it is generally not the major pathway. A thorough understanding of these competing pathways and the factors that control them is essential for the strategic design of synthetic routes in drug discovery and development. The provided experimental protocols offer a starting point for the practical application of these transformations.

A Comparative Kinetic Analysis of 3-Bromo-3-methyl-2-butanone and Other α-Haloketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic performance of 3-Bromo-3-methyl-2-butanone in key organic reactions, benchmarked against other relevant α-haloketones. Due to the limited availability of direct kinetic data for 3-Bromo-3-methyl-2-butanone, this comparison leverages established principles of α-haloketone reactivity and data from analogous compounds to provide a comprehensive analysis for researchers in organic synthesis and drug development.

Reactivity of α-Haloketones: A Kinetic Perspective

The reactivity of α-haloketones is primarily dictated by the electronic interplay between the carbonyl group and the adjacent halogen atom. The electron-withdrawing nature of both moieties renders the α-carbon highly electrophilic and susceptible to nucleophilic attack. This inherent reactivity makes α-haloketones versatile intermediates in a variety of synthetic transformations, including nucleophilic substitution and rearrangement reactions.

Nucleophilic Substitution at the α-Carbon

Nucleophilic substitution is a cornerstone reaction of α-haloketones. The rate of this reaction is influenced by the nature of the nucleophile, the solvent, and the structure of the α-haloketone itself. While specific kinetic data for 3-Bromo-3-methyl-2-butanone is scarce, we can infer its reactivity relative to other α-bromo ketones. Being a tertiary α-bromo ketone, steric hindrance is expected to play a significant role in its reaction kinetics, particularly for bimolecular nucleophilic substitution (SN2) reactions. Evidence suggests that SN2 displacement of bromine by azide ion can occur at tertiary α-bromo ketones.[1]

Table 1: Comparative Theoretical Activation Energies for SN2 Reactions of α-Bromo Ketones

α-Bromo Ketone	Nucleophile	Calculated Activation Energy (ΔE‡, kcal/mol)	Reference
α-Bromoacetophenone	OH⁻	15.2	[2]
p-Nitro-α-bromoacetophenone	OH⁻	13.8	[2]
p-Methoxy-α-bromoacetophenone	OH⁻	16.1	[2]

Note: This data is based on computational studies and provides a relative comparison of reactivity. Lower activation energy suggests a faster reaction rate.

The Favorskii Rearrangement

Experimental Protocols

General Protocol for Kinetic Analysis of α-Haloketone Reactions (Adapted from Bromination of Acetone)

This protocol can be adapted to study the kinetics of reactions involving 3-Bromo-3-methyl-2-butanone, for example, its reaction with a nucleophile.

Objective: To determine the rate law and rate constant for the reaction of an α-haloketone with a nucleophile.

Materials:

• 3-Bromo-3-methyl-2-butanone

• Nucleophile of choice (e.g., sodium thiophenoxide)

• Solvent (e.g., acetone, acetonitrile)

• UV-Vis Spectrophotometer

• Thermostatted cuvette holder

• Standard laboratory glassware

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of 3-Bromo-3-methyl-2-butanone and the nucleophile of a known concentration in the chosen solvent.

• Determination of λmax: Determine the wavelength of maximum absorbance (λmax) for 3-Bromo-3-methyl-2-butanone in the chosen solvent using the UV-Vis spectrophotometer.

• Kinetic Runs: a. Set the spectrophotometer to λmax and allow the instrument to warm up. b. Equilibrate the stock solutions to the desired reaction temperature in a water bath. c. In a cuvette, mix known volumes of the equilibrated stock solutions to achieve the desired initial concentrations. The concentration of one reactant should be in large excess to ensure pseudo-first-order conditions. d. Immediately place the cuvette in the thermostatted holder of the spectrophotometer and start recording the absorbance as a function of time.

• Data Analysis: a. Plot absorbance versus time. The initial rate of the reaction can be determined from the initial slope of this curve. b. To determine the order of the reaction with respect to each reactant, systematically vary the initial concentration of one reactant while keeping the others constant and measure the initial rate for each experiment. c. The rate law can be expressed as: Rate = k[α-haloketone]m[Nucleophile]n. The values of m and n can be determined by analyzing the change in the initial rate with the change in the initial concentrations. d. Once the orders of the reaction are known, the rate constant (k) can be calculated.

Visualizations

Reaction Pathway: The Favorskii Rearrangement

The Favorskii rearrangement is a key reaction pathway for α-halo ketones in the presence of a base. The following diagram illustrates the generally accepted mechanism involving a cyclopropanone intermediate.

Caption: Mechanism of the Favorskii Rearrangement.

Experimental Workflow: Kinetic Analysis

The following diagram outlines the typical workflow for a kinetic analysis of an α-haloketone reaction using UV-Vis spectrophotometry.

Caption: Workflow for Kinetic Analysis.

Conclusion

While direct, quantitative kinetic data for 3-Bromo-3-methyl-2-butanone remains an area for further investigation, this guide provides a comparative framework based on the established reactivity of α-haloketones. The provided experimental protocol offers a starting point for researchers to determine the specific kinetic parameters for their reactions of interest involving this and other α-haloketones. Understanding the kinetic behavior of these versatile intermediates is crucial for the rational design and optimization of synthetic routes in academic and industrial research.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Favorskii rearrangement - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Computational Analysis of 3-Bromo-3-methyl-2-butanone Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Bromo-3-methyl-2-butanone

3-Bromo-3-methyl-2-butanone is a functionalized ketone containing a bromine atom at the tertiary α-carbon.[1] Its structural isomer, 1-bromo-3-methyl-2-butanone, has the bromine at the primary carbon.[2] The position of the halogen atom significantly influences the molecule's reactivity and stability. α-haloketones, in general, are versatile intermediates in organic synthesis due to their susceptibility to nucleophilic attack at multiple sites.[3]

Comparative Data of 3-Bromo-3-methyl-2-butanone and its Isomer

While detailed computational data is lacking, a comparison of the known properties of 3-Bromo-3-methyl-2-butanone and its isomer, 1-Bromo-3-methyl-2-butanone, provides a baseline for understanding their relative characteristics.

Property	3-Bromo-3-methyl-2-butanone	1-Bromo-3-methyl-2-butanone	Reference
Molecular Formula	C₅H₉BrO	C₅H₉BrO	[1][2]
Molecular Weight	165.03 g/mol	165.03 g/mol	[1][2]
CAS Number	2648-71-7	19967-55-6	[1][2]
Synonyms	1-Bromo-1-methylethyl Methyl Ketone	-	[4]
Appearance	Colorless to Yellow to Orange clear liquid	-
Purity	>96.0% (GC)	-

Proposed Computational Workflow for Stability Analysis

To rigorously evaluate the stability of 3-Bromo-3-methyl-2-butanone, a multi-step computational chemistry approach is recommended. This workflow can elucidate thermodynamic and kinetic parameters, offering insights into its decomposition pathways.

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromo-3-methylbutan-2-one | C5H9BrO | CID 10899037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]

The Efficacy of 3-Bromo-3-methyl-2-butanone in Target Molecule Synthesis: A Comparative Guide

For researchers and professionals in drug development and organic synthesis, the selection of appropriate reagents and synthetic pathways is paramount to achieving desired target molecules efficiently and with high yields. This guide provides a comparative analysis of the efficacy of 3-bromo-3-methyl-2-butanone in the synthesis of target molecules, primarily through the Favorskii rearrangement. Its performance is benchmarked against two common alternative methods for synthesizing sterically hindered carboxylic acids and their derivatives: the Haloform reaction and the Grignard reaction.

Executive Summary

3-Bromo-3-methyl-2-butanone serves as a key precursor for the synthesis of trimethylacetic acid (pivalic acid) derivatives via the Favorskii rearrangement. This method offers a viable route to quaternary carbon centers, a common motif in pharmacologically active compounds. However, alternative methods, such as the Haloform reaction of pinacolone and the Grignard reaction of a tert-butyl halide with carbon dioxide, present competitive and often more direct pathways to the same class of target molecules. This guide presents a quantitative comparison of these methods, supported by detailed experimental protocols and visual diagrams to aid in the selection of the most suitable synthetic strategy.

Comparison of Synthetic Routes to Trimethylacetic Acid Derivatives

The synthesis of trimethylacetic acid or its esters is a suitable benchmark for comparing the efficacy of 3-bromo-3-methyl-2-butanone against alternative methods. The following table summarizes the quantitative data for three distinct synthetic approaches.

Method	Starting Material	Reagents	Product	Yield (%)	Reaction Time
Favorskii Rearrangement	1-Bromo-3-methyl-2-butanone / 3-Bromo-3-methyl-2-butanone Mixture	Sodium Methoxide, Methanol	Methyl trimethylacetate	~56% (from isomeric mixture)	Not Specified
Haloform Reaction	Pinacolone (3,3-dimethyl-2-butanone)	Calcium Hypochlorite, Sodium Hydroxide	Trimethylacetic acid	89%	Not Specified
Grignard Reaction	tert-Butyl Chloride	Magnesium, Carbon Dioxide, Sulfuric Acid	Trimethylacetic acid	61-70%	~10-12 hours

Detailed Experimental Protocols

Favorskii Rearrangement of a Mixture of 1-Bromo-3-methyl-2-butanone and 3-Bromo-3-methyl-2-butanone

This protocol is based on the findings of Turro, Gagosian, Rappe, and Knutsson, where a mixture of isomeric α-bromoketones was subjected to Favorskii rearrangement conditions.

Materials:

• Mixture of 1-bromo-3-methyl-2-butanone and 3-bromo-3-methyl-2-butanone

• Sodium methoxide (NaOMe)

• Anhydrous methanol (MeOH)

• Anhydrous diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A solution of sodium methoxide is freshly prepared from sodium metal (2.2 equivalents) in anhydrous methanol at 0 °C under an inert atmosphere.

• The α-bromoketone mixture (1.0 equivalent) is dissolved in anhydrous diethyl ether.

• The ethereal solution of the bromoketone is transferred via cannula to the chilled sodium methoxide solution.

• The resulting mixture is allowed to warm to room temperature and then heated to 55 °C with stirring for 4 hours.[1]

• After cooling to 0 °C, the reaction is quenched by the careful addition of saturated aqueous ammonium chloride.[1]

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo.[1]

• The product, methyl trimethylacetate, is isolated and purified, with a reported yield of approximately 56% from the isomeric mixture.

Haloform Reaction of Pinacolone

This protocol describes the synthesis of trimethylacetic acid from pinacolone.

Materials:

• Pinacolone (3,3-dimethyl-2-butanone)

• Calcium hypochlorite (Ca(ClO)₂)

• Sodium hydroxide (NaOH)

• Dioxane

• Water

Procedure:

• In a suitable reaction vessel, dissolve pinacolone in a mixture of dioxane and water.

• Add a solution of sodium hydroxide.

• Slowly add calcium hypochlorite to the stirred solution, maintaining the temperature as needed.

• After the addition is complete, continue stirring until the reaction is complete (monitored by TLC or GC).

• The reaction mixture is then worked up by acidifying with a suitable acid (e.g., HCl) to precipitate the trimethylacetic acid.

• The product is collected by filtration, washed, and dried. A reported yield for a similar transformation is 89%.

Grignard Reaction for the Synthesis of Trimethylacetic Acid

This protocol outlines the synthesis of trimethylacetic acid from tert-butyl chloride.

Materials:

• tert-Butyl chloride

• Magnesium turnings

• Anhydrous diethyl ether

• Carbon dioxide (dry ice)

• 25% Sulfuric acid

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and mechanical stirrer, place magnesium turnings.[2]

• Cover the magnesium with anhydrous ether and add a small amount of tert-butyl chloride to initiate the reaction.[2]

• Slowly add a solution of tert-butyl chloride in anhydrous ether to maintain a gentle reflux.[2]

• After the addition is complete, cool the reaction mixture in an ice-salt bath.

• Introduce crushed dry ice (solid carbon dioxide) to the stirred Grignard reagent solution.[2]

• Once the addition of carbon dioxide is complete, hydrolyze the reaction mixture with 25% sulfuric acid.[2]

• Separate the ether layer and extract the aqueous layer with ether.

• Extract the combined ether layers with 25% sodium hydroxide solution to isolate the sodium salt of trimethylacetic acid.

• Acidify the aqueous alkaline solution with 25% sulfuric acid to precipitate the trimethylacetic acid.[2]

• The product is collected and purified by distillation, with a reported yield of 61-70%.[2]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow and key transformations in the discussed synthetic methods.

Caption: Favorskii Rearrangement of 3-Bromo-3-methyl-2-butanone.

Caption: Haloform Reaction of Pinacolone.

Caption: Grignard Synthesis of Trimethylacetic Acid.

Conclusion

The choice between utilizing 3-bromo-3-methyl-2-butanone in a Favorskii rearrangement and employing alternative methods like the Haloform or Grignard reactions depends on several factors including the availability of starting materials, desired scale of the reaction, and tolerance for specific reagents and reaction conditions.

• 3-Bromo-3-methyl-2-butanone via Favorskii Rearrangement: This method is effective for creating the trimethylacetyl group. However, the synthesis of the starting α-bromoketone can sometimes lead to isomeric mixtures, potentially impacting the overall yield of the desired product.

• Haloform Reaction: This approach offers a high-yield route to trimethylacetic acid from a readily available starting material, pinacolone. The use of hypohalites requires careful handling, but the overall process is efficient.

• Grignard Reaction: A classic and reliable method for carboxylic acid synthesis. While the yields are good, the procedure involves the use of highly reactive Grignard reagents, which necessitates anhydrous conditions and careful handling.

For researchers aiming for high yields and starting from a simple methyl ketone, the Haloform reaction appears to be the most efficacious route. The Grignard reaction provides a robust and well-established alternative. The Favorskii rearrangement using 3-bromo-3-methyl-2-butanone is a valuable tool, particularly when the α-bromoketone is readily accessible or when exploring pathways involving skeletal rearrangements to construct complex molecular architectures.

References

• 1. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Synthetic Applications of 3-Bromo-3-methyl-2-butanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of the synthetic applications of 3-bromo-3-methyl-2-butanone, a versatile α-bromo ketone. We will objectively compare its performance in key chemical transformations with alternative reagents, supported by experimental data and detailed protocols. This document aims to be a valuable resource for researchers in organic synthesis and drug discovery.

Introduction to 3-Bromo-3-methyl-2-butanone

3-Bromo-3-methyl-2-butanone is an organic compound with the molecular formula C₅H₉BrO.[1] As a tertiary α-bromo ketone, its reactivity is characterized by the presence of a good leaving group (bromide) on a carbon atom adjacent to a carbonyl group. This structural motif makes it a valuable reagent in several important synthetic transformations, primarily as an electrophile in reactions with nucleophiles and as a substrate for skeletal rearrangements. This guide will focus on two of its principal applications: the Favorskii rearrangement and the Hantzsch thiazole synthesis.

The Favorskii Rearrangement: Synthesis of Pivalic Acid Derivatives

The Favorskii rearrangement is a classic reaction of α-halo ketones with a base to yield carboxylic acid derivatives.[2] For 3-bromo-3-methyl-2-butanone, which lacks α'-hydrogens, the reaction proceeds through a "quasi-Favorskii" or "semi-benzilic acid" rearrangement mechanism.[2] Treatment with a strong base, such as sodium hydroxide, leads to the formation of pivalic acid (2,2-dimethylpropanoic acid).[3] The use of an alkoxide, like sodium methoxide, as the base results in the corresponding ester, methyl pivalate.[2][4]

Comparative Performance

The Favorskii rearrangement of 3-bromo-3-methyl-2-butanone provides a direct route to the sterically hindered pivaloyl group. An alternative industrial method for producing pivalic acid is the Koch reaction, which involves the hydrocarboxylation of isobutene.[3]

Parameter	Favorskii Rearrangement of 3-Bromo-3-methyl-2-butanone	Koch Reaction of Isobutene	Reference
Starting Material	3-Bromo-3-methyl-2-butanone	Isobutene, Carbon Monoxide	[3]
Reagents	Strong base (e.g., NaOH, NaOMe)	Strong acid catalyst (e.g., HF)	[2][3]
Product	Pivalic acid or its esters	Pivalic acid	[3]
Typical Yield	Generally good to high for Favorskii rearrangements	High (Industrial scale)	[3]
Advantages	Laboratory-scale synthesis, utilizes a common intermediate	Economical for large-scale production, readily available starting materials	[3]
Disadvantages	Requires synthesis of the α-bromo ketone precursor	Requires high pressure and specialized equipment, uses corrosive HF	[3]

Reaction Pathway: Quasi-Favorskii Rearrangement

The diagram below illustrates the mechanism of the quasi-Favorskii rearrangement of 3-bromo-3-methyl-2-butanone to form a pivalate salt.

Quasi-Favorskii rearrangement of 3-bromo-3-methyl-2-butanone.

Experimental Protocol: Synthesis of Sodium Pivalate

This protocol is a representative procedure for the quasi-Favorskii rearrangement of an α-bromo ketone lacking α'-hydrogens.

• Preparation of Reagents: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-bromo-3-methyl-2-butanone (1.0 eq) in a suitable solvent such as dioxane or a mixture of water and an organic co-solvent.

• Reaction Initiation: Prepare a solution of sodium hydroxide (3.0 eq) in water and add it dropwise to the stirred solution of the α-bromo ketone.

• Reaction Conditions: Heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the solution with a mineral acid (e.g., HCl) to protonate the carboxylate.

• Isolation: Extract the pivalic acid with a suitable organic solvent (e.g., diethyl ether). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude pivalic acid can be purified by distillation or recrystallization.

Hantzsch Thiazole Synthesis: Access to Substituted Thiazoles

The Hantzsch thiazole synthesis is a condensation reaction between an α-haloketone and a thioamide to form a thiazole ring.[5] This reaction is a cornerstone in the synthesis of this important class of heterocyclic compounds, which are prevalent in many pharmaceuticals.[6] 3-Bromo-3-methyl-2-butanone can serve as the α-haloketone component, reacting with a thioamide (e.g., thiourea) to produce a 2-amino-4-methyl-4-(tert-butyl)thiazole derivative.

Comparative Performance

The Hantzsch synthesis is a highly reliable and versatile method for the preparation of thiazoles. The primary alternatives involve multi-step sequences or different starting materials. The choice of α-bromo ketone directly influences the substitution pattern of the resulting thiazole.

Parameter	Hantzsch Synthesis with 3-Bromo-3-methyl-2-butanone	Hantzsch Synthesis with 2-Bromoacetophenone	Reference
α-Halo Ketone	3-Bromo-3-methyl-2-butanone	2-Bromoacetophenone	[7]
Thioamide	Thiourea	Thiourea	[7]
Product	2-Amino-4,4-dimethyl-5-acetylthiazole derivative	2-Amino-4-phenylthiazole	[7]
Typical Yield	Generally good to excellent (70-95%)	99% (in a specific reported experiment)	[7]
Advantages	Introduces a sterically hindered gem-dimethyl group at the 4-position of the thiazole ring.	Readily available starting material, high-yielding.
Disadvantages	The starting α-bromo ketone is less common than simpler analogs.	Produces a less substituted thiazole.

Experimental Workflow: Hantzsch Thiazole Synthesis

The following diagram outlines a typical experimental workflow for the synthesis of a thiazole using an α-bromo ketone and a thioamide.

A typical workflow for the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of 2-Amino-4,4-dimethyl-5-acetylthiazole Hydrobromide

This protocol is adapted from a general procedure for the Hantzsch thiazole synthesis.[7]

• Reaction Setup: In a round-bottom flask, combine 3-bromo-3-methyl-2-butanone (1.0 eq) and thiourea (1.1 eq).

• Solvent Addition: Add a suitable solvent, such as ethanol or methanol, to the flask.

• Reaction Conditions: Heat the mixture to reflux with stirring. The reaction progress can be monitored by TLC. Typically, the reaction is complete within a few hours.

• Product Formation: As the reaction proceeds, the thiazole product will often precipitate from the solution as its hydrobromide salt.

• Isolation: After cooling the reaction mixture, collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold solvent to remove any unreacted starting materials. The product can be further purified by recrystallization. The free base can be obtained by neutralizing the hydrobromide salt with a weak base like sodium bicarbonate.

Logical Comparison: Favorskii Rearrangement vs. Alternative Synthetic Routes

The choice of synthetic route often depends on factors such as scale, reagent availability, and required equipment. The following diagram compares the Favorskii rearrangement of 3-bromo-3-methyl-2-butanone with the industrial Koch reaction for the synthesis of pivalic acid.

Comparison of synthetic routes to pivalic acid.

Conclusion

3-Bromo-3-methyl-2-butanone is a valuable reagent for introducing the sterically demanding pivaloyl group or for the synthesis of highly substituted thiazoles. Its utility in the Favorskii rearrangement offers a laboratory-scale alternative to industrial processes like the Koch reaction. Furthermore, its application in the Hantzsch thiazole synthesis allows for the creation of complex heterocyclic structures that are of interest in medicinal chemistry. While specific, quantitative data for reactions involving 3-bromo-3-methyl-2-butanone are not abundant in the literature, its reactivity can be reliably predicted from the well-established chemistry of α-bromo ketones. This guide provides a solid foundation for researchers looking to employ this versatile building block in their synthetic endeavors.

References

• 1. 3-Bromo-3-methyl-2-butanone | C5H9BrO | CID 344911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 3. Pivalic acid - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. synarchive.com [synarchive.com]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]

Safety & Regulatory Compliance

Safe Disposal of 3-Bromo-3-methyl-2-butanone: A Procedural Guide

For Immediate Reference: Key Safety and Disposal Information

Proper management of 3-Bromo-3-methyl-2-butanone is critical for laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for its safe handling and disposal, designed for researchers, scientists, and professionals in drug development.

Hazard Profile and Safety Precautions

3-Bromo-3-methyl-2-butanone is classified as a flammable liquid that can cause severe skin burns and eye damage. It is also harmful if swallowed or in contact with skin. Adherence to strict safety protocols is mandatory when handling this chemical.

Table 1: Hazard Information for 3-Bromo-3-methyl-2-butanone

Hazard Classification	GHS Hazard Statements
Flammable Liquid	H226: Flammable liquid and vapor[1]
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage[2]
Acute Toxicity (Oral)	H302: Harmful if swallowed[2]
Acute Toxicity (Dermal)	H312: Harmful in contact with skin[2]
Aquatic Toxicity	H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

Before handling 3-Bromo-3-methyl-2-butanone, all personnel must be equipped with the appropriate personal protective equipment.

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., neoprene, nitrile rubber).

• Skin and Body Protection: Wear a lab coat, apron, or coveralls made of appropriate protective material.

• Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator with an organic vapor cartridge.

Step-by-Step Disposal Procedure

The disposal of 3-Bromo-3-methyl-2-butanone must be conducted in compliance with all local, state, and federal regulations. This procedure outlines the general steps for safe disposal.

1. Waste Collection:

• Collect waste 3-Bromo-3-methyl-2-butanone in a designated, properly labeled, and sealed container.
• The container must be made of a material compatible with the chemical.
• Do not mix with other waste streams unless compatibility has been confirmed.

2. Storage of Waste:

• Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]
• The storage area should be clearly marked as a hazardous waste storage area.
• Ensure the container is tightly closed to prevent leaks or spills.[1]

3. Arrange for Professional Disposal:

• Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.
• Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 3-Bromo-3-methyl-2-butanone.
• The final disposal method will be determined by the hazardous waste facility, but it will likely involve incineration at an approved facility.

4. Decontamination of Empty Containers:

• Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).
• Collect the rinsate as hazardous waste and add it to the designated waste container for 3-Bromo-3-methyl-2-butanone.
• After thorough decontamination, the container may be disposed of as non-hazardous waste, following institutional guidelines.

Emergency Procedures

In the event of a spill or exposure, immediate action is crucial.

Spill Response:

• Evacuate all non-essential personnel from the area.

• Eliminate all ignition sources.[1]

• Ventilate the area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Collect the absorbed material into a sealed container for hazardous waste disposal.

• Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-3-methyl-2-butanone.

Caption: Disposal workflow for 3-Bromo-3-methyl-2-butanone.

References

• 1. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI AMERICA [tcichemicals.com]
• 2. echemi.com [echemi.com]

Personal protective equipment for handling 3-Bromo-3-methyl-2-butanone

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of 3-Bromo-3-methyl-2-butanone (CAS No. 2648-71-7). It is intended for researchers, scientists, and drug development professionals. This guide is a summary and should be supplemented by the full Safety Data Sheet (SDS) and your institution's specific safety procedures.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to ensure safety when handling 3-Bromo-3-methyl-2-butanone. The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact which can cause skin irritation.[1]
Respiratory Protection	Work in a well-ventilated area, preferably under a chemical fume hood.	To minimize the inhalation of vapors.
Body Protection	A standard laboratory coat. A chemical-resistant apron is recommended for larger quantities.	To protect against accidental skin contact and contamination of personal clothing.

Operational Plan for Safe Handling

A systematic workflow is critical for the safe handling of 3-Bromo-3-methyl-2-butanone. The following diagram outlines the procedural steps from preparation to disposal.

A logical workflow for the safe handling of 3-Bromo-3-methyl-2-butanone.

Experimental Protocols

Preparation:

• Thoroughly review the Safety Data Sheet for 3-Bromo-3-methyl-2-butanone.

• Put on all required Personal Protective Equipment as detailed in the table above.

• Ensure the chemical fume hood is functioning correctly and the work area is clear of any potential ignition sources.

Handling:

• This compound is a flammable liquid and vapor.[1][2] Keep it away from heat, sparks, open flames, and hot surfaces.[1] No smoking is permitted in the handling area.[1]

• To prevent the buildup of electrostatic charge, ground and bond the container and receiving equipment.[1]

• Use explosion-proof electrical, ventilating, and lighting equipment.[1]

• Employ only non-sparking tools to avoid ignition.[1]

• Keep the container tightly closed when not in use.[1]

• Wash hands and face thoroughly after handling.[1]

First Aid Measures:

• If on Skin: Immediately take off all contaminated clothing. Rinse the skin with plenty of water. If skin irritation occurs, seek medical advice or attention.[1][2]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or attention.[1]

• If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing. Get medical advice or attention if you feel unwell.[1]

• If Swallowed: Rinse the mouth. Get medical advice or attention if you feel unwell.[1]

Disposal Plan

Proper disposal of 3-Bromo-3-methyl-2-butanone and any contaminated materials is crucial to comply with environmental regulations and ensure safety.

Disposal Guidelines:

• Dispose of the contents and container in accordance with local, regional, and national regulations.[1]

• As a halogenated organic compound, it should be collected in a designated, properly labeled, and sealed waste container for halogenated organic waste.

• Do not dispose of this chemical down the drain or with general laboratory waste.

• Contaminated materials, such as gloves, absorbent pads, and empty containers, should also be treated as hazardous waste and disposed of accordingly.

The following diagram illustrates the decision-making process for the disposal of 3-Bromo-3-methyl-2-butanone.

A decision tree for the proper disposal of 3-Bromo-3-methyl-2-butanone waste.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. 3-Bromo-3-methyl-2-butanone | 2648-71-7 | TCI EUROPE N.V. [tcichemicals.com]